N-Deschlorobenzoyl Indomethacin-d3

Core Science & Biosynthesis

N-Deschlorobenzoyl Indomethacin-d3: A Technical Overview for Researchers

For researchers, scientists, and drug development professionals, this guide provides a comprehensive technical overview of N-Deschlorobenzoyl Indomethacin-d3, a key metabolite of the potent non-steroidal anti-inflammatory drug (NSAID), Indomethacin. This document details its chemical properties, metabolic pathway, and analytical methodologies, presenting quantitative data in structured tables and experimental procedures with clarity.

Introduction

N-Deschlorobenzoyl Indomethacin-d3 is the deuterated form of N-Deschlorobenzoyl Indomethacin, a major metabolite of Indomethacin. The parent drug, Indomethacin, is a well-established NSAID used for its analgesic, anti-inflammatory, and antipyretic properties. It primarily functions by inhibiting cyclooxygenase (COX) enzymes, which are crucial for prostaglandin synthesis. N-Deschlorobenzoyl Indomethacin is formed in the body through the N-deacylation of Indomethacin and is considered pharmacologically inactive.[1][2][3] The deuterated analogue, N-Deschlorobenzoyl Indomethacin-d3, serves as an invaluable tool in pharmacokinetic and metabolic studies, providing a stable isotopic label for precise tracking and quantification in biological matrices.

Chemical and Physical Properties

N-Deschlorobenzoyl Indomethacin-d3 is characterized by the chemical formula C₁₂H₁₀D₃NO₃ and a molecular weight of approximately 222.26 g/mol .[4] A summary of its key physical and chemical properties is provided in the table below.

Property	Value	Reference
Molecular Formula	C₁₂H₁₀D₃NO₃	[4]
Molecular Weight	222.26 g/mol	[4]
Appearance	Off-White to Pale Beige Solid	[4]
Melting Point	>134°C (decomposes)	[4]
Solubility	DMSO (Slightly), Methanol (Slightly)	[4]
Storage	4°C	[4]

Note: The CAS number for the non-deuterated compound, N-Deschlorobenzoyl Indomethacin, is 2882-15-7.[5]

Metabolism and Biological Activity

Metabolic Pathway of Indomethacin

Indomethacin undergoes extensive metabolism in the human body, primarily through two main pathways: O-demethylation and N-deacylation.[6] Glucuronidation of the parent drug and its metabolites also occurs. The N-deacylation pathway results in the formation of N-Deschlorobenzoyl Indomethacin. While the specific enzymes responsible for this transformation are not definitively identified in the available literature, this metabolic step is a significant route for Indomethacin clearance.[2]

Caption: Metabolic pathways of Indomethacin.

Biological Inactivity

Compound	COX-1 IC₅₀	COX-2 IC₅₀	Reference
Indomethacin	18 nM	26 nM	[3]
Indomethacin	230 nM	630 nM	[7]
Indomethacin	0.1 µg/mL	5 µg/mL	[8]

Synthesis and Experimental Protocols

While a detailed, step-by-step synthesis protocol for N-Deschlorobenzoyl Indomethacin-d3 is not publicly available, the general approach involves the chemical modification of Indomethacin. The synthesis of Indomethacin itself is well-documented and typically involves the reaction of 4-methoxyphenylhydrazine with levulinic acid, followed by acylation with p-chlorobenzoyl chloride.[9] The generation of the N-deschlorobenzoyl metabolite for use as a standard would involve the hydrolysis of the amide bond of Indomethacin. The introduction of the deuterium label would likely be achieved by using a deuterated starting material or through a specific deuteration reaction during the synthesis.

Analytical Methodology

The quantification of N-Deschlorobenzoyl Indomethacin-d3 in biological matrices is crucial for pharmacokinetic and metabolic studies. High-performance liquid chromatography coupled with tandem mass spectrometry (HPLC-MS/MS) is the method of choice for this purpose due to its high sensitivity and selectivity. While a specific validated method for the deuterated metabolite is not detailed in the literature, methods for the analysis of Indomethacin and its non-deuterated metabolites can be adapted.

General HPLC-MS/MS Workflow

A typical workflow for the analysis of N-Deschlorobenzoyl Indomethacin-d3 in a plasma sample would involve protein precipitation, solid-phase extraction, or liquid-liquid extraction, followed by chromatographic separation and mass spectrometric detection.

Caption: General workflow for HPLC-MS/MS analysis.

Example Experimental Conditions (Adapted from Indomethacin Analysis)

The following are example conditions that could serve as a starting point for developing a validated method for N-Deschlorobenzoyl Indomethacin-d3.

Sample Preparation (Plasma):

• To 100 µL of plasma, add an internal standard.

• Perform protein precipitation by adding a suitable organic solvent (e.g., acetonitrile).

• Vortex and centrifuge to pellet the precipitated proteins.

• Evaporate the supernatant to dryness and reconstitute in the mobile phase.

HPLC Conditions:

• Column: A C18 reversed-phase column is commonly used.

• Mobile Phase: A gradient elution with a mixture of an aqueous buffer (e.g., ammonium acetate or formic acid in water) and an organic solvent (e.g., acetonitrile or methanol).

• Flow Rate: Typically in the range of 0.2-0.5 mL/min.

• Injection Volume: 5-20 µL.

Mass Spectrometry Conditions:

• Ionization Mode: Electrospray ionization (ESI), likely in negative mode for the acidic analyte.

• Detection: Multiple Reaction Monitoring (MRM) would be used for quantification, monitoring a specific precursor-to-product ion transition for N-Deschlorobenzoyl Indomethacin-d3 and its internal standard.

Conclusion

N-Deschlorobenzoyl Indomethacin-d3 is an essential tool for researchers in drug metabolism and pharmacokinetics. Its stable isotopic label allows for the accurate quantification of the N-deacylation metabolite of Indomethacin. While this metabolite is pharmacologically inactive, understanding its formation and clearance is critical for a complete picture of Indomethacin's disposition in the body. The information and methodologies outlined in this guide provide a solid foundation for scientists working with this important compound. Further research to identify the specific enzymes involved in its formation and to develop and publish validated, detailed analytical methods would be of great benefit to the scientific community.

References

• 1. Indomethacin | C19H16ClNO4 | CID 3715 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Clinical Pharmacokinetics of indomethacin - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. INDOMETHACIN (PD002292, CGIGDMFJXJATDK-UHFFFAOYSA-N) [probes-drugs.org]
• 4. rsc.org [rsc.org]
• 5. scbt.com [scbt.com]
• 6. researchgate.net [researchgate.net]
• 7. apexbt.com [apexbt.com]
• 8. selleckchem.com [selleckchem.com]
• 9. Indometacin synthesis - chemicalbook [chemicalbook.com]

An In-depth Technical Guide to N-Deschlorobenzoyl Indomethacin-d3

This technical guide provides a comprehensive overview of N-Deschlorobenzoyl Indomethacin-d3, a deuterated analog of a metabolite of the non-steroidal anti-inflammatory drug (NSAID), Indomethacin. This document is intended for researchers, scientists, and professionals in drug development, offering detailed information on its chemical structure, mechanism of action, and relevant experimental data.

Chemical Structure and Properties

N-Deschlorobenzoyl Indomethacin-d3 is a stable-labeled internal standard used in the quantitative analysis of Indomethacin metabolites. The deuterium labeling provides a distinct mass signature for use in mass spectrometry-based assays, ensuring accurate quantification in biological samples.

Table 1: Chemical and Physical Properties of N-Deschlorobenzoyl Indomethacin-d3

Property	Value	Source
IUPAC Name	2-(5-(methoxy-d3)-2-methyl-1H-indol-3-yl)acetic acid	[1]
Molecular Formula	C₁₂H₁₀D₃NO₃	[2][3]
Molecular Weight	222.25 g/mol	[1][2]
Appearance	Light yellow to brown solid	[4]
SMILES	[2H]C([2H])([2H])Oc1ccc2c(c1)c(CC(=O)O)c(C)[nH]2	[2]
InChI Key	TXWGINUZLBAKDF-BMSJAHLVSA-N	[1]

Synthesis

A hypothetical synthesis workflow for N-Deschlorobenzoyl Indomethacin-d3.

Mechanism of Action: Inhibition of Prostaglandin Synthesis

The mechanism of action of N-Deschlorobenzoyl Indomethacin-d3 is presumed to be identical to that of its parent compound, indomethacin, which is a non-selective inhibitor of the cyclooxygenase (COX) enzymes, COX-1 and COX-2.[5][6] These enzymes are critical for the conversion of arachidonic acid into prostaglandins, which are key mediators of inflammation, pain, and fever.[6][7] By inhibiting COX enzymes, the production of prostaglandins is reduced, leading to the anti-inflammatory and analgesic effects.

Inhibition of the prostaglandin synthesis pathway by N-Deschlorobenzoyl Indomethacin-d3.

Quantitative Data

As a deuterated standard, specific biological activity data for N-Deschlorobenzoyl Indomethacin-d3 is scarce. The following tables provide data for the parent compound, Indomethacin, which is expected to have a similar biological activity profile.

Table 2: In Vitro COX Inhibition Data for Indomethacin

Enzyme	IC₅₀	Assay Conditions	Source
COX-1	230 nM	Ovine COX-1	[6]
COX-2	630 nM	Ovine COX-2	[6]
COX-1	0.1 µg/mL	Not specified	[8]
COX-2	5 µg/mL	Not specified	[8]

Table 3: Pharmacokinetic Parameters of Indomethacin in Humans (Oral Administration)

Parameter	Value	Source
Bioavailability	~100%	[7][8]
Time to Peak Plasma Concentration (Tₘₐₓ)	~2 hours	[7][9]
Plasma Protein Binding	99%	[8]
Elimination Half-life (t₁/₂)	2.6 - 11.2 hours	[9]
Metabolism	Hepatic (O-demethylation, N-deacylation, glucuronidation)	[8][10]
Excretion	60% urine, 33% feces	[8]

Experimental Protocols

The following provides a generalized workflow for a common in vitro assay used to determine the inhibitory activity of compounds against COX enzymes.

Experimental Workflow: In Vitro COX Inhibition Assay

A generalized workflow for determining COX inhibitory activity.

Detailed Methodologies for Key Experiments

A common method for assessing COX inhibition is the enzyme immunoassay (EIA). A detailed protocol for such an assay would typically involve the following steps:

• Reagent Preparation : Recombinant COX-1 or COX-2 enzyme is diluted to the desired concentration in an appropriate assay buffer (e.g., Tris-HCl). The test compound, N-Deschlorobenzoyl Indomethacin-d3, is dissolved in a suitable solvent (e.g., DMSO) and then serially diluted. Arachidonic acid, the substrate, is also prepared in the assay buffer.

• Enzyme and Inhibitor Incubation : The diluted enzyme is pre-incubated with various concentrations of the test compound or vehicle control in a 96-well plate for a specified period (e.g., 15 minutes) at a controlled temperature (e.g., 37°C) to allow for inhibitor binding.

• Reaction Initiation and Termination : The enzymatic reaction is initiated by adding arachidonic acid to each well. The reaction is allowed to proceed for a short, defined time (e.g., 2 minutes) and then terminated by the addition of a stop solution, typically a strong acid.

• Quantification of Prostaglandin : The amount of prostaglandin (commonly PGE₂) produced is quantified using a competitive enzyme immunoassay (EIA). This involves adding the reaction mixture to a plate pre-coated with antibodies specific for the prostaglandin, followed by the addition of a prostaglandin-peroxidase conjugate. After incubation and washing steps, a substrate for the peroxidase is added, and the resulting colorimetric signal is measured using a plate reader. The intensity of the color is inversely proportional to the amount of prostaglandin in the sample.

• Data Analysis : The concentration of prostaglandin in each sample is determined from a standard curve. The percentage of COX inhibition for each concentration of the test compound is calculated relative to the vehicle control. The IC₅₀ value, the concentration of the inhibitor that causes 50% inhibition of enzyme activity, is then determined by plotting the percent inhibition against the log of the inhibitor concentration and fitting the data to a suitable dose-response curve.

Conclusion

N-Deschlorobenzoyl Indomethacin-d3 is a crucial tool for pharmacokinetic and metabolic studies of indomethacin. Its biological activity is expected to closely mirror that of its non-deuterated counterpart and the parent drug, indomethacin, acting as a potent inhibitor of COX-1 and COX-2 enzymes. The data and protocols presented in this guide provide a foundational understanding for researchers working with this compound and in the broader field of NSAID research and development.

References

• 1. Measurement of cyclooxygenase inhibition using liquid chromatography-tandem mass spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Nonsteroidal anti-inflammatory drug - Wikipedia [en.wikipedia.org]
• 3. benchchem.com [benchchem.com]
• 4. In Vitro Assays for Cyclooxygenase Activity and Inhibitor Characterization | Springer Nature Experiments [experiments.springernature.com]
• 5. Cyclooxygenase isozymes: the biology of prostaglandin synthesis and inhibition - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. apexbt.com [apexbt.com]
• 7. interchim.fr [interchim.fr]
• 8. selleckchem.com [selleckchem.com]
• 9. Pharmacokinetics of indomethacin - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Indomethacin - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]

N-Deschlorobenzoyl Indomethacin-d3 physical properties

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the core physical properties, relevant experimental protocols, and metabolic context of N-Deschlorobenzoyl Indomethacin-d3. This deuterated analog of an Indomethacin metabolite serves as a crucial tool in pharmacokinetic and drug metabolism studies.

Core Physical and Chemical Properties

N-Deschlorobenzoyl Indomethacin-d3 is the deuterated form of N-Deschlorobenzoyl Indomethacin, a metabolite of the non-steroidal anti-inflammatory drug (NSAID) Indomethacin. The incorporation of deuterium atoms provides a distinct mass signature, making it an ideal internal standard for mass spectrometry-based quantification in biological matrices.

Property	Value	Source
Molecular Formula	C₁₂H₁₀D₃NO₃	[1][2]
Molecular Weight	222.26 g/mol	[1][2]
Appearance	Off-White to Pale Beige Solid	[1]
Melting Point	>134°C (with decomposition)	[1]
Solubility	Slightly soluble in DMSO and Methanol.	[1]
Storage	4°C	[1]

Experimental Protocols

Determination of Melting Point

A precise melting point determination is critical for verifying the purity of a compound. The following is a general protocol for determining the melting point of a solid crystalline substance like N-Deschlorobenzoyl Indomethacin-d3 using a capillary melting point apparatus.

Objective: To determine the melting range of N-Deschlorobenzoyl Indomethacin-d3.

Materials:

• N-Deschlorobenzoyl Indomethacin-d3 sample

• Capillary tubes (sealed at one end)

• Melting point apparatus

• Mortar and pestle (if sample needs to be pulverized)

Procedure:

• Sample Preparation: Ensure the N-Deschlorobenzoyl Indomethacin-d3 sample is completely dry and in a fine powdered form. If necessary, gently grind the crystals using a mortar and pestle.

• Loading the Capillary Tube: Tap the open end of a capillary tube into the powdered sample until a small amount of the solid (2-3 mm in height) is packed into the bottom.

• Packing the Sample: Invert the capillary tube and tap the sealed end gently on a hard surface to tightly pack the solid at the bottom.

• Apparatus Setup: Place the loaded capillary tube into the heating block of the melting point apparatus.

• Rapid Determination (Optional but Recommended): If the approximate melting point is unknown, perform a rapid heating run to get a rough estimate.

• Accurate Determination: For a precise measurement, start heating the block at a slow rate (1-2°C per minute) when the temperature is about 15-20°C below the estimated melting point.

• Observation: Observe the sample through the magnifying lens. Record the temperature at which the first drop of liquid appears (the beginning of the melting range) and the temperature at which the entire solid has turned into a clear liquid (the end of the melting range).

• Decomposition: Note any changes in the sample's appearance, such as darkening, which may indicate decomposition. The observation of decomposition at >134°C is a key characteristic of this compound.[1]

Structural Confirmation by NMR and Mass Spectrometry

Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR are used to confirm the chemical structure of N-Deschlorobenzoyl Indomethacin-d3. The absence of the signal corresponding to the chlorobenzoyl group and the presence of signals for the indole ring and the acetic acid side chain would be expected. The deuterium substitution on the methoxy group would result in a characteristic change in the ¹H NMR spectrum (disappearance of the methoxy proton signal) and the ¹³C NMR spectrum (a triplet for the carbon attached to deuterium, depending on the spectrometer's settings).

Mass Spectrometry (MS): Mass spectrometry is used to confirm the molecular weight and isotopic enrichment of the deuterated compound. High-resolution mass spectrometry (HRMS) can provide the exact mass, further confirming the elemental composition. In pharmacokinetic studies, liquid chromatography-mass spectrometry (LC-MS) is the primary technique for quantifying the levels of Indomethacin and its metabolites, using N-Deschlorobenzoyl Indomethacin-d3 as an internal standard.

Metabolic Pathway and Experimental Workflow

N-Deschlorobenzoyl Indomethacin-d3 is a key tool for studying the metabolism of Indomethacin. The following diagrams illustrate the metabolic pathway of Indomethacin and a typical experimental workflow for its analysis.

Caption: Metabolic pathway of Indomethacin.

The diagram above illustrates the primary metabolic transformations of Indomethacin, including demethylation and deacylation to form key metabolites such as N-Deschlorobenzoyl Indomethacin.[3][4]

References

• 1. N-Deschlorobenzoyl Indomethacin-d3-西安齐岳生物 [0qy.com]
• 2. N-Deschlorobenzoyl Indomethacin-d3 | C12H13NO3 | CID 169437537 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Impact of Deuterium Substitution on the Pharmacokinetics of Pharmaceuticals - PubMed [pubmed.ncbi.nlm.nih.gov]

N-Deschlorobenzoyl Indomethacin-d3 safety data sheet

An In-depth Technical Guide on the Safety of N-Deschlorobenzoyl Indomethacin-d3

Introduction

N-Deschlorobenzoyl Indomethacin-d3 is the deuterated form of N-Deschlorobenzoyl Indomethacin, a primary metabolite of the potent non-steroidal anti-inflammatory drug (NSAID), Indomethacin[1][2][3]. As an NSAID, Indomethacin functions by inhibiting cyclooxygenase (COX) enzymes, which are critical for the synthesis of prostaglandins involved in inflammation, pain, and fever[1][2]. The N-Deschlorobenzoyl metabolite is formed through deacylation of the parent drug[1][4]. While the metabolites of Indomethacin are generally considered pharmacologically inactive, a thorough understanding of their safety profile is essential for researchers and drug development professionals[2][3].

This guide provides a comprehensive overview of the available safety data for N-Deschlorobenzoyl Indomethacin, serving as a key reference for the deuterated form. It includes hazard identification, physical and chemical properties, handling procedures, and relevant biological pathways.

Hazard Identification

The compound is classified under the Globally Harmonized System of Classification and Labelling of Chemicals (GHS). The primary hazards are related to acute toxicity, skin irritation, and eye irritation[5].

GHS Classification:

• Acute toxicity, Oral (Category 4), H302: Harmful if swallowed[5].

• Skin corrosion/irritation (Category 2), H315: Causes skin irritation[5].

• Serious eye damage/eye irritation (Category 2A), H319: Causes serious eye irritation[5].

• Specific target organ toxicity, single exposure; Respiratory tract irritation (Category 3), H335: May cause respiratory irritation[5].

GHS Label Elements:

• Pictogram:

• Signal Word: Warning [5]

• Precautionary Statements: P261, P264, P270, P280, P302+P352, P305+P351+P338[5].

Data Presentation

Quantitative data is summarized from available Safety Data Sheets (SDS) and chemical property databases. It is important to note that specific toxicological data for this metabolite is limited, with many fields reported as "No data available."

Table 1: Physical and Chemical Properties

Property	Value	Source
IUPAC Name	2-[2-methyl-5-(trideuteriomethoxy)-1H-indol-3-yl]acetic acid	[6]
Molecular Formula	C₁₂H₁₀D₃NO₃	[6]
Molecular Weight	222.25 g/mol	[6]
Appearance	Solid	[5]
Melting Point	161-163°C	[5]
Boiling Point	450.2°C at 760 mmHg	[5]
Solubility	No data available
CAS Number	1021933-31-0 (for deuterated form)

Table 2: Toxicological Information

Endpoint	Result	Source
Acute Toxicity (Oral)	Category 4 (H302)	[5]
Skin Corrosion/Irritation	Category 2 (H315)	[5]
Serious Eye Damage/Irritation	Category 2A (H319)	[5]
Respiratory or Skin Sensitization	No data available	[5]
Germ Cell Mutagenicity	No data available	[5]
Carcinogenicity (IARC, ACGIH, NTP)	Not identified as a carcinogen	[5]
Reproductive Toxicity	No data available	[5]

Experimental Protocols

Detailed experimental protocols for the specific toxicological endpoints of N-Deschlorobenzoyl Indomethacin-d3 are not publicly available. However, a standard methodology for assessing acute oral toxicity, such as the OECD Guideline 423, would be employed to determine the LD50 value and classify the substance.

Protocol: Acute Oral Toxicity - Acute Toxic Class Method (OECD 423)

• Objective: To determine the acute oral toxicity of a substance by assigning it to a GHS toxic class.

• Principle: A stepwise procedure using a small number of animals (typically rats) is employed. The method proceeds sequentially with groups of animals dosed at defined levels (e.g., 5, 50, 300, 2000 mg/kg body weight). The outcome (survival or death) in one step determines the dose for the next step.

• Animal Model: Healthy, young adult rats of a single strain are used. They are fasted prior to dosing.

• Procedure:

  • The test substance is administered in a single dose by gavage using a stomach tube.

  • Animals are observed for mortality, clinical signs of toxicity (changes in skin, fur, eyes, respiration, etc.), and body weight changes for at least 14 days.

  • A starting dose is selected based on available information. The test proceeds as follows:

    • If the animal survives, the next higher dose is tested in another animal.

    • If the animal dies, the next lower dose is tested.

  • This process is continued until the criteria for a specific toxic class are met.

• Endpoint Analysis: The primary endpoint is mortality. The number of animals that die within the study period is used to assign the substance to one of the GHS categories for acute oral toxicity. A full necropsy of all animals is performed at the end of the observation period.

Visualizations: Pathways and Workflows

Mechanism of Action of Parent Compound: Indomethacin

The primary pharmacological effect of the parent drug, Indomethacin, is the inhibition of cyclooxygenase (COX) enzymes, which blocks the conversion of arachidonic acid into prostaglandins. This pathway is central to the anti-inflammatory effects of NSAIDs.

Caption: Indomethacin's inhibition of the COX pathway.

Laboratory Safety Workflow for Handling Hazardous Chemicals

The precautionary statements from the SDS inform a standard workflow for handling potentially hazardous chemical reagents in a research setting[5].

Caption: General workflow for safe laboratory handling.

Handling and Storage

Safe Handling

• Avoid contact with skin, eyes, and clothing. Do not breathe dust or aerosol[5].

• Use only in well-ventilated areas, preferably under a chemical fume hood[5][7].

• Wear appropriate personal protective equipment (PPE), including chemical-resistant gloves, safety goggles with side-shields, and a lab coat[5][7].

• Do not eat, drink, or smoke in areas where the chemical is handled[5].

• Wash hands thoroughly after handling[5].

Storage

• Keep the container tightly sealed in a cool, dry, and well-ventilated area[5][8].

• Store locked up[5].

• Recommended storage temperature for the solid is room temperature. For solutions in solvent, store at -20°C for up to one year or -80°C for up to two years[5].

• Keep away from strong acids/alkalis and strong oxidizing/reducing agents[5].

Emergency Procedures

• Eye Contact: Immediately rinse with plenty of water for several minutes. Remove contact lenses if present and easy to do. Continue rinsing and seek medical attention[5].

• Skin Contact: Wash off with plenty of soap and water. Remove contaminated clothing and wash it before reuse. If skin irritation occurs, seek medical advice[5].

• Ingestion: Rinse mouth. Do NOT induce vomiting. Call a physician or poison control center immediately[5].

• Inhalation: Remove the victim to fresh air and keep at rest in a comfortable position for breathing. Call a physician if you feel unwell[5].

• Spills: Evacuate personnel to a safe area. Wear full PPE. Avoid dust formation. Absorb spills with an inert material and dispose of it as hazardous waste. Prevent entry into drains or waterways[5][9].

Conclusion

N-Deschlorobenzoyl Indomethacin-d3, as a metabolite of Indomethacin, requires careful handling due to its classification as harmful if swallowed and as a skin, eye, and respiratory irritant. While specific toxicological data for the metabolite is scarce, the safety protocols should be based on the known hazards. The parent compound's well-understood mechanism of action provides a biological context, but does not replace the need for specific safety data. Researchers must adhere to standard laboratory safety practices, including the use of appropriate personal protective equipment and proper engineering controls, when working with this compound. Always refer to the most current Safety Data Sheet provided by the supplier before use.

References

• 1. Indomethacin - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 2. Indomethacin | C19H16ClNO4 | CID 3715 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. downloads.regulations.gov [downloads.regulations.gov]
• 4. researchgate.net [researchgate.net]
• 5. file.medchemexpress.eu [file.medchemexpress.eu]
• 6. N-Deschlorobenzoyl Indomethacin-d3 | C12H13NO3 | CID 169437537 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. tcichemicals.com [tcichemicals.com]
• 8. fishersci.com [fishersci.com]
• 9. merckmillipore.com [merckmillipore.com]

Isotopic Purity of N-Deschlorobenzoyl Indomethacin-d3: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of the isotopic purity of N-Deschlorobenzoyl Indomethacin-d3, a deuterated analog of a metabolite of the non-steroidal anti-inflammatory drug (NSAID) Indomethacin. The incorporation of deuterium isotopes is a critical strategy in drug development to alter pharmacokinetic properties, and understanding the precise isotopic composition is paramount for research and clinical applications. This document outlines the methodologies for assessing isotopic purity, presents available data, and details relevant experimental protocols.

Introduction

N-Deschlorobenzoyl Indomethacin-d3 is the deuterated form of N-Deschlorobenzoyl Indomethacin, a metabolite of Indomethacin. The "d3" designation indicates that three hydrogen atoms in the methoxy group have been replaced with deuterium. This isotopic labeling is particularly useful in metabolic studies, pharmacokinetic research, and as an internal standard in analytical chemistry due to the distinct mass difference between hydrogen and deuterium.[1][2] The stability and analytical traceability of deuterated compounds are significantly enhanced, making them valuable tools in drug discovery and development.

Accurate determination of the isotopic purity of N-Deschlorobenzoyl Indomethacin-d3 is crucial. It ensures the reliability of experimental results and is a critical quality attribute for its use as a reference standard or in clinical investigations. This guide will delve into the analytical techniques used to quantify the isotopic distribution and the synthetic pathways to produce this labeled compound.

Isotopic Purity Analysis

The isotopic purity of a deuterated compound is defined by the percentage of molecules containing the intended number of deuterium atoms (in this case, three) relative to molecules with fewer or no deuterium atoms (d2, d1, d0). The primary analytical techniques for determining the isotopic purity of N-Deschlorobenzoyl Indomethacin-d3 are High-Resolution Mass Spectrometry (HRMS) and Nuclear Magnetic Resonance (NMR) Spectroscopy.[3]

Mass Spectrometry

High-Resolution Mass Spectrometry is a powerful tool for determining the isotopic distribution of a labeled compound. By precisely measuring the mass-to-charge ratio (m/z) of the molecular ions, HRMS can differentiate between the d3, d2, d1, and d0 species of N-Deschlorobenzoyl Indomethacin.

Table 1: Theoretical and Observed Mass Data for N-Deschlorobenzoyl Indomethacin-d3

Isotopic Species	Molecular Formula	Theoretical Monoisotopic Mass (Da)
d3 (fully labeled)	C₁₂H₁₀D₃NO₃	222.1084
d2	C₁₂H₁₁D₂NO₃	221.1021
d1	C₁₂H₁₂DNO₃	220.0958
d0 (unlabeled)	C₁₂H₁₃NO₃	219.0895

Note: The accurate mass is a key identifier in HRMS analysis.[4]

Experimental Protocol: Isotopic Purity Determination by HRMS

A validated liquid chromatography-electrospray ionization-high resolution mass spectrometry (LC-ESI-HRMS) method is employed to determine the isotopic enrichment.[3]

• Sample Preparation: A solution of N-Deschlorobenzoyl Indomethacin-d3 is prepared in a suitable solvent, such as methanol or acetonitrile.

• Chromatographic Separation: The sample is injected into an HPLC system to separate the analyte from any potential impurities.

• Mass Spectrometric Analysis: The eluent is introduced into the high-resolution mass spectrometer. A full scan mass spectrum of the molecular ion region is acquired.

• Data Analysis: The relative abundance of the ion peaks corresponding to the d3, d2, d1, and d0 species is measured. The isotopic purity is calculated as the percentage of the d3 species relative to the sum of all isotopic species.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy provides information about the structural integrity and the location of the deuterium labels. In ¹H NMR, the absence of a signal at the chemical shift corresponding to the methoxy protons confirms successful deuteration. ¹³C NMR can also be used to observe isotopic shifts.

Experimental Protocol: Structural Confirmation by NMR

• Sample Preparation: A sample of N-Deschlorobenzoyl Indomethacin-d3 is dissolved in a deuterated solvent (e.g., DMSO-d6, CDCl₃).

• ¹H NMR Analysis: A standard proton NMR spectrum is acquired. The absence of the methoxy proton signal (typically around 3.8 ppm for the unlabeled compound) indicates a high level of deuteration at that position.

• ¹³C NMR Analysis: A carbon NMR spectrum can provide further structural confirmation and may show subtle isotopic shifts in the carbon signals adjacent to the deuterated methoxy group.

Synthesis of N-Deschlorobenzoyl Indomethacin-d3

The synthesis of N-Deschlorobenzoyl Indomethacin-d3 typically starts from Indomethacin or a related precursor. A general synthetic pathway involves the removal of the p-chlorobenzoyl group and the introduction of the deuterated methyl group.

A plausible synthetic route is the hydrolysis of the N-acyl group of Indomethacin to yield N-Deschlorobenzoyl Indomethacin, followed by O-methylation using a deuterated methylating agent.

Diagram: Synthesis Pathway of N-Deschlorobenzoyl Indomethacin-d3

Caption: A general synthetic scheme for N-Deschlorobenzoyl Indomethacin-d3.

Experimental Protocol: General Synthesis

• Deacylation: Indomethacin is treated with a base such as sodium hydroxide in a suitable solvent to hydrolyze the N-(p-chlorobenzoyl) group, yielding N-Deschlorobenzoyl Indomethacin.

• Methylation: The resulting intermediate is then reacted with a deuterated methylating agent, such as iodomethane-d3 (CD₃I), in the presence of a base (e.g., potassium carbonate) to introduce the trideuteriomethoxy group.

• Purification: The final product is purified using techniques like flash column chromatography or preparative HPLC to achieve high chemical and isotopic purity.[2]

Data Presentation

While specific batch data for isotopic purity can vary, commercially available N-Deschlorobenzoyl Indomethacin-d3 as a reference standard is expected to have high isotopic enrichment. The table below presents a hypothetical, yet typical, isotopic distribution for a high-purity batch.

Table 2: Representative Isotopic Distribution of N-Deschlorobenzoyl Indomethacin-d3

Isotopic Species	Relative Abundance (%)
d3	> 98%
d2	< 2%
d1	< 0.5%
d0	< 0.1%

Note: This data is illustrative. A certificate of analysis from the supplier should be consulted for batch-specific data.[1]

Conclusion

The isotopic purity of N-Deschlorobenzoyl Indomethacin-d3 is a critical parameter for its application in pharmaceutical research and development. The combination of High-Resolution Mass Spectrometry and NMR Spectroscopy provides a robust framework for the comprehensive characterization of this deuterated compound, ensuring both its isotopic enrichment and structural integrity. The synthesis of high-purity N-Deschlorobenzoyl Indomethacin-d3 is achievable through established chemical methodologies, followed by rigorous purification. For any research application, it is imperative to refer to the certificate of analysis provided by the supplier for precise, batch-specific isotopic purity data.

Diagram: Analytical Workflow for Isotopic Purity Assessment

Caption: Workflow for synthesis and isotopic purity analysis.

References

• 1. clinivex.com [clinivex.com]
• 2. Buy N-Deschlorobenzoyl Indomethacin-d3 (EVT-1495517) [evitachem.com]
• 3. A strategy for evaluation of isotopic enrichment and structural integrity of deuterium labelled compounds by using HR-MS and NMR - Analytical Methods (RSC Publishing) [pubs.rsc.org]
• 4. N-Deschlorobenzoyl Indomethacin-d3 | LGC Standards [lgcstandards.com]

N-Deschlorobenzoyl Indomethacin-d3: A Technical Guide to the Certificate of Analysis

This technical guide provides a comprehensive overview of the typical data and methodologies presented in a Certificate of Analysis (CoA) for the reference standard N-Deschlorobenzoyl Indomethacin-d3. A CoA is a critical document that ensures the identity, purity, and quality of a chemical substance, which is essential for researchers, scientists, and drug development professionals.[1][2][3][4] While a batch-specific document is not publicly available, this guide synthesizes information from chemical suppliers and databases to present a representative CoA.

Product and Chemical Identification

N-Deschlorobenzoyl Indomethacin-d3 is a deuterated analog of a metabolite of Indomethacin, a non-steroidal anti-inflammatory drug (NSAID).[5] The incorporation of deuterium makes it a valuable tool in pharmacokinetic and metabolic studies.[5] The information that is typically present on a CoA to identify the specific product and batch is summarized below.

Identifier	Information	Source
Product Name	N-Deschlorobenzoyl Indomethacin-d3	[6]
IUPAC Name	2-[2-methyl-5-(trideuteriomethoxy)-1H-indol-3-yl]acetic acid	[6]
Synonyms	5-Methoxy-2-methyl-1H-indole-3-acetic Acid-d3, DBI-d3	[6]
Catalog Number	RCLS2L128842 (Example)	[6]
Batch/Lot Number	Batch-specific
CAS Number	Not available for deuterated compound (2882-15-7 for non-deuterated)	[7]

Physicochemical Properties

This section details the fundamental physical and chemical characteristics of the compound. These properties are intrinsic to the molecule and are verified during quality control.

Property	Value	Source
Molecular Formula	C₁₂D₃H₁₀NO₃	[6]
Molecular Weight	222.25 g/mol	[6]
Appearance	Light yellow to brown solid (based on non-deuterated analog)	[7]
InChI Key	TXWGINUZLBAKDF-BMSJAHLVSA-N	[6]

Analytical Data and Specifications

The core of the CoA is the analytical data, which confirms that the material meets the required quality standards. The following table represents typical tests, specifications, and results for a high-purity reference standard.

Test	Specification	Representative Result	Method
Purity (by NMR)	≥ 95.0%	99.8%	Nuclear Magnetic Resonance
Identity (¹H NMR)	Conforms to structure	Conforms	Nuclear Magnetic Resonance
Identity (Mass Spec)	Conforms to structure	Conforms	Mass Spectrometry (MS)
Purity (by HPLC)	≥ 98.0%	99.5%	High-Performance Liquid Chromatography
Loss on Drying	≤ 1.0%	0.2%	Thermogravimetric Analysis (TGA)
Storage Conditions	Room temperature, protected from light and moisture	-	[6]

Experimental Protocols

Detailed methodologies are crucial for the reproducibility and verification of results. Below are generalized protocols for the key analytical techniques used to certify this reference standard.

a) Nuclear Magnetic Resonance (NMR) Spectroscopy

• Purpose: To confirm the chemical structure (identity) and determine purity.

• Instrumentation: 400 MHz (or higher) NMR Spectrometer.

• Sample Preparation: The sample is accurately weighed and dissolved in a deuterated solvent (e.g., DMSO-d₆ or CDCl₃).

• ¹H NMR Acquisition: A standard proton experiment is run. The chemical shifts, splitting patterns, and integration of the peaks are analyzed and compared to the expected structure.

• Purity Determination: Quantitative NMR (qNMR) may be performed by integrating the signal of the analyte against a certified internal standard of known concentration.

b) Mass Spectrometry (MS)

• Purpose: To confirm the molecular weight and elemental composition.

• Instrumentation: High-Resolution Mass Spectrometer (e.g., Q-TOF or Orbitrap).

• Ionization Technique: Electrospray Ionization (ESI) is commonly used for this type of molecule, typically in negative ion mode to deprotonate the carboxylic acid.

• Analysis: The sample is infused or injected into the mass spectrometer. The resulting spectrum should show a prominent peak corresponding to the mass of the molecular ion ([M-H]⁻). The high-resolution measurement allows for the confirmation of the elemental formula.

c) High-Performance Liquid Chromatography (HPLC)

• Purpose: To determine the purity of the compound by separating it from any potential impurities.

• Instrumentation: A standard HPLC system with a UV detector.

• Column: A C18 reversed-phase column is typically suitable for this class of compound.

• Mobile Phase: A gradient of an aqueous buffer (e.g., 0.1% formic acid in water) and an organic solvent (e.g., acetonitrile or methanol).

• Detection: UV detection at a wavelength where the molecule has significant absorbance.

• Purity Calculation: The area of the main peak is compared to the total area of all peaks in the chromatogram to calculate the area percent purity.

Quality Control and Certification Workflow

The process of certifying a reference standard is a multi-step workflow designed to ensure its quality and traceability. This process begins with the synthesis or acquisition of the material and culminates in the issuance of a Certificate of Analysis.

Caption: Quality control workflow for a chemical reference standard.

This diagram illustrates the sequential process from receiving the raw material to its final release with a Certificate of Analysis. Each stage involves rigorous testing and data review to ensure the material meets its predetermined specifications.

References

• 1. What is Certificate of Analysis (CoA) in Chemistry? | Advent [adventchembio.com]
• 2. artsyltech.com [artsyltech.com]
• 3. contractlaboratory.com [contractlaboratory.com]
• 4. datacor.com [datacor.com]
• 5. Buy N-Deschlorobenzoyl Indomethacin-d3 (EVT-1495517) [evitachem.com]
• 6. N-Deschlorobenzoyl Indomethacin-d3 | C12H13NO3 | CID 169437537 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. file.medchemexpress.eu [file.medchemexpress.eu]

N-Deschlorobenzoyl Indomethacin-d3: A Technical Whitepaper on its Role and Functional Profile

For Researchers, Scientists, and Drug Development Professionals

Abstract

N-Deschlorobenzoyl Indomethacin-d3 is the deuterated analog of N-Deschlorobenzoyl Indomethacin, a primary metabolite of the potent nonsteroidal anti-inflammatory drug (NSAID), Indomethacin. While Indomethacin exerts its therapeutic effects through the non-selective inhibition of cyclooxygenase (COX) enzymes, its N-deschlorobenzoyl metabolite is broadly recognized as pharmacologically inactive. Consequently, N-Deschlorobenzoyl Indomethacin-d3 does not possess a mechanism of action in the traditional pharmacological sense. Its primary utility is as a stable, isotopically labeled internal standard for mass spectrometry-based bioanalytical methods, crucial for the accurate quantification of Indomethacin and its metabolites in pharmacokinetic and metabolic studies. This technical guide elucidates the functional context of N-Deschlorobenzoyl Indomethacin-d3, grounded in the established pharmacology of its parent compound.

Introduction: The Pharmacological Landscape of Indomethacin

Indomethacin is a well-established NSAID with potent anti-inflammatory, analgesic, and antipyretic properties.[1][2][3] Its primary mechanism of action involves the non-selective inhibition of both COX-1 and COX-2 isoenzymes.[1] This inhibition blocks the conversion of arachidonic acid to prostaglandins, which are key mediators of inflammation, pain, and fever.[1][3] The clinical efficacy of Indomethacin in conditions such as rheumatoid arthritis and gout is a direct consequence of this COX inhibition.[2][4]

The Metabolic Fate of Indomethacin: Emergence of N-Deschlorobenzoyl Indomethacin

Following administration, Indomethacin undergoes extensive metabolism in the liver via O-demethylation and N-deacylation.[2] One of the principal metabolites formed through N-deacylation is N-Deschlorobenzoyl Indomethacin. Multiple pharmacological and toxicological studies have consistently demonstrated that this metabolite, along with its glucuronide conjugates, is pharmacologically inactive.[2]

N-Deschlorobenzoyl Indomethacin-d3: A Tool for Bioanalysis

The defining characteristic of N-Deschlorobenzoyl Indomethacin-d3 is the incorporation of three deuterium atoms into its molecular structure. This isotopic labeling does not alter its chemical properties or biological activity (which is negligible). Instead, the increased mass provides a distinct signature in mass spectrometry analysis.

The primary and critical application of N-Deschlorobenzoyl Indomethacin-d3 is as an internal standard in analytical chemistry, particularly in liquid chromatography-mass spectrometry (LC-MS) assays. In such applications, a known quantity of the deuterated standard is added to biological samples (e.g., plasma, urine) prior to extraction and analysis. Because the deuterated and non-deuterated forms of the analyte co-elute and have nearly identical ionization efficiencies, any sample loss during preparation or fluctuations in instrument response can be accurately corrected for. This ensures the high precision and accuracy required for pharmacokinetic studies.

Mechanism of Action: A Null Hypothesis

Given that the parent, non-deuterated N-Deschlorobenzoyl Indomethacin is pharmacologically inactive, it follows that N-Deschlorobenzoyl Indomethacin-d3 is also devoid of significant biological activity. The structural modification—the removal of the p-chlorobenzoyl group from the indole nitrogen—is critical for the high-affinity binding of Indomethacin to the active site of COX enzymes. The loss of this group in the N-deschlorobenzoyl metabolite results in a molecule that does not effectively inhibit prostaglandin synthesis.

Therefore, there is no established signaling pathway or molecular target that N-Deschlorobenzoyl Indomethacin-d3 is known to modulate. Its "mechanism of action" is, for all practical purposes, non-existent from a therapeutic standpoint.

Experimental Protocols

As N-Deschlorobenzoyl Indomethacin-d3 is a tool for analytical measurement rather than a pharmacologically active agent, relevant experimental protocols pertain to its use in bioanalytical method validation and sample analysis. A generalized workflow for its application is presented below.

Generalized LC-MS/MS Protocol for Pharmacokinetic Analysis

• Preparation of Standards and Quality Controls: Stock solutions of Indomethacin, its metabolites (including N-Deschlorobenzoyl Indomethacin), and the internal standard (N-Deschlorobenzoyl Indomethacin-d3) are prepared in an appropriate organic solvent (e.g., methanol). Calibration standards and quality control samples are then prepared by spiking blank biological matrix (e.g., human plasma) with known concentrations of the analytes.

• Sample Preparation: To a fixed volume of the biological sample, a precise amount of the N-Deschlorobenzoyl Indomethacin-d3 internal standard solution is added. The proteins in the sample are then precipitated using a solvent like acetonitrile. After centrifugation, the supernatant is collected.

• Chromatographic Separation: The supernatant is injected into a liquid chromatography system, typically employing a reverse-phase C18 column. A gradient elution with a mobile phase consisting of an aqueous component (e.g., water with 0.1% formic acid) and an organic component (e.g., acetonitrile) is used to separate the analytes from other matrix components.

• Mass Spectrometric Detection: The eluent from the LC system is introduced into a tandem mass spectrometer operating in multiple reaction monitoring (MRM) mode. Specific precursor-to-product ion transitions for each analyte and the internal standard are monitored to ensure specificity and sensitivity.

• Quantification: The peak area ratio of the analyte to the internal standard is calculated for each sample. A calibration curve is constructed by plotting the peak area ratios of the calibration standards against their known concentrations. The concentrations of the analytes in the unknown samples are then determined from this curve.

Data Presentation

As there is no pharmacological activity to quantify for N-Deschlorobenzoyl Indomethacin-d3, a data table summarizing its properties and application is provided below.

Property	Value	Reference
Parent Compound	Indomethacin	[1][2]
Metabolic Origin	N-deacylation of Indomethacin	[2]
Pharmacological Activity	Inactive	[2]
Primary Application	Internal Standard for Bioanalytical Assays	N/A
Deuteration	3 Deuterium Atoms (d3)	N/A
Analytical Technique	Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)	N/A

Visualizations

Signaling Pathway of Parent Compound: Indomethacin

Caption: Indomethacin's inhibition of COX enzymes.

Experimental Workflow for Pharmacokinetic Analysis

Caption: Use of the deuterated standard in LC-MS/MS.

Conclusion

N-Deschlorobenzoyl Indomethacin-d3 is a specialized chemical tool, not a pharmacologically active agent. Its value lies in its isotopic stability and chemical similarity to the analytes of interest in Indomethacin metabolism studies. While devoid of a therapeutic mechanism of action, its role as an internal standard is indispensable for the generation of robust and reliable pharmacokinetic data, thereby supporting the broader drug development and clinical research landscape. Researchers and scientists should procure this compound with a clear understanding of its intended application in bioanalysis rather than for pharmacological investigation.

References

• 1. Indomethacin | C19H16ClNO4 | CID 3715 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Indomethacin Analogs: Synthesis, Anti-inflammatory and Analgesic Activities of Indoline Derivatives - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Synthesis and biological evaluation of indomethacin analogs possessing a N-difluoromethyl-1,2-dihydropyrid-2-one ring system: a search for novel cyclooxygenase and lipoxygenase inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. tandfonline.com [tandfonline.com]

The Metabolic Journey of Indomethacin: A Technical Guide to N-Deschlorobenzoyl Indomethacin Formation

For Researchers, Scientists, and Drug Development Professionals

Introduction

Indomethacin, a potent non-steroidal anti-inflammatory drug (NSAID), has been a cornerstone in the management of inflammatory and pain conditions for decades. Its therapeutic efficacy is intrinsically linked to its pharmacokinetic profile, which is largely governed by its metabolic fate within the body. While several metabolic pathways have been identified, the transformation to N-deschlorobenzoyl indomethacin represents a significant, yet less characterized, route of biotransformation. This technical guide provides an in-depth exploration of the metabolic conversion of indomethacin to its N-deschlorobenzoyl derivative, consolidating available data, outlining experimental methodologies, and visualizing the intricate biochemical processes involved.

Core Metabolic Pathways of Indomethacin

Indomethacin undergoes extensive metabolism in the liver, leading to the formation of several metabolites, most of which are pharmacologically inactive.[1] The primary metabolic routes are O-demethylation, N-deacylation, and glucuronidation.[2][3]

• O-Demethylation: This process involves the removal of a methyl group from the methoxy moiety of the indomethacin molecule, resulting in the formation of O-desmethylindomethacin.

• N-Deacylation: This pathway involves the cleavage of the amide bond, specifically the removal of the p-chlorobenzoyl group, to yield N-deschlorobenzoyl indomethacin.[4]

• Glucuronidation: Indomethacin and its primary metabolites can undergo conjugation with glucuronic acid, a phase II metabolic reaction that increases water solubility and facilitates excretion.[2]

These pathways can also occur in combination, leading to the formation of metabolites such as O-desmethyl-N-deschlorobenzoylindomethacin.[5]

Figure 1: Metabolic pathways of indomethacin.

The N-Deacylation Pathway to N-Deschlorobenzoyl Indomethacin

The formation of N-deschlorobenzoyl indomethacin occurs through the hydrolysis of the amide linkage between the indole core and the p-chlorobenzoyl group. While this metabolic reaction has been identified, the specific enzyme or enzyme family responsible for catalyzing this N-deacylation in humans remains to be definitively characterized. Some literature suggests the involvement of a "nonmicrosomal system".[6] Studies on ester prodrugs of indomethacin point towards the potential role of carboxylesterases in the hydrolysis of ester linkages, and it is plausible that these or similar hydrolytic enzymes are involved in the amide bond cleavage of indomethacin itself.[7][8] However, direct experimental evidence is currently lacking.

Quantitative Data on Indomethacin Metabolism

Quantitative data for the N-deacylation of indomethacin is sparse in the literature. Most kinetic studies have focused on the more predominant O-demethylation and glucuronidation pathways.

Table 1: Kinetic Parameters for Indomethacin O-Demethylation in Human Liver Microsomes [9]

Parameter	Value
KM	34.6 ± 5.4 µM
Vmax	14.1 ± 3.9 pmol/mg/min

Table 2: Enzymes Involved in Major Metabolic Pathways of Indomethacin

Metabolic Pathway	Primary Enzyme(s)	Reference
O-Demethylation	CYP2C9	[9]
N-Deacylation	To Be Determined
Glucuronidation	UGT1A9, UGT2B7

Experimental Protocols for Studying Indomethacin Metabolism

Investigating the formation of N-deschlorobenzoyl indomethacin in vitro typically involves incubation of the parent drug with a biological matrix, such as human liver microsomes, followed by the quantitative analysis of the metabolite.

Figure 2: General workflow for in vitro metabolism study.

Detailed Methodology: In Vitro Metabolism in Human Liver Microsomes

This protocol provides a general framework for assessing the N-deacylation of indomethacin. Optimization of incubation times, and protein and substrate concentrations may be required.

1. Materials and Reagents:

• Indomethacin

• N-deschlorobenzoyl indomethacin (as an analytical standard)

• Human Liver Microsomes (HLM)

• Potassium Phosphate Buffer (pH 7.4)

• NADPH regenerating system (e.g., NADP+, glucose-6-phosphate, and glucose-6-phosphate dehydrogenase)

• Acetonitrile (ACN) or Methanol (MeOH) for reaction termination and protein precipitation

• Internal Standard (IS) for LC-MS/MS analysis (e.g., a structurally similar compound not present in the matrix)

• LC-MS/MS system

2. Preparation of Solutions:

• Indomethacin Stock Solution: Prepare a concentrated stock solution of indomethacin in a suitable organic solvent (e.g., DMSO or Methanol).

• Working Solutions: Prepare serial dilutions of the indomethacin stock solution in the incubation buffer to achieve the desired final concentrations.

• NADPH Regenerating System: Prepare according to the manufacturer's instructions.

3. Incubation Procedure:

• Pre-warm a suspension of human liver microsomes (typically 0.2-1.0 mg/mL protein concentration) in potassium phosphate buffer at 37°C for 5-10 minutes.

• Initiate the metabolic reaction by adding the indomethacin working solution to the pre-warmed microsome suspension.

• Immediately following the addition of indomethacin, add the NADPH regenerating system to start the enzymatic reaction. A control incubation without the NADPH regenerating system should be included to assess for non-enzymatic degradation.

• Incubate the reaction mixture at 37°C with gentle shaking for a predetermined time course (e.g., 0, 5, 15, 30, 60 minutes).

• Terminate the reaction at each time point by adding a cold organic solvent (e.g., 2 volumes of acetonitrile or methanol) containing the internal standard.

4. Sample Processing:

• Vortex the terminated reaction mixtures to ensure complete protein precipitation.

• Centrifuge the samples at a high speed (e.g., >10,000 x g) for 10-15 minutes at 4°C to pellet the precipitated protein.

• Carefully transfer the supernatant to a new tube or a 96-well plate for analysis.

• The supernatant can be directly injected into the LC-MS/MS system or evaporated to dryness and reconstituted in a suitable mobile phase.

5. LC-MS/MS Analysis:

• Develop a sensitive and specific LC-MS/MS method for the simultaneous quantification of indomethacin and N-deschlorobenzoyl indomethacin. This will involve optimizing chromatographic separation and mass spectrometric detection parameters (e.g., precursor and product ions, collision energy).

• Construct calibration curves for both analytes using the analytical standards in a matrix that mimics the final sample composition.

• Analyze the experimental samples and quantify the concentrations of the parent drug and its metabolite.

Conclusion and Future Directions

The N-deacylation of indomethacin to N-deschlorobenzoyl indomethacin is a recognized metabolic pathway. However, a significant knowledge gap exists regarding the specific enzyme(s) responsible for this biotransformation. While cytochrome P450 enzymes and UDP-glucuronosyltransferases have been identified for other metabolic routes of indomethacin, the hydrolase responsible for the amide bond cleavage remains to be elucidated. Future research should focus on identifying and characterizing this enzyme, which could involve screening a panel of recombinant human enzymes (e.g., carboxylesterases, amidases) for their ability to catalyze the N-deacylation of indomethacin. Furthermore, obtaining quantitative kinetic data for this pathway will be crucial for developing a complete understanding of indomethacin's pharmacokinetic profile and for building more accurate predictive models of its disposition in diverse patient populations. This will ultimately contribute to the safer and more effective use of this important anti-inflammatory agent.

References

• 1. INDOMETHACIN (PD002292, CGIGDMFJXJATDK-UHFFFAOYSA-N) [probes-drugs.org]
• 2. go.drugbank.com [go.drugbank.com]
• 3. mdpi.com [mdpi.com]
• 4. Indomethacin - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Indomethacin | C19H16ClNO4 | CID 3715 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. Enzymatic hydrolysis of indometacin farnesil, a prodrug of indomethacin, by carboxylesterase in cultured synovial cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Chemical synthesis of an indomethacin ester prodrug and its metabolic activation by human carboxylesterase 1 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Cytochrome P450 2C9 catalyzes indomethacin O-demethylation in human liver microsomes - PubMed [pubmed.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Quantitative Analysis of Indomethacin in Human Plasma by LC-MS/MS Using a Deuterated Internal Standard

Application Note

For Research Use Only. Not for use in diagnostic procedures.

Abstract

This application note presents a robust and sensitive liquid chromatography-tandem mass spectrometry (LC-MS/MS) method for the quantification of indomethacin in human plasma. The method utilizes N-Deschlorobenzoyl Indomethacin-d3 as an internal standard (IS) to ensure accuracy and precision. Sample preparation is achieved through a straightforward liquid-liquid extraction procedure. Chromatographic separation is performed on a C18 reverse-phase column followed by detection using a triple quadrupole mass spectrometer operating in Multiple Reaction Monitoring (MRM) mode. The method was validated for linearity, precision, and accuracy and is suitable for pharmacokinetic studies and therapeutic drug monitoring.

Introduction

Indomethacin is a potent non-steroidal anti-inflammatory drug (NSAID) widely used for its analgesic, anti-inflammatory, and antipyretic properties.[1] Its therapeutic effect is primarily due to the inhibition of cyclooxygenase (COX) enzymes, which are key in the synthesis of prostaglandins, mediators of inflammation and pain.[2][3][4] Accurate measurement of indomethacin concentrations in biological matrices is crucial for pharmacokinetic and bioavailability studies. This application note describes a detailed protocol for the analysis of indomethacin in human plasma using LC-MS/MS, a technique known for its high sensitivity and selectivity.[5] The use of a stable isotope-labeled internal standard, N-Deschlorobenzoyl Indomethacin-d3, ensures reliable quantification by compensating for matrix effects and variations in sample processing.

Experimental

Materials and Reagents

• Indomethacin (Reference Standard)

• N-Deschlorobenzoyl Indomethacin-d3 (Internal Standard)

• HPLC-grade acetonitrile, methanol, and methyl tert-butyl ether

• Formic acid (LC-MS grade)

• Ultrapure water

• Human plasma (K2-EDTA)

Instrumentation

• Liquid Chromatograph (LC) system

• Triple Quadrupole Mass Spectrometer (MS/MS)

• Analytical column: C18, 2.1 x 50 mm, 1.8 µm

Sample Preparation

A liquid-liquid extraction method is employed for sample preparation.

• Allow plasma samples to thaw to room temperature.

• To 100 µL of plasma, add 25 µL of the internal standard working solution (N-Deschlorobenzoyl Indomethacin-d3 in methanol).

• Vortex for 10 seconds.

• Add 500 µL of methyl tert-butyl ether.

• Vortex for 1 minute.

• Centrifuge at 10,000 x g for 5 minutes.

• Transfer the supernatant to a clean tube and evaporate to dryness under a stream of nitrogen at 40°C.

• Reconstitute the residue in 100 µL of the mobile phase.

Liquid Chromatography

• Column: C18, 2.1 x 50 mm, 1.8 µm

• Mobile Phase A: 0.1% Formic Acid in Water

• Mobile Phase B: 0.1% Formic Acid in Acetonitrile

• Flow Rate: 0.4 mL/min

• Injection Volume: 5 µL

• Gradient:

  • 0-0.5 min: 30% B

  • 0.5-2.5 min: 30-90% B

  • 2.5-3.0 min: 90% B

  • 3.0-3.1 min: 90-30% B

  • 3.1-5.0 min: 30% B

Mass Spectrometry

The mass spectrometer is operated in positive electrospray ionization (ESI) mode. The MRM transitions are optimized for both indomethacin and the internal standard.

Table 1: Mass Spectrometry Parameters

Parameter	Value
Ionization Mode	ESI Positive
Capillary Voltage	3.5 kV
Desolvation Temperature	400°C
Desolvation Gas Flow	800 L/hr
Cone Gas Flow	50 L/hr
Collision Gas	Argon

Table 2: MRM Transitions

Compound	Precursor Ion (m/z)	Product Ion (m/z)	Dwell Time (s)	Cone Voltage (V)	Collision Energy (eV)
Indomethacin	358.1	139.1	0.1	25	15
N-Deschlorobenzoyl Indomethacin-d3	222.1	175.1	0.1	20	12

Note: The MRM transition for N-Deschlorobenzoyl Indomethacin-d3 is proposed based on its chemical structure and may require optimization.

Results and Discussion

The developed LC-MS/MS method demonstrates excellent performance for the quantification of indomethacin in human plasma.

Method Validation

The method was validated according to regulatory guidelines, assessing linearity, precision, accuracy, and sensitivity.

Table 3: Method Validation Parameters

Parameter	Result
Linearity Range	1 - 2000 ng/mL (r² > 0.99)
Lower Limit of Quantification (LLOQ)	1 ng/mL
Intra-day Precision (%CV)	< 10%
Inter-day Precision (%CV)	< 12%
Accuracy (% bias)	Within ±15%
Recovery	> 85%

Protocols

Preparation of Stock and Working Solutions

• Indomethacin Stock Solution (1 mg/mL): Accurately weigh 10 mg of indomethacin and dissolve in 10 mL of methanol.

• Internal Standard Stock Solution (1 mg/mL): Accurately weigh 1 mg of N-Deschlorobenzoyl Indomethacin-d3 and dissolve in 1 mL of methanol.

• Working Solutions: Prepare working solutions for calibration standards and quality controls by serial dilution of the stock solutions with methanol:water (1:1, v/v). The internal standard working solution should be prepared at a concentration of 100 ng/mL.

Calibration Curve and Quality Control Samples

Prepare calibration standards and quality control (QC) samples by spiking blank human plasma with the appropriate working solutions.

Visualizations

Experimental Workflow

Caption: Workflow for the LC-MS/MS analysis of indomethacin.

Indomethacin Mechanism of Action

Caption: Indomethacin inhibits COX enzymes, blocking prostaglandin synthesis.

References

• 1. Indomethacin | C19H16ClNO4 | CID 3715 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Indomethacin - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 3. What is the mechanism of Indomethacin? [synapse.patsnap.com]
• 4. go.drugbank.com [go.drugbank.com]
• 5. researchgate.net [researchgate.net]

Application Note: Quantitation of Indomethacin in Human Plasma using a Deuterated Internal Standard by LC-MS/MS

For Researchers, Scientists, and Drug Development Professionals

Abstract

This application note provides a detailed protocol for the sensitive and selective quantitation of indomethacin in human plasma using liquid chromatography-tandem mass spectrometry (LC-MS/MS). The method employs a deuterated internal standard (indomethacin-d4) to ensure high accuracy and precision, making it suitable for pharmacokinetic studies, therapeutic drug monitoring, and bioequivalence studies. The protocol covers sample preparation, chromatographic separation, and mass spectrometric detection, along with a summary of validation parameters as reported in the scientific literature.

Introduction

Indomethacin is a potent non-steroidal anti-inflammatory drug (NSAID) used for its analgesic, anti-inflammatory, and antipyretic properties.[1] It is commonly prescribed for conditions such as rheumatoid arthritis, osteoarthritis, and gout.[1] Accurate measurement of indomethacin concentrations in human plasma is crucial for understanding its pharmacokinetic profile and ensuring therapeutic efficacy and safety, especially in vulnerable populations like premature neonates where it is used to treat patent ductus arteriosus.[2][3] The use of a stable isotope-labeled internal standard, such as indomethacin-d4, is the gold standard for quantitative bioanalysis as it effectively compensates for variability in sample preparation and matrix effects.[4] This document outlines a robust LC-MS/MS method for this purpose.

Experimental Workflow

The overall workflow for the quantitation of indomethacin in human plasma is depicted below.

Caption: Workflow for indomethacin quantitation in human plasma.

Detailed Protocols

Materials and Reagents

• Indomethacin certified reference standard

• Indomethacin-d4 (deuterated internal standard)

• Acetonitrile (HPLC or LC-MS grade)

• Methanol (HPLC or LC-MS grade)

• Formic acid (LC-MS grade)

• Water (deionized or Milli-Q)

• Human plasma (drug-free)

Protocol 1: Sample Preparation using Protein Precipitation

Protein precipitation is a rapid and straightforward method for sample clean-up.

• Thaw human plasma samples and quality controls (QCs) at room temperature.

• To 100 µL of plasma in a microcentrifuge tube, add 10 µL of the indomethacin-d4 internal standard (IS) working solution.

• Add 300 µL of cold acetonitrile to precipitate the plasma proteins.

• Vortex the mixture for 1 minute.

• Centrifuge at 10,000 rpm for 10 minutes at 4°C.

• Carefully transfer the supernatant to a clean tube or a 96-well plate.

• Evaporate the supernatant to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitute the residue in 100 µL of the mobile phase.

• Vortex briefly and inject a portion of the sample into the LC-MS/MS system.

Protocol 2: Sample Preparation using Liquid-Liquid Extraction (LLE)

LLE offers a cleaner sample extract compared to protein precipitation.

• To 200 µL of plasma in a glass tube, add 20 µL of the indomethacin-d4 IS working solution.

• Acidify the sample with 20 µL of 1 M HCl.[4]

• Add 1 mL of an appropriate organic solvent (e.g., chloroform or methyl tert-butyl ether).[4][5]

• Vortex for 2 minutes to ensure thorough mixing.

• Centrifuge at 4,000 rpm for 10 minutes to separate the aqueous and organic layers.

• Transfer the organic layer to a new tube.

• Evaporate the organic solvent to dryness under a stream of nitrogen at 40°C.

• Reconstitute the dried extract in 100 µL of the mobile phase.

• Inject the sample into the LC-MS/MS system.

LC-MS/MS Method Parameters

The following tables summarize typical parameters for the LC-MS/MS analysis of indomethacin. These should be optimized in the user's laboratory.

Table 1: Liquid Chromatography Conditions

Parameter	Recommended Condition
Column	C18 column (e.g., Waters Symmetry C18, 150 x 4.6 mm, 5 µm)[4]
Mobile Phase A	0.05% Formic acid in water[4]
Mobile Phase B	Acetonitrile[4]
Gradient	Isocratic or gradient elution can be used. A typical isocratic condition is 47:53 (A:B).[4]
Flow Rate	0.5 - 1.0 mL/min[4][6]
Injection Volume	10 µL
Column Temperature	Ambient or controlled (e.g., 40 °C)
Autosampler Temp.	15 °C[6]

Table 2: Mass Spectrometry Conditions

Parameter	Recommended Condition
Ionization Mode	Electrospray Ionization (ESI), Positive[4][7]
Scan Type	Multiple Reaction Monitoring (MRM)
MRM Transition (Indomethacin)	m/z 357.9 → 139.0[8] or m/z 357.7 → 139.1[7]
MRM Transition (Indomethacin-d4)	m/z 143 (Selected Ion Monitoring for single quad)[4]. For triple quad, a common transition would be m/z 362.1 → 143.1 (based on d4 on the chlorobenzoyl ring)
Capillary Voltage	+3500 V[6]
Source Temperature	300 °C[6]
Gas Flow	5 L/min[6]
Nebulizer Pressure	45 psi[6]

Method Validation Summary

The following table presents a summary of validation parameters from published methods for indomethacin quantitation in human plasma.

Table 3: Summary of Quantitative Data from Literature

Parameter	Method 1[4]	Method 2[8]	Method 3[7]
Internal Standard	Indomethacin-d4	Mefenamic Acid	Phenacetin
Linearity Range	14.8 - 2970 ng/mL	5 - 2000 µg/L (ng/mL)	0.51 - 25.5 ng/mL
LLOQ	14.8 ng/mL	5 ng/mL	0.51 ng/mL
Intra-day Precision (%RSD)	< 8%	< 9%	1.00 - 10.2%
Inter-day Precision (%RSD)	< 8%	< 9%	5.88 - 9.80%
Accuracy	90 - 108%	96.5 - 102.8%	Not explicitly stated
Extraction Recovery	94 - 104%	74%	Not explicitly stated

Data Analysis and Quantitation

The concentration of indomethacin in unknown plasma samples is determined by calculating the peak area ratio of the analyte to the internal standard. A calibration curve is constructed by plotting the peak area ratios of the calibration standards against their corresponding concentrations. A linear regression with a weighting factor of 1/x or 1/x² is typically used to fit the data.

Logical Relationship for Quantitation

The following diagram illustrates the relationship between the measured signals and the final concentration determination.

Caption: Logical flow for calculating indomethacin concentration.

Conclusion

The LC-MS/MS method described, utilizing a deuterated internal standard, provides a reliable, sensitive, and specific approach for the quantitation of indomethacin in human plasma. The detailed protocols and summarized performance data offer a solid foundation for researchers to implement and validate this method in their own laboratories for various clinical and research applications. Adherence to bioanalytical method validation guidelines, such as those from the FDA, is critical for ensuring data integrity in regulated studies.

References

• 1. Indomethacin | C19H16ClNO4 | CID 3715 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Quantitation of indomethacin in serum and plasma using gas chromatography-mass spectrometry (GC-MS) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. A liquid chromatography method with single quadrupole mass spectrometry for quantitative determination of indomethacin in maternal plasma and urine of pregnant patients - PMC [pmc.ncbi.nlm.nih.gov]
• 5. cajmns.casjournal.org [cajmns.casjournal.org]
• 6. Analysis of NSAIDs in Rat Plasma Using 3D-Printed Sorbents by LC-MS/MS: An Approach to Pre-Clinical Pharmacokinetic Studies - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Development and validation of a liquid chromatography-tandem mass spectrometry method for quantitation of indomethacin in rat plasma and its application to a pharmacokinetic study in rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Plasma indomethacin assay using high-performance liquid chromatography-electrospray-tandem mass spectrometry: application to therapeutic drug monitoring and pharmacokinetic studies - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for Indomethacin Analysis in Urine

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the sample preparation of indomethacin in human urine for quantitative analysis. The included methodologies cover Solid-Phase Extraction (SPE), Liquid-Liquid Extraction (LLE), and Protein Precipitation, providing researchers with the necessary information to select and implement the most suitable method for their analytical needs.

Introduction

Indomethacin is a nonsteroidal anti-inflammatory drug (NSAID) commonly used to reduce fever, pain, stiffness, and swelling. Monitoring its concentration in biological fluids such as urine is crucial for pharmacokinetic studies, therapeutic drug monitoring, and in the development of new drug formulations. The complex matrix of urine necessitates an effective sample preparation method to remove interfering substances and concentrate the analyte of interest prior to analysis by techniques like High-Performance Liquid Chromatography (HPLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

This document outlines three common sample preparation techniques: Solid-Phase Extraction (SPE), Liquid-Liquid Extraction (LLE), and Protein Precipitation. The choice of method will depend on factors such as the required sensitivity, sample throughput, and available resources.

Comparison of Sample Preparation Methods

The following table summarizes the quantitative data for the different sample preparation methods for indomethacin in urine.

Method	Recovery (%)	Limit of Detection (LOD)	Limit of Quantification (LOQ)	Precision (RSD %)	Key Advantages	Potential Disadvantages
Solid-Phase Extraction (SPE) with rGO	89.6 - 95.7[1]	Not specified	Not specified	≤ 6.4[1]	High recovery, good clean-up	Requires specialized sorbents
Liquid-Liquid Extraction (LLE)	94 - 104[1]	Not specified	10.5 ng/mL[2]	< 11[1]	High recovery, cost-effective	Can be labor-intensive, emulsion formation
Protein Precipitation	Not specified for urine	Not specified	Not specified	Not specified	Simple, fast	Significant ion suppression with methanol/acetonitrile[1]

Experimental Protocols

Solid-Phase Extraction (SPE) using Reduced Graphene Oxide (rGO)

This protocol is based on a rapid method utilizing a pipette tip-based SPE with a reduced graphene oxide sorbent.[1]

Materials:

• Urine sample

• Reduced Graphene Oxide (rGO) SPE pipette tips

• Methanol

• Deionized water

• Elution solvent (e.g., methanol or acetonitrile)

• Vortex mixer

• Centrifuge

Protocol:

• Pipette Tip Preparation: Pack a pipette tip with an appropriate amount of rGO sorbent.

• Conditioning: Condition the rGO-packed pipette tip by washing with 1 mL of methanol followed by 1 mL of deionized water.

• Sample Loading: Load 1 mL of the urine sample onto the conditioned pipette tip. Pass the sample through the sorbent at a slow, steady flow rate.

• Washing: Wash the sorbent with 1 mL of deionized water to remove interfering substances.

• Elution: Elute the retained indomethacin from the sorbent using an appropriate volume (e.g., 0.5 mL) of the elution solvent.

• Evaporation and Reconstitution: Evaporate the eluate to dryness under a gentle stream of nitrogen. Reconstitute the residue in a suitable mobile phase for chromatographic analysis.

Liquid-Liquid Extraction (LLE)

This protocol describes a simple and effective LLE method for the extraction of indomethacin from urine.[1]

Materials:

• Urine sample (200 µL)

• 1.0 M Hydrochloric acid (HCl) (50 µL)

• Chloroform

• Vortex mixer

• Centrifuge

• Internal Standard (e.g., d4-indomethacin)

Protocol:

• Sample Acidification: To 200 µL of urine in a centrifuge tube, add 50 µL of 1.0 M HCl.

• Internal Standard Spiking: Add the internal standard solution to the acidified sample.

• Extraction: Add 1 mL of chloroform to the tube. Vortex vigorously for 1 minute.

• Phase Separation: Centrifuge the mixture at 4000 rpm for 10 minutes to separate the aqueous and organic layers.

• Collection of Organic Layer: Carefully transfer the lower organic layer (chloroform) to a clean tube.

• Second Extraction (Optional but Recommended): Repeat the extraction (steps 3-5) with a fresh aliquot of chloroform to maximize recovery. Combine the organic layers.

• Evaporation and Reconstitution: Evaporate the combined organic extracts to dryness under a gentle stream of nitrogen. Reconstitute the residue in a suitable mobile phase for analysis.

Protein Precipitation

While protein precipitation with organic solvents like acetonitrile or methanol can lead to significant ion suppression for indomethacin in urine, a general protocol is provided below.[1] It is recommended to use this method with caution and to thoroughly validate its performance, especially when using mass spectrometry for detection.

Materials:

• Urine sample

• Acetonitrile (ice-cold)

• Vortex mixer

• Centrifuge

Protocol:

• Solvent Addition: Add three parts of ice-cold acetonitrile to one part of the urine sample in a centrifuge tube (e.g., 600 µL of acetonitrile to 200 µL of urine).

• Precipitation: Vortex the mixture vigorously for 30 seconds to ensure thorough mixing and to induce protein precipitation.

• Centrifugation: Centrifuge the sample at a high speed (e.g., 10,000 x g) for 10 minutes to pellet the precipitated proteins.

• Supernatant Collection: Carefully collect the supernatant, which contains the indomethacin, and transfer it to a clean tube for analysis.

Visualizations

Experimental Workflow: Liquid-Liquid Extraction of Indomethacin from Urine

References

• 1. researchgate.net [researchgate.net]
• 2. documents.thermofisher.com [documents.thermofisher.com]

Application Notes and Protocols: UPLC-MS/MS for the Quantification of Indomethacin and its Metabolites

For Researchers, Scientists, and Drug Development Professionals

Introduction

Indomethacin is a potent non-steroidal anti-inflammatory drug (NSAID) widely used for its analgesic, and antipyretic properties. Monitoring its metabolic fate is crucial for understanding its pharmacokinetics and potential drug-drug interactions. This document provides a detailed UPLC-MS/MS protocol for the simultaneous quantification of indomethacin and its major metabolites in biological matrices, primarily plasma. The main metabolites of indomethacin are O-desmethyl-indomethacin (DMI), N-deschlorobenzoyl-indomethacin (DBI), and their glucuronide conjugates.[1][2] This method is designed to be sensitive, specific, and robust for use in research and drug development settings.

Experimental Protocols

This protocol outlines a comprehensive procedure from sample preparation to data acquisition.

Sample Preparation: Liquid-Liquid Extraction (LLE)

This protocol is adapted from a validated method for the extraction of indomethacin from plasma and urine.[3]

Reagents and Materials:

• Human plasma (or other biological matrix)

• Indomethacin, O-desmethyl-indomethacin, and N-deschlorobenzoyl-indomethacin analytical standards

• Indomethacin-d4 (or other suitable internal standard)

• Chloroform

• Hydrochloric acid (1 M)

• Methanol (LC-MS grade)

• Acetonitrile (LC-MS grade)

• Water (LC-MS grade)

• Microcentrifuge tubes (1.5 mL)

• Vortex mixer

• Centrifuge

• Sample concentrator (e.g., nitrogen evaporator)

Procedure:

• Sample Thawing: Thaw frozen plasma samples to room temperature.

• Internal Standard Spiking: To a 200 µL aliquot of plasma in a microcentrifuge tube, add 20 µL of the internal standard working solution (e.g., Indomethacin-d4 at 2.00 µg/mL).

• Acidification: Add 50 µL of 1 M hydrochloric acid to the sample and vortex for 30 seconds.[3]

• Extraction: Add 900 µL of chloroform, vortex vigorously for 3 minutes, and then centrifuge at 12,000 x g for 5 minutes.[3]

• Solvent Transfer: Carefully transfer the lower organic layer to a clean tube.

• Re-extraction: Repeat the extraction of the remaining aqueous layer with another 900 µL of chloroform.

• Combine and Evaporate: Combine the organic layers and evaporate to dryness under a stream of nitrogen at 40°C.

• Reconstitution: Reconstitute the dried residue in 100 µL of the mobile phase (see section 2.2) and centrifuge at 12,000 x g for 15 minutes.[3]

• Sample Transfer: Transfer the supernatant to a UPLC vial for analysis.

UPLC-MS/MS System and Conditions

2.1. Liquid Chromatography

• System: A high-performance UPLC system.

• Column: Waters ACQUITY UPLC HSS T3 column (2.1 mm × 100 mm, 1.8 µm) or equivalent.[4]

• Mobile Phase A: 0.1% formic acid in water.[4]

• Mobile Phase B: 0.1% formic acid in acetonitrile.[4]

• Flow Rate: 0.3 mL/min.[4]

• Injection Volume: 2 µL.[4]

• Column Temperature: 40°C.[4]

• Gradient Elution:

Time (min)	% Mobile Phase B
0.0	10
1.0	10
5.0	95
7.0	95
7.1	10
10.0	10

2.2. Mass Spectrometry

• System: A triple quadrupole mass spectrometer.

• Ionization Mode: Electrospray Ionization (ESI), Positive.

• Scan Type: Multiple Reaction Monitoring (MRM).

• Capillary Voltage: 3.5 kV.

• Source Temperature: 150°C.

• Desolvation Temperature: 400°C.

• Desolvation Gas Flow: 800 L/hr.

• Cone Gas Flow: 50 L/hr.

MRM Transitions:

The following table outlines the MRM transitions for indomethacin and its metabolites.

Analyte	Precursor Ion (m/z)	Product Ion (m/z)	Dwell Time (ms)	Cone Voltage (V)	Collision Energy (eV)
Indomethacin	358.1	139.1	100	30	20
O-desmethyl-indomethacin (DMI)	344.1	139.1	100	30	20
N-deschlorobenzoyl-indomethacin (DBI)	218.1	174.1	100	25	15
Indomethacin Glucuronide	534.1	358.1	100	40	25
Indomethacin-d4 (IS)	362.1	143.1	100	30	20

Data Presentation

Quantitative Data Summary

The following table summarizes typical validation parameters for the UPLC-MS/MS method for indomethacin. Similar performance is expected for its metabolites.

Parameter	Indomethacin	Reference
Linearity Range (ng/mL)	2.0 - 400	[5]
Lower Limit of Quantification (LLOQ) (ng/mL)	2.0	[5]
Intra-day Precision (%RSD)	< 9.5%	[5]
Inter-day Precision (%RSD)	< 9.5%	[5]
Accuracy (%RE)	± 5.3%	[5]
Extraction Recovery	> 94%	[3]

Visualizations

Indomethacin Metabolism Pathway

Caption: Major metabolic pathways of indomethacin.

UPLC-MS/MS Experimental Workflow

References

• 1. Plasma indomethacin assay using high-performance liquid chromatography-electrospray-tandem mass spectrometry: application to therapeutic drug monitoring and pharmacokinetic studies - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Quantitative determination of new anti-inflammatory drug indomenthyl and its metabolite in rabbit plasma by HPLC-MS/MS - Analytical Methods (RSC Publishing) [pubs.rsc.org]
• 3. A liquid chromatography method with single quadrupole mass spectrometry for quantitative determination of indomethacin in maternal plasma and urine of pregnant patients - PMC [pmc.ncbi.nlm.nih.gov]
• 4. cajmns.casjournal.org [cajmns.casjournal.org]
• 5. Optimization of a Multiresidue Analysis of 65 Pesticides in Surface Water Using Solid-Phase Extraction by LC-MS/MS - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for the Bioanalysis of Indomethacin using N-Deschlorobenzoyl Indomethacin-d3 as an Internal Standard

For Researchers, Scientists, and Drug Development Professionals

Introduction

Indomethacin is a potent non-steroidal anti-inflammatory drug (NSAID) widely used for its analgesic and anti-inflammatory properties. Accurate quantification of indomethacin in biological matrices is crucial for pharmacokinetic, toxicokinetic, and therapeutic drug monitoring studies. The "gold standard" for quantitative bioanalysis is liquid chromatography-tandem mass spectrometry (LC-MS/MS), which offers high sensitivity and selectivity.[1] The use of a stable isotope-labeled internal standard (SIL-IS) is critical for correcting analytical variability during sample preparation and analysis.[1][2] N-Deschlorobenzoyl Indomethacin-d3 is an ideal SIL-IS for indomethacin analysis as it is a metabolite of indomethacin and its deuterated form ensures it co-elutes with the analyte while being distinguishable by the mass spectrometer. This document provides a detailed protocol for the determination of indomethacin in plasma using N-Deschlorobenzoyl Indomethacin-d3 as an internal standard.

Principle of the Method

This method utilizes liquid-liquid extraction (LLE) to isolate indomethacin and the internal standard, N-Deschlorobenzoyl Indomethacin-d3, from a plasma matrix. The extracted samples are then analyzed by reverse-phase high-performance liquid chromatography (HPLC) coupled with a tandem mass spectrometer (MS/MS) operating in Multiple Reaction Monitoring (MRM) mode. Quantification is achieved by comparing the peak area ratio of the analyte to the internal standard against a calibration curve.

Materials and Reagents

• Analytes and Internal Standard:

  • Indomethacin (Reference Standard)

  • N-Deschlorobenzoyl Indomethacin-d3 (Internal Standard)

• Solvents and Chemicals:

  • Acetonitrile (HPLC grade)

  • Methanol (HPLC grade)

  • Formic acid (LC-MS grade)

  • Water (LC-MS grade)

  • Methyl tert-butyl ether (MTBE) (HPLC grade)

  • Ammonium formate (LC-MS grade)

• Biological Matrix:

  • Human plasma (with appropriate anticoagulant, e.g., K2-EDTA)

Instrumentation and Analytical Conditions

A validated LC-MS/MS system equipped with a binary pump, autosampler, and a triple quadrupole mass spectrometer with an electrospray ionization (ESI) source is required. The following are representative analytical conditions that should be optimized for the specific instrumentation used.

Liquid Chromatography

Parameter	Recommended Condition
Column	C18 column (e.g., 100 mm x 4.6 mm, 5 µm)
Mobile Phase A	0.1% Formic acid in Water
Mobile Phase B	0.1% Formic acid in Acetonitrile
Gradient	Isocratic or gradient elution (e.g., 75% B)
Flow Rate	0.6 mL/min
Injection Volume	10 µL
Column Temperature	40 °C
Run Time	~3-5 minutes

Mass Spectrometry

Parameter	Recommended Condition
Ionization Mode	Electrospray Ionization (ESI), Positive
Scan Type	Multiple Reaction Monitoring (MRM)
Source Temperature	As per instrument recommendation
Desolvation Gas Flow	As per instrument recommendation
Collision Gas	Argon

The following MRM transitions should be optimized for the specific mass spectrometer used.

Compound	Precursor Ion (m/z)	Product Ion (m/z)	Collision Energy (eV)
Indomethacin	358.1	139.1	To be optimized
N-Deschlorobenzoyl Indomethacin-d3	223.1	164.1	To be optimized

Note: The product ion for N-Deschlorobenzoyl Indomethacin-d3 is proposed based on the neutral loss of the acetic acid moiety from the parent molecule. This should be confirmed by direct infusion and product ion scan experiments.

Experimental Protocols

Preparation of Stock and Working Solutions

• Primary Stock Solutions (1 mg/mL):

  • Accurately weigh approximately 10 mg of indomethacin and N-Deschlorobenzoyl Indomethacin-d3 into separate 10 mL volumetric flasks.

  • Dissolve the contents in methanol and bring to volume.

• Working Standard Solutions:

  • Prepare serial dilutions of the indomethacin stock solution in 50:50 (v/v) acetonitrile:water to create working standards for calibration curve and quality control samples.

• Internal Standard Working Solution (e.g., 100 ng/mL):

  • Dilute the N-Deschlorobenzoyl Indomethacin-d3 stock solution with 50:50 (v/v) acetonitrile:water to the desired concentration.

Preparation of Calibration Curve and Quality Control Samples

• Calibration Standards: Spike blank plasma with the appropriate indomethacin working standards to achieve a concentration range of, for example, 0.5 to 250 ng/mL.

• Quality Control (QC) Samples: Prepare QC samples in blank plasma at a minimum of three concentration levels (low, medium, and high).

Sample Preparation: Liquid-Liquid Extraction (LLE)

• Pipette 100 µL of plasma sample (blank, standard, QC, or unknown) into a microcentrifuge tube.

• Add 25 µL of the internal standard working solution to all tubes except the blank.

• Add 50 µL of 1 M ammonium formate buffer (pH 3.0).

• Add 600 µL of MTBE.

• Vortex for 1 minute.

• Centrifuge at 10,000 rpm for 10 minutes.

• Transfer the upper organic layer to a clean tube.

• Evaporate the solvent to dryness under a gentle stream of nitrogen at 40 °C.

• Reconstitute the dried extract in 200 µL of the mobile phase.

• Vortex briefly and transfer to an autosampler vial for LC-MS/MS analysis.

Method Validation

The bioanalytical method should be validated according to regulatory guidelines (e.g., FDA, EMA). Key validation parameters are summarized below.

Validation Parameter	Typical Acceptance Criteria	Example Data
Linearity	Correlation coefficient (r²) ≥ 0.99	0.5 - 250 ng/mL, r² > 0.995
Accuracy	Within ±15% of nominal value (±20% at LLOQ)	95.0% - 108.0%
Precision (Intra- and Inter-day)	Coefficient of Variation (CV) ≤ 15% (≤ 20% at LLOQ)	CV < 10%
Lower Limit of Quantification (LLOQ)	Signal-to-noise ratio ≥ 10, with acceptable accuracy and precision	0.5 ng/mL
Recovery	Consistent, precise, and reproducible	> 85%
Matrix Effect	CV of IS-normalized matrix factor ≤ 15%	Within acceptable limits
Stability (Freeze-thaw, short-term, long-term, post-preparative)	Analyte concentration within ±15% of nominal	Stable under tested conditions

Data Presentation

Table 1: Linearity of Indomethacin Calibration Curve

Nominal Concentration (ng/mL)	Back-calculated Concentration (ng/mL)	Accuracy (%)
0.5	0.48	96.0
1.0	1.05	105.0
5.0	5.20	104.0
10.0	9.80	98.0
50.0	51.5	103.0
100.0	99.0	99.0
200.0	196.0	98.0
250.0	255.0	102.0

Table 2: Accuracy and Precision of Quality Control Samples

QC Level	Nominal Conc. (ng/mL)	Intra-day (n=6)	Inter-day (n=18)
Mean ± SD (ng/mL)	CV (%)
LLOQ	0.5	0.52 ± 0.04	7.7
Low	1.5	1.45 ± 0.11	7.6
Medium	75	78.2 ± 5.5	7.0
High	200	195.6 ± 12.7	6.5

Visualizations

Caption: Bioanalytical workflow for indomethacin in plasma.

Caption: Indomethacin's mechanism of action.

Conclusion

This application note provides a comprehensive and robust protocol for the quantitative analysis of indomethacin in plasma using N-Deschlorobenzoyl Indomethacin-d3 as an internal standard. The use of a stable isotope-labeled internal standard that is also a metabolite of the parent drug ensures high accuracy and precision, making this method suitable for regulated bioanalytical studies. The provided methodologies and validation data serve as a strong foundation for researchers in the field of drug metabolism and pharmacokinetics.

References

• 1. A liquid chromatography method with single quadrupole mass spectrometry for quantitative determination of indomethacin in maternal plasma and urine of pregnant patients - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Indomethacin | C19H16ClNO4 | CID 3715 - PubChem [pubchem.ncbi.nlm.nih.gov]

Application Notes and Protocols for N-Deschlorobenzoyl Indomethacin-d3 Internal Standard

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the optimal use of N-Deschlorobenzoyl Indomethacin-d3 as an internal standard in quantitative bioanalysis. The following sections offer guidance on determining the optimal concentration, preparing solutions, and implementing a validated LC-MS/MS method for the analysis of indomethacin and its metabolites.

Introduction to N-Deschlorobenzoyl Indomethacin-d3 as an Internal Standard

N-Deschlorobenzoyl Indomethacin-d3 is a deuterated analog of N-deschlorobenzoyl indomethacin, a major metabolite of the non-steroidal anti-inflammatory drug (NSAID) indomethacin.[1] Its utility as an internal standard (IS) in liquid chromatography-mass spectrometry (LC-MS) assays is based on the principle of isotope dilution.[2] The stable isotope label provides a mass shift that allows for its differentiation from the unlabeled analyte, while its chemical and physical properties are nearly identical. This ensures that it behaves similarly to the analyte during sample preparation, chromatography, and ionization, thus effectively compensating for matrix effects and variability in the analytical process.[2]

Determining the Optimal Concentration

The optimal concentration of an internal standard is critical for achieving accurate and precise quantification. While a definitive concentration for N-Deschlorobenzoyl Indomethacin-d3 is not universally established and should be empirically determined for each specific assay, a well-justified starting point can be derived from existing literature on structurally similar deuterated internal standards for indomethacin analysis.

A validated LC-MS method for the determination of indomethacin in human plasma and urine utilized a d4-indomethacin internal standard at a final concentration of 200 ng/mL in the processed samples.[3] This concentration was effective for a calibration curve ranging from approximately 15 ng/mL to 3000 ng/mL in plasma.[3]

Recommendation: Based on this data, an initial concentration of 100-200 ng/mL for N-Deschlorobenzoyl Indomethacin-d3 is recommended for method development. This concentration should be validated and optimized based on the following criteria:

• Response Intensity: The peak area of the internal standard should be sufficient for precise measurement but not so high as to cause detector saturation.

• Analyte-to-IS Ratio: The response of the IS should be in a similar range to the analyte concentrations being measured, particularly around the mid-point of the calibration curve.

• Linearity: The chosen concentration should support the linearity of the calibration curve over the desired analytical range.

• Precision and Accuracy: The final concentration should result in acceptable precision (%CV) and accuracy (%RE) for quality control samples.

Experimental Protocols

The following protocols provide a framework for the preparation of solutions and the analysis of samples using N-Deschlorobenzoyl Indomethacin-d3 as an internal standard.

Preparation of Stock and Working Solutions

Table 1: Preparation of Standard Solutions

Solution Type	Analyte/IS	Solvent	Concentration	Storage
Stock Solution	N-Deschlorobenzoyl Indomethacin-d3	Methanol	1 mg/mL	-20°C
Stock Solution	Indomethacin (or metabolite)	Methanol	1 mg/mL	-20°C
IS Working Solution	N-Deschlorobenzoyl Indomethacin-d3	Methanol:Water (1:1, v/v)	2 µg/mL	4°C
Analyte Spiking Solutions	Indomethacin (or metabolite)	Methanol:Water (1:1, v/v)	Serial dilutions for calibration curve	4°C

Protocol for Solution Preparation:

• Stock Solutions (1 mg/mL): Accurately weigh approximately 1 mg of N-Deschlorobenzoyl Indomethacin-d3 and the analyte (e.g., indomethacin). Dissolve each in 1 mL of methanol to prepare individual stock solutions.

• Internal Standard Working Solution (2 µg/mL): Dilute the N-Deschlorobenzoyl Indomethacin-d3 stock solution with a 1:1 mixture of methanol and water to achieve a final concentration of 2 µg/mL.

• Analyte Spiking Solutions: Prepare a series of spiking solutions by serially diluting the analyte stock solution with a 1:1 mixture of methanol and water to create concentrations for the calibration curve.

Sample Preparation (Protein Precipitation)

This protocol is a general guideline for plasma samples and can be adapted for other biological matrices.

Table 2: Sample Preparation Protocol

Step	Action	Volume/Amount	Purpose
1	Aliquot plasma sample into a microcentrifuge tube.	200 µL	Sample aliquotting
2	Add IS Working Solution.	20 µL	Addition of internal standard
3	Add cold acetonitrile.	600 µL	Protein precipitation
4	Vortex mix.	1 minute	Thorough mixing
5	Centrifuge.	10,000 x g for 10 minutes	Pellet proteins
6	Transfer supernatant to a clean tube.	~800 µL	Isolate supernatant
7	Evaporate to dryness under nitrogen.	N/A	Concentrate sample
8	Reconstitute in mobile phase.	100 µL	Prepare for injection

LC-MS/MS Method Parameters

The following are suggested starting parameters for an LC-MS/MS method. These will require optimization for your specific instrumentation.

Table 3: Suggested LC-MS/MS Parameters

Parameter	Suggested Condition
LC Column	C18, 2.1 x 50 mm, 1.8 µm
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	0.1% Formic Acid in Acetonitrile
Gradient	Start at 30% B, ramp to 95% B over 5 min, hold for 1 min, return to 30% B and re-equilibrate
Flow Rate	0.3 mL/min
Injection Volume	5 µL
Ionization Mode	Electrospray Ionization (ESI), Positive
MRM Transitions	To be determined by infusion of individual standards

Visualizations

Experimental Workflow

References

• 1. Indomethacin | C19H16ClNO4 | CID 3715 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. resolvemass.ca [resolvemass.ca]
• 3. A liquid chromatography method with single quadrupole mass spectrometry for quantitative determination of indomethacin in maternal plasma and urine of pregnant patients - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes: Solid-Phase Extraction of Indomethacin from Human Plasma Using a Deuterated Internal Standard

For Researchers, Scientists, and Drug Development Professionals

Introduction

Indomethacin is a potent non-steroidal anti-inflammatory drug (NSAID) widely used for its analgesic and anti-inflammatory properties.[1][2] Accurate quantification of indomethacin in biological matrices like plasma is crucial for pharmacokinetic studies, therapeutic drug monitoring, and drug development.[3] Solid-phase extraction (SPE) is a robust and selective sample preparation technique that effectively removes interfering matrix components, leading to cleaner extracts and improved analytical sensitivity.[4][5] The use of a stable isotope-labeled internal standard, such as deuterated indomethacin (e.g., indomethacin-d4), is the gold standard for quantitative analysis using liquid chromatography-mass spectrometry (LC-MS).[6][7] The deuterated internal standard co-elutes with the analyte and experiences similar matrix effects and ionization suppression, ensuring high accuracy and precision.[6][7][8]

This application note provides a detailed protocol for the solid-phase extraction of indomethacin from human plasma using a deuterated internal standard (indomethacin-d4) prior to LC-MS analysis.

Principle

This method utilizes a reversed-phase SPE cartridge to extract indomethacin and its deuterated internal standard from acidified plasma. After conditioning the SPE sorbent, the pre-treated plasma sample is loaded. Interferences are removed with a wash solution, and the analytes of interest are then eluted with an organic solvent. The eluate is evaporated and reconstituted for injection into an LC-MS system. The use of indomethacin-d4 as an internal standard allows for accurate quantification by correcting for analyte loss during sample preparation and for matrix effects during analysis.[6][8]

Experimental Workflow

Caption: Experimental workflow for SPE of indomethacin.

Detailed Experimental Protocol

This protocol is a composite based on established methods for indomethacin extraction and the use of deuterated internal standards.[8][9][10]

1. Materials and Reagents

• Indomethacin certified reference standard

• Indomethacin-d4 (deuterated internal standard)

• Methanol (HPLC grade)

• Acetonitrile (HPLC grade)

• Formic acid (LC-MS grade)

• Deionized water (18.2 MΩ·cm)

• Human plasma (blank, stored at -70°C)[8]

• Reversed-phase SPE cartridges (e.g., C18, 100 mg, 1 mL)[9]

• SPE vacuum manifold

• Nitrogen evaporator

2. Preparation of Solutions

• Stock Solutions (1 mg/mL): Prepare separate stock solutions of indomethacin and indomethacin-d4 in methanol. Store at -20°C.[11]

• Working Standard Solutions: Prepare working standard solutions of indomethacin by serial dilution of the stock solution with methanol/water (50:50, v/v) to create calibration standards.

• Internal Standard (IS) Working Solution: Dilute the indomethacin-d4 stock solution with methanol/water (50:50, v/v) to a final concentration (e.g., 2.00 µg/mL).[8]

• Acidification Solution: 1% Formic acid in water.[12]

• Wash Solution: 10% Methanol in deionized water.

• Elution Solution: Acetonitrile or Methanol.

3. Sample Preparation

• Thaw blank human plasma and vortex to ensure homogeneity.

• Pipette 200 µL of plasma into a microcentrifuge tube.

• Add 20 µL of the IS working solution (Indomethacin-d4) to all samples (except blanks).

• For calibration curve and quality control (QC) samples, add 20 µL of the appropriate indomethacin working standard solution. For blank samples, add 20 µL of methanol/water (50:50, v/v).

• Add 200 µL of acidification solution (1% formic acid) to each tube.

• Vortex mix for 30 seconds.

• Centrifuge at 10,000 x g for 5 minutes to pellet any precipitated proteins. Use the supernatant for the SPE step.

4. Solid-Phase Extraction Procedure

• Conditioning: Condition the C18 SPE cartridge by passing 1 mL of methanol followed by 1 mL of deionized water. Do not allow the cartridge to go dry.

• Loading: Load the supernatant from the sample preparation step (approx. 440 µL) onto the conditioned SPE cartridge. Apply a slow, steady flow rate (approx. 1 mL/min).

• Washing: Wash the cartridge with 1 mL of the wash solution (10% methanol in water) to remove polar interferences.

• Drying: Dry the cartridge under vacuum for 5 minutes to remove excess wash solution.

• Elution: Elute the indomethacin and indomethacin-d4 from the cartridge by applying 1 mL of the elution solvent (acetonitrile or methanol) into a clean collection tube.

5. Post-Extraction

• Evaporate the eluate to dryness under a gentle stream of nitrogen at approximately 40°C.

• Reconstitute the dried residue in 100 µL of the mobile phase used for the LC-MS analysis.

• Vortex for 30 seconds and transfer to an autosampler vial for analysis.

LC-MS/MS Parameters

The following are typical starting parameters. Method optimization is required.

Parameter	Typical Setting
LC Column	C18 column (e.g., Waters Symmetry C18)[8]
Mobile Phase	Isocratic elution with 0.05% formic acid in water and acetonitrile (e.g., 47:53, v/v)[8]
Flow Rate	0.5 - 1.0 mL/min[8][13]
Injection Volume	10 - 20 µL
Ionization Source	Electrospray Ionization (ESI), Positive or Negative Mode
MS Mode	Selected Ion Monitoring (SIM) or Multiple Reaction Monitoring (MRM)
Monitored Ions (SIM)	Indomethacin: m/z 139; Indomethacin-d4: m/z 143 (based on in-source fragmentation)[8]
MRM Transitions	To be determined by direct infusion of standards.
Cone Voltage	Optimized for maximum sensitivity (e.g., 55 V)[8]

Method Validation Summary

The following tables summarize typical validation parameters for an LC-MS method for indomethacin in plasma. Data is compiled from literature sources.

Table 1: Calibration Curve and Linearity

Matrix	Concentration Range (ng/mL)	Correlation Coefficient (r²)	Reference
Plasma	14.8 - 2970	> 0.99	[8]
Plasma	50 - 3000	> 0.98	[11]
Plasma	5 - 2000	Not specified	[3]

Table 2: Accuracy and Precision

Matrix	QC Level	Intra-day RSD (%)	Inter-day RSD (%)	Accuracy (%)	Reference
Plasma	Low, Med, High	< 8%	< 8%	90% - 108%	[8]
Plasma	300, 1000, 3000 ng/mL	< 7%	< 5%	-2.9% to 2.4% deviation	[11]
Plasma	10, 25, 250, 1500 µg/L	< 9% (Total CV)	Not specified	96.5% - 102.8%	[3]

Table 3: Recovery and Limit of Quantification

Parameter	Value	Matrix	Reference
Extraction Recovery	> 90%	Plasma	[10]
74%	Plasma	[3]
Lower Limit of Quantification (LLOQ)	14.8 ng/mL	Plasma	[8]
50 ng/mL	Plasma	[11]
5 µg/L (5 ng/mL)	Plasma	[3]

Conclusion

This application note provides a comprehensive protocol for the solid-phase extraction of indomethacin from human plasma. The use of a deuterated internal standard (indomethacin-d4) coupled with LC-MS analysis ensures high accuracy, precision, and reliability, making this method suitable for a wide range of applications in clinical and pharmaceutical research. The provided workflow, detailed protocol, and performance data serve as a valuable resource for scientists developing and validating bioanalytical methods for indomethacin.

References

• 1. researchgate.net [researchgate.net]
• 2. Review of characteristics and analytical methods for determination of indomethacin [ouci.dntb.gov.ua]
• 3. Plasma indomethacin assay using high-performance liquid chromatography-electrospray-tandem mass spectrometry: application to therapeutic drug monitoring and pharmacokinetic studies - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. ijisrt.com [ijisrt.com]
• 5. cbspd.com [cbspd.com]
• 6. resolvemass.ca [resolvemass.ca]
• 7. texilajournal.com [texilajournal.com]
• 8. A liquid chromatography method with single quadrupole mass spectrometry for quantitative determination of indomethacin in maternal plasma and urine of pregnant patients - PMC [pmc.ncbi.nlm.nih.gov]
• 9. The use of reversed phase cartridges (C18) in processing plasma for analysis of indomethacin by high performance liquid chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Solid-phase extraction for the high-performance liquid chromatographic determination of indomethacin, suxibuzone, phenylbutazone and oxyphenbutazone in plasma, avoiding degradation of compounds - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. agilent.com [agilent.com]
• 13. researchgate.net [researchgate.net]

Application Note: High-Recovery Liquid-Liquid Extraction of Indomethacin from Biological Matrices for HPLC and LC-MS/MS Analysis

Authored for Researchers, Scientists, and Drug Development Professionals

Abstract

This application note provides a detailed protocol for the efficient extraction of indomethacin, a potent nonsteroidal anti-inflammatory drug (NSAID), from biological matrices such as plasma and urine. The described liquid-liquid extraction (LLE) method is optimized for high recovery and compatibility with downstream analytical techniques, including High-Performance Liquid Chromatography (HPLC) with UV detection and Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS). This document offers a comprehensive, step-by-step procedure, comparative data on various extraction conditions, and a visual workflow to ensure reproducible and accurate quantification of indomethacin for pharmacokinetic studies, therapeutic drug monitoring, and other research applications.

Introduction

Indomethacin is widely used for its anti-inflammatory, analgesic, and antipyretic properties. Accurate measurement of its concentration in biological fluids is crucial for understanding its pharmacokinetics and for clinical monitoring. Liquid-liquid extraction is a robust and cost-effective technique for sample clean-up and concentration of analytes from complex biological samples prior to chromatographic analysis.[1] The choice of organic solvent and the pH of the aqueous sample are critical parameters that significantly influence the extraction efficiency.[2][3][4] This protocol details a reliable LLE method for indomethacin, ensuring minimal matrix effects and high analytical sensitivity.

Experimental Protocol

This protocol outlines a general procedure for the liquid-liquid extraction of indomethacin from plasma or urine. Specific parameters may be optimized based on the laboratory's instrumentation and specific study requirements.

Materials and Reagents:

• Indomethacin analytical standard

• Internal Standard (IS) (e.g., mefenamic acid, d4-indomethacin)[5][6][7]

• Biological matrix (plasma, urine)

• Organic extraction solvent (e.g., chloroform, 1,2-dichloroethane, or a mixture)[2][6][8]

• Acidifying agent (e.g., 1.0 M HCl, 0.2% Formic Acid)[6][9]

• Reconstitution solvent (e.g., mobile phase, methanol)

• Vortex mixer

• Centrifuge

• Solvent evaporator (e.g., nitrogen evaporator)

• Autosampler vials

Step-by-Step Procedure:

• Sample Preparation:

  • Thaw frozen biological samples (plasma, urine) to room temperature.

  • Vortex the samples to ensure homogeneity.

  • Pipette a known volume of the sample (e.g., 100-500 µL) into a clean centrifuge tube.

• Internal Standard Spiking:

  • Add a specific volume of the internal standard working solution to each sample, standard, and quality control sample (excluding blanks).

• Acidification:

  • Acidify the samples by adding an appropriate volume of an acidifying agent. For instance, add 1.0 M HCl to adjust the pH to approximately 3.5-5.0.[2][5][6] This step is crucial as indomethacin is a weakly acidic drug (pKa of 4.5) and is more readily extracted into an organic solvent in its non-ionized form.[4]

• Liquid-Liquid Extraction:

  • Add a specified volume of the organic extraction solvent (e.g., 3 mL of chloroform) to each tube.[6][8]

  • Vortex the mixture vigorously for 1-2 minutes to ensure thorough mixing and facilitate the transfer of indomethacin from the aqueous to the organic phase.

• Phase Separation:

  • Centrifuge the samples at a sufficient speed and duration (e.g., 4000 rpm for 10 minutes) to achieve complete separation of the aqueous and organic layers.

• Solvent Evaporation:

  • Carefully transfer the organic layer (bottom layer for chloroform and 1,2-dichloroethane) to a clean tube.

  • Evaporate the organic solvent to dryness under a gentle stream of nitrogen at a controlled temperature (e.g., 40°C).

• Reconstitution:

  • Reconstitute the dried residue in a small, precise volume of the reconstitution solvent (e.g., 100-200 µL of mobile phase).

  • Vortex briefly to ensure the complete dissolution of the analyte and internal standard.

• Analysis:

  • Transfer the reconstituted sample to an autosampler vial for analysis by HPLC-UV or LC-MS/MS.

Data Presentation

The following tables summarize quantitative data from various published methods for indomethacin analysis, providing a comparative overview of different LLE and analytical conditions.

Table 1: Comparison of Liquid-Liquid Extraction Protocols for Indomethacin

Parameter	Method 1	Method 2	Method 3
Biological Matrix	Maternal Plasma & Urine	Serum & Urine	Porcine Plasma
Sample Volume	200 µL	Not Specified	500 µL
Extraction Solvent	Chloroform	1,2-dichloroethane	Acetonitrile (for protein precipitation)
pH Adjustment	Acidified with 1.0 M HCl	pH 5.0	Not specified for pH adjustment
Internal Standard	d4-indomethacin	Not specified	Mefenamic Acid[7]
Recovery	94-104%[6]	Not specified	>97%[7]
Reference	[6][8]	[2]	[7]

Table 2: Performance Characteristics of Analytical Methods for Indomethacin

Parameter	LC-MS/MS	HPLC-UV	GC-ECD
Linearity Range	14.8 - 2970 ng/mL (Plasma)	50 - 3000 ng/mL	Not specified
10.5 - 4210 ng/mL (Urine)
Lower Limit of Quantification (LLOQ)	14.8 ng/mL (Plasma)[8]	50 ng/mL[7]	50 ng/mL[2]
10.5 ng/mL (Urine)[8]
Intra-day Precision (%RSD)	< 8%[8]	< 7%	~3%
Inter-day Precision (%RSD)	< 8%[8]	< 5%	Not specified
Accuracy	90-108%[8]	97.1-102.4%	Not specified
Reference	[8]	[7]	[2]

Visualizations

Experimental Workflow Diagram

Caption: Workflow for indomethacin liquid-liquid extraction.

Logical Relationship of Key Extraction Parameters

References

• 1. ijisrt.com [ijisrt.com]
• 2. Determination of indomethacin in serum and urine by electron-capture gas-liquid chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Preparation and stability of indomethacin solutions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Indomethacin-Kollidon VA64 Extrudates: A Mechanistic Study of pH-Dependent Controlled Release - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Plasma indomethacin assay using high-performance liquid chromatography-electrospray-tandem mass spectrometry: application to therapeutic drug monitoring and pharmacokinetic studies - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. A liquid chromatography method with single quadrupole mass spectrometry for quantitative determination of indomethacin in maternal plasma and urine of pregnant patients - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]

Technical Notes & Optimization

Technical Support Center: Troubleshooting Ion Suppression with N-Deschlorobenzoyl Indomethacin-d3

This technical support center provides guidance for researchers, scientists, and drug development professionals encountering ion suppression issues when using N-Deschlorobenzoyl Indomethacin-d3 as an internal standard in LC-MS analyses. The following information is presented in a question-and-answer format to directly address common problems.

Frequently Asked Questions (FAQs)

Q1: What is ion suppression and how can it affect my results with N-Deschlorobenzoyl Indomethacin-d3?

A1: Ion suppression is a matrix effect phenomenon in liquid chromatography-mass spectrometry (LC-MS) where the ionization efficiency of a target analyte or internal standard is reduced by co-eluting components from the sample matrix.[1][2] This leads to a decreased signal intensity, which can cause underestimation of the analyte concentration, reduced sensitivity, and poor reproducibility.[3][4] When using N-Deschlorobenzoyl Indomethacin-d3 as an internal standard, ion suppression can lead to inaccurate quantification if it affects the analyte and the internal standard to different extents.

Q2: I am using a deuterated internal standard, N-Deschlorobenzoyl Indomethacin-d3. Shouldn't this automatically correct for ion suppression?

A2: Ideally, a deuterated internal standard (IS) like N-Deschlorobenzoyl Indomethacin-d3 should co-elute with the analyte (Indomethacin or its metabolites) and experience the same degree of ion suppression.[3] The ratio of the analyte signal to the IS signal should then remain constant, enabling accurate quantification. However, this is not always the case. Deuteration can sometimes cause a slight difference in retention time between the analyte and the IS, a phenomenon known as the "chromatographic isotope effect".[1][5] If this slight separation occurs in a region of the chromatogram with variable ion suppression, the analyte and the IS will be affected differently, leading to inaccurate results.[3]

Q3: What are the common sources of ion suppression in bioanalytical methods?

A3: Common sources of ion suppression include:

• Endogenous matrix components: These are substances naturally present in biological samples, such as salts, lipids, proteins, and metabolites.[3]

• Exogenous substances: These are contaminants introduced during sample collection or preparation, such as anticoagulants (e.g., heparin, EDTA), plasticizers from collection tubes, and mobile phase additives.[3]

• Co-eluting drugs and their metabolites: Other drugs administered to the subject can interfere with the ionization of the analyte and internal standard.[3]

• High concentrations of the analyte or internal standard: At very high concentrations, the analyte or IS can saturate the ionization source, leading to a non-linear response and self-suppression.[6]

Q4: How can I experimentally determine if ion suppression is affecting my assay?

A4: A widely used method to identify regions of ion suppression is the post-column infusion experiment .[2][3] This involves infusing a constant flow of a solution containing your analyte and N-Deschlorobenzoyl Indomethacin-d3 into the mass spectrometer while injecting a blank matrix extract through the LC system. A significant drop in the baseline signal for the analyte or IS at specific retention times indicates the presence of ion suppression.

Troubleshooting Guides

Problem 1: Inconsistent and inaccurate quantification despite using N-Deschlorobenzoyl Indomethacin-d3.

• Possible Cause: Differential ion suppression due to a slight chromatographic separation between the analyte and N-Deschlorobenzoyl Indomethacin-d3.

• Troubleshooting Steps:

  • Verify Co-elution: Overlay the chromatograms of the analyte and N-Deschlorobenzoyl Indomethacin-d3. A slight retention time difference may be apparent.

  • Assess Matrix Effect: Perform a quantitative assessment of the matrix effect as detailed in the experimental protocols section.

  • Optimize Chromatography: Adjust the mobile phase composition or gradient to achieve better co-elution of the analyte and the internal standard.

  • Enhance Sample Cleanup: Implement a more rigorous sample preparation method (e.g., solid-phase extraction or liquid-liquid extraction) to remove interfering matrix components.[4]

Problem 2: Poor sensitivity and low signal-to-noise for both the analyte and N-Deschlorobenzoyl Indomethacin-d3.

• Possible Cause: Significant ion suppression from the sample matrix affecting both compounds.

• Troubleshooting Steps:

  • Identify Suppression Zones: Conduct a post-column infusion experiment to pinpoint the retention time regions with the most severe ion suppression.

  • Modify Chromatography: Alter the chromatographic conditions to shift the elution of the analyte and IS away from these suppression zones.

  • Dilute the Sample: Diluting the sample can lower the concentration of matrix components causing suppression. However, ensure the analyte concentration remains above the limit of quantification.[4]

  • Improve Sample Preparation: Utilize advanced sample preparation techniques like phospholipid removal plates or more selective SPE cartridges.

Problem 3: The signal for N-Deschlorobenzoyl Indomethacin-d3 is highly variable across different samples.

• Possible Cause: Inconsistent matrix effects between different sample lots or individual patient samples.

• Troubleshooting Steps:

  • Matrix-Matched Calibrators: Prepare calibration standards and quality control samples in the same biological matrix as the study samples to better mimic the matrix effects.

  • Standard Addition: For particularly problematic matrices, consider using the standard addition method for a subset of samples to accurately quantify the analyte.

  • Review Sample Collection and Handling: Ensure consistency in sample collection tubes, anticoagulants, and storage conditions, as these can introduce variability.

Data Presentation

Table 1: Hypothetical Matrix Effect Evaluation for Indomethacin and N-Deschlorobenzoyl Indomethacin-d3

Sample Type	Analyte	Peak Area (n=3)	% Matrix Effect
Neat Solution	Indomethacin	1,250,000	-
N-Deschlorobenzoyl Indomethacin-d3	1,320,000	-
Post-extraction Spike (Plasma)	Indomethacin	750,000	60% (Suppression)
N-Deschlorobenzoyl Indomethacin-d3	780,000	59% (Suppression)
Post-extraction Spike (Urine)	Indomethacin	1,100,000	88% (Suppression)
N-Deschlorobenzoyl Indomethacin-d3	1,150,000	87% (Suppression)

% Matrix Effect = (Peak Area in Post-extraction Spike / Peak Area in Neat Solution) x 100

Table 2: Impact of Sample Preparation on Signal Intensity

Sample Preparation Method	Analyte	Mean Peak Area (n=5)	% Signal Improvement (vs. PP)
Protein Precipitation (PP)	Indomethacin	650,000	-
N-Deschlorobenzoyl Indomethacin-d3	680,000	-
Liquid-Liquid Extraction (LLE)	Indomethacin	980,000	51%
N-Deschlorobenzoyl Indomethacin-d3	1,020,000	50%
Solid-Phase Extraction (SPE)	Indomethacin	1,150,000	77%
N-Deschlorobenzoyl Indomethacin-d3	1,210,000	78%

Experimental Protocols

Protocol 1: Quantitative Assessment of Matrix Effects

Objective: To quantify the degree of ion suppression or enhancement for the analyte and N-Deschlorobenzoyl Indomethacin-d3.

Methodology:

• Prepare 'Neat' Standard: Prepare a standard solution of the analyte and N-Deschlorobenzoyl Indomethacin-d3 in the final mobile phase composition.

• Prepare 'Post-Extraction Spike' Standard: a. Extract a blank biological matrix (e.g., plasma, urine) using your established sample preparation protocol. b. Spike the extracted blank matrix with the analyte and N-Deschlorobenzoyl Indomethacin-d3 at the same concentration as the 'Neat' standard.

• Analysis: Inject both standards into the LC-MS system and record the peak areas for the analyte and the internal standard.

• Calculation: Calculate the % Matrix Effect using the formula: % Matrix Effect = (Peak Area in Post-Extraction Spike / Peak Area in Neat Solution) x 100

  • A value < 100% indicates ion suppression.

  • A value > 100% indicates ion enhancement.

  • A value of 100% indicates no matrix effect.

Protocol 2: Post-Column Infusion Experiment

Objective: To identify the retention time regions in the chromatogram where ion suppression occurs.

Methodology:

• Setup: a. Prepare a solution of the analyte and N-Deschlorobenzoyl Indomethacin-d3 in the mobile phase at a concentration that provides a stable and moderate signal. b. Using a syringe pump and a T-connector, continuously infuse this solution into the MS source post-column.

• Analysis: a. Begin the infusion and allow the MS signal to stabilize, establishing a baseline. b. Inject an extracted blank matrix sample onto the LC column.

• Interpretation: Monitor the baseline signal for the analyte and the internal standard throughout the chromatographic run. Any significant dip in the signal indicates a region of ion suppression.

Mandatory Visualization

Caption: Troubleshooting workflow for ion suppression issues.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. Reddit - The heart of the internet [reddit.com]
• 6. Internal standard signal suppression by co-eluting analyte in isotope dilution LC-ESI-MS - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Matrix Effects in Indomethacin Quantification by LC-MS/MS

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in addressing matrix effects during the quantification of indomethacin by LC-MS/MS.

Frequently Asked Questions (FAQs)

Q1: What are matrix effects and how do they affect indomethacin quantification?

A1: Matrix effects are the alteration of ionization efficiency for a target analyte, such as indomethacin, by co-eluting components from the sample matrix (e.g., plasma, urine).[1] These effects can manifest as ion suppression (decreased signal) or ion enhancement (increased signal), leading to inaccurate and imprecise quantification. In the analysis of indomethacin in plasma, endogenous components like phospholipids are major contributors to matrix effects.

Q2: What are the common sample preparation techniques to mitigate matrix effects for indomethacin analysis?

A2: The most common sample preparation techniques for indomethacin in plasma are Protein Precipitation (PPT), Liquid-Liquid Extraction (LLE), and Solid-Phase Extraction (SPE). The choice of method significantly impacts the cleanliness of the final extract and the extent of matrix effects. While PPT is the simplest method, it is often associated with significant ion suppression for indomethacin.[2] LLE and SPE are generally more effective at removing interfering matrix components.

Q3: Why is a stable isotope-labeled internal standard (SIL-IS) like d4-indomethacin recommended?

A3: A stable isotope-labeled internal standard, such as d4-indomethacin, is considered the gold standard for quantitative bioanalysis. Because it is chemically almost identical to indomethacin, it co-elutes and experiences nearly the same degree of matrix effects. This allows for accurate correction of signal variability, leading to more reliable and reproducible results. The use of a SIL-IS is highly recommended by regulatory agencies.

Q4: How can I quantitatively assess the matrix effect in my assay?

A4: The matrix effect can be quantified by calculating the Matrix Factor (MF). This is done by comparing the peak area of an analyte spiked into a post-extraction blank matrix sample to the peak area of the analyte in a pure solvent solution at the same concentration.

• Matrix Factor (MF) = (Peak area in presence of matrix) / (Peak area in absence of matrix)

  • An MF < 1 indicates ion suppression.

  • An MF > 1 indicates ion enhancement.

  • An MF = 1 indicates no matrix effect.

For a robust method, the variability of the matrix factor across different lots of the biological matrix should be minimal (typically <15%).

Troubleshooting Guide

Issue 1: Low Signal Intensity or Complete Signal Loss for Indomethacin

• Possible Cause: Significant ion suppression due to co-eluting matrix components. This is a common issue when using simple protein precipitation.[2]

• Troubleshooting Steps:

  • Review Sample Preparation: If using PPT, consider switching to a more rigorous method like LLE or SPE to better remove matrix interferences, particularly phospholipids.

  • Chromatographic Separation: Optimize the HPLC/UPLC method to separate indomethacin from the ion-suppressing region. This can be achieved by modifying the gradient, changing the mobile phase composition, or using a different stationary phase.

  • Check for Phospholipids: Since phospholipids are a primary cause of ion suppression, consider incorporating a specific phospholipid removal step in your sample preparation, such as using specialized SPE cartridges.

  • Use a SIL-IS: Ensure you are using a stable isotope-labeled internal standard like d4-indomethacin to compensate for the suppression.[2]

Issue 2: Poor Peak Shape (Tailing or Fronting)

• Possible Cause:

  • Secondary Interactions: Indomethacin, being an acidic compound, can interact with active sites on the column, leading to peak tailing.

  • Column Overload: Injecting too high a concentration of the sample.

  • Contamination: Buildup of matrix components on the column or in the LC system.[3]

• Troubleshooting Steps:

  • Mobile Phase Modification: Add a small amount of a weak acid, like formic acid (0.1%), to the mobile phase to suppress the ionization of residual silanols on the column and improve peak shape.

  • Reduce Injection Volume/Concentration: Dilute the sample or reduce the injection volume to check for column overload.

  • System Cleaning: Flush the column and the entire LC system to remove any potential contaminants.

  • Use a Guard Column: A guard column can help protect the analytical column from strongly retained matrix components.

Issue 3: High Variability in Results Between Samples

• Possible Cause: Inconsistent matrix effects across different sample lots.

• Troubleshooting Steps:

  • Evaluate Matrix Factor Variability: Assess the matrix factor in at least six different lots of the biological matrix to understand the inter-subject variability of the matrix effect.

  • Improve Sample Cleanup: A more robust and consistent sample preparation method (like SPE) can reduce the variability in matrix components between samples.

  • Rely on a Co-eluting SIL-IS: The use of d4-indomethacin is crucial here as it will track the sample-to-sample variations in matrix effects more effectively than a structural analog internal standard.

Data Presentation: Comparison of Sample Preparation Methods

The following table summarizes the typical performance of different sample preparation methods for indomethacin analysis in plasma.

Sample Preparation Method	Typical Recovery	Matrix Effect (Ion Suppression)	Key Advantages	Key Disadvantages
Protein Precipitation (PPT)	High (>90%)	Significant[2]	Simple, fast, low cost	High matrix effects, risk of instrument contamination
Liquid-Liquid Extraction (LLE)	High (94% - 104%)[2]	Moderate (Matrix Factor: 76% - 85%)[2]	Good sample cleanup, high recovery	Can be labor-intensive, may form emulsions[2]
Solid-Phase Extraction (SPE)	Good (e.g., ~74%)	Low (method-dependent)	Excellent sample cleanup, high selectivity, automation-friendly	Can be more expensive and require method development

Experimental Protocols

Protocol 1: Liquid-Liquid Extraction (LLE)

This protocol is based on a validated method for indomethacin in human plasma.[2]

• Sample Aliquoting: Pipette 200 µL of plasma into a clean microcentrifuge tube.

• Internal Standard Spiking: Add the working solution of the internal standard (d4-indomethacin).

• Acidification: Add 50 µL of 1.0 M HCl to the plasma sample and vortex briefly.

• Extraction: Add 1 mL of chloroform, vortex for 1 minute, and centrifuge at 10,000 x g for 5 minutes.

• Solvent Transfer: Carefully transfer the lower organic layer to a clean tube.

• Re-extraction (Optional but Recommended): Repeat the extraction (steps 4 and 5) on the remaining aqueous layer and combine the organic layers.

• Evaporation: Evaporate the combined organic extracts to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitution: Reconstitute the dried residue in the mobile phase, vortex, and inject into the LC-MS/MS system.

Protocol 2: Protein Precipitation (PPT) - General Procedure

• Sample Aliquoting: Pipette 100 µL of plasma into a microcentrifuge tube.

• Internal Standard Spiking: Add the internal standard working solution.

• Precipitation: Add 300-400 µL of cold acetonitrile (or methanol).

• Mixing: Vortex vigorously for 1-2 minutes to ensure complete protein precipitation.

• Centrifugation: Centrifuge at high speed (e.g., >10,000 x g) for 10 minutes to pellet the precipitated proteins.

• Supernatant Transfer: Carefully transfer the supernatant to a clean tube or a 96-well plate for analysis.

Note: This method is prone to significant ion suppression for indomethacin.[2]

Visualizations

Experimental Workflow for Indomethacin Quantification

References

• 1. longdom.org [longdom.org]
• 2. A liquid chromatography method with single quadrupole mass spectrometry for quantitative determination of indomethacin in maternal plasma and urine of pregnant patients - PMC [pmc.ncbi.nlm.nih.gov]
• 3. zefsci.com [zefsci.com]

Deuterium exchange issues with N-Deschlorobenzoyl Indomethacin-d3

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals using N-Deschlorobenzoyl Indomethacin-d3 as an internal standard in analytical experiments, particularly in liquid chromatography-mass spectrometry (LC-MS).

Frequently Asked Questions (FAQs)

Q1: What is N-Deschlorobenzoyl Indomethacin-d3 and where are the deuterium labels located?

N-Deschlorobenzoyl Indomethacin-d3 is the deuterated analog of N-Deschlorobenzoyl Indomethacin. The three deuterium atoms are located on the methoxy group of the indole ring. This labeling provides a mass shift of +3 Da compared to the unlabeled compound, making it suitable for use as an internal standard in mass spectrometry-based quantification.

Q2: Are the deuterium atoms on the methoxy group susceptible to back-exchange?

Deuterium atoms on a methoxy group (C-O-CD3) are generally considered to be in a non-labile position and are not prone to exchange with hydrogen atoms from the solvent under standard analytical conditions (neutral pH, ambient temperature). However, extreme pH (highly acidic or basic) and elevated temperatures can potentially facilitate this exchange, a phenomenon known as deuterium back-exchange.

Q3: What are the potential consequences of deuterium exchange for my analysis?

Deuterium exchange can compromise the isotopic purity of the internal standard. If a portion of the N-Deschlorobenzoyl Indomethacin-d3 molecules exchange their deuterium atoms for hydrogen, it will lead to a mixed population of d3, d2, d1, and d0 species. This can result in:

• Inaccurate Quantification: The concentration of the d3 internal standard will be effectively lowered, leading to an overestimation of the analyte concentration.

• Loss of Signal Intensity: The signal for the d3 mass transition will decrease.

• Appearance of Interfering Peaks: Peaks corresponding to the lower deuterated forms may appear in the chromatogram.

Q4: How can I assess the stability of the deuterium label on N-Deschlorobenzoyl Indomethacin-d3 in my experimental conditions?

A stability study should be performed under conditions that mimic your entire analytical workflow, from sample preparation to LC-MS analysis. This involves incubating the deuterated internal standard in the relevant solvent or matrix at the intended temperature for a duration that covers your longest sample processing time. The isotopic distribution is then monitored by mass spectrometry at different time points.

Troubleshooting Guide

This guide addresses common issues that may be related to the stability of N-Deschlorobenzoyl Indomethacin-d3.

Observed Issue	Potential Cause	Troubleshooting Steps
Decreasing internal standard signal over time in prepared samples.	Deuterium back-exchange.	1. Verify Solvent/Matrix pH: Ensure the pH of your sample and mobile phase is as close to neutral as possible.[1] 2. Control Temperature: Avoid exposing samples to high temperatures during preparation and storage.[1] 3. Perform a Stability Study: Follow the Experimental Protocol for Assessing Deuterium Exchange to confirm if exchange is occurring under your specific conditions.
Appearance of peaks at m/z corresponding to d0, d1, or d2 forms of the analyte.	Isotopic impurity of the standard or deuterium back-exchange.	1. Check Certificate of Analysis (CoA): Verify the isotopic purity of the internal standard from the manufacturer. 2. Analyze a Freshly Prepared Standard: This will help differentiate between initial impurity and in-experiment exchange. 3. Investigate LC-MS Conditions: Extreme source temperatures or in-source CID could potentially induce exchange.
Poor reproducibility of quantitative results.	Inconsistent deuterium exchange across samples and standards.	1. Standardize Sample Handling: Ensure uniform timing, temperature, and pH for all samples and calibration standards. 2. Prepare Samples and Standards in the Same Matrix: Matrix components can influence the rate of exchange.

Experimental Protocols

Protocol for Assessing Deuterium Exchange of N-Deschlorobenzoyl Indomethacin-d3

Objective: To determine the stability of the deuterium label on N-Deschlorobenzoyl Indomethacin-d3 under specific experimental conditions.

Methodology:

• Prepare a Stock Solution: Dissolve N-Deschlorobenzoyl Indomethacin-d3 in a non-protic organic solvent (e.g., acetonitrile or DMSO) to a known concentration.

• Spike into Test Matrix: Add the stock solution to your experimental matrix (e.g., blank plasma, mobile phase, or buffer) to achieve the final working concentration.

• Incubation:

  • Divide the spiked matrix into several aliquots.

  • Analyze one aliquot immediately (T=0).

  • Incubate the remaining aliquots at the desired temperature (e.g., room temperature or 37°C).

• Time-Point Analysis: At regular intervals (e.g., 1, 2, 4, 8, and 24 hours), take an aliquot and analyze it by LC-MS.

• Data Analysis:

  • Monitor the mass chromatograms for N-Deschlorobenzoyl Indomethacin-d3 (M+3), as well as the potential exchange products (M+2, M+1, M+0).

  • Calculate the peak area for each species at each time point.

  • Determine the percentage of the d3 form remaining at each time point relative to T=0. A significant decrease in the d3 form and a corresponding increase in the lower mass species would indicate deuterium exchange.

Visualizations

Caption: Troubleshooting workflow for suspected deuterium exchange issues.

Caption: Simplified conceptual pathway for deuterium-hydrogen exchange.

References

• 1. Trends in the Hydrogen-Deuterium Exchange at the Carbon Centers. Preparation of Internal Standards for Quantitative Analysis by LC-MS - PubMed [pubmed.ncbi.nlm.nih.gov]

Indomethacin Chromatography Technical Support Center

Welcome to the technical support center for indomethacin chromatography. This resource provides troubleshooting guides and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals resolve common issues and improve the peak shape in their high-performance liquid chromatography (HPLC) experiments.

Frequently Asked Questions (FAQs) & Troubleshooting

This section addresses specific issues related to peak shape abnormalities encountered during the analysis of indomethacin.

Q1: What causes peak tailing for my indomethacin peak and how can I fix it?

Peak tailing, where the latter half of the peak is broader than the front half, is a common issue when analyzing acidic compounds like indomethacin. It can compromise resolution and lead to inaccurate quantification.[1][2]

Common Causes and Solutions:

• Secondary Silanol Interactions: Residual silanol groups on the surface of silica-based columns can interact with the acidic indomethacin molecule, causing peak tailing.[2][3][4][5]

  • Solution 1: Adjust Mobile Phase pH: Lowering the pH of the mobile phase (e.g., to pH 2-3) protonates the silanol groups, reducing their interaction with the analyte.[1][2] Phosphoric acid (0.2%) is a common additive for this purpose.[6][7][8]

  • Solution 2: Use an End-Capped Column: Employ a column where the residual silanol groups have been chemically deactivated (end-capped). This significantly reduces the potential for secondary interactions.[1][9]

  • Solution 3: Increase Buffer Strength: A higher buffer concentration (10-50 mM) can help to maintain a consistent pH and minimize interactions.[1]

• Column Overload: Injecting too much sample can lead to peak tailing.

  • Solution: Reduce the injection volume or dilute the sample.[1]

• Column Contamination or Degradation: Accumulation of contaminants or degradation of the stationary phase can create active sites that cause tailing.

  • Solution: Flush the column with a strong solvent or replace it if performance does not improve.[1]

Q2: My indomethacin peak is fronting. What are the likely causes and solutions?

Peak fronting, where the first half of the peak is broader than the latter half, is less common than tailing but can still affect analytical results.[10][11]

Common Causes and Solutions:

• Sample Overload: Similar to tailing, injecting a highly concentrated sample can lead to fronting.[10][11]

  • Solution: Decrease the sample concentration or injection volume.[10]

• Incompatible Sample Solvent: If the sample is dissolved in a solvent significantly stronger than the mobile phase, it can cause the analyte to travel through the beginning of the column too quickly, leading to a distorted peak.[10]

  • Solution: Whenever possible, dissolve the sample in the initial mobile phase.

• Column Collapse: Physical degradation of the column bed can lead to peak fronting. This can be caused by operating outside the column's recommended pressure or pH range.[10][11]

  • Solution: Operate within the manufacturer's specifications and consider replacing the column if collapse is suspected.[11]

Q3: Why is my indomethacin peak splitting into two or more peaks?

Split peaks can be frustrating and can arise from several chemical and physical issues within the HPLC system.[12][13]

Common Causes and Solutions:

• Co-elution of an Impurity: The split peak may actually be two separate, closely eluting compounds (indomethacin and an impurity or degradation product).

  • Solution: Adjust the mobile phase composition (e.g., change the organic-to-aqueous ratio) or temperature to improve resolution.[12]

• Blocked Column Frit: A partially blocked inlet frit can cause the sample to be introduced onto the column unevenly, leading to a split peak for all analytes.[12][14]

  • Solution: Replace the column inlet frit or the entire column. Using a guard column can help prevent this issue.[14]

• Column Void: A void or channel in the column packing material can cause the sample band to split.

  • Solution: This usually requires replacing the column.

• Incompatible Injection Solvent: Injecting the sample in a solvent that is much stronger than the mobile phase can cause peak splitting.[15]

  • Solution: Dissolve the sample in a solvent that is weaker than or the same as the mobile phase.[15]

Quantitative Data Summary

The following tables summarize typical HPLC method parameters and validation data for the analysis of indomethacin, compiled from various studies.

Table 1: HPLC Method Parameters for Indomethacin Analysis

Parameter	Method 1	Method 2	Method 3
Column	Zorbax Eclipse Plus C18 (4.6 x 100 mm, 3.5 µm)[16][17][18]	Zorbax-Phenyl (4.6 x 75 mm, 3.5 µm)[6]	Karomasil C18 (4.6 x 250 mm, 5 µm)
Mobile Phase	Acetonitrile: 10 mM Sodium Acetate Buffer pH 3 (50:40:10 v/v/v with Methanol)[16][17]	Acetonitrile: 0.2% Phosphoric Acid (50:50 v/v)[6]	Methanol: Acetonitrile (40:60 v/v)
Flow Rate	1.0 mL/min[16][17]	0.6 mL/min[6]	0.8 mL/min
Detection	UV at 254 nm[16][17]	UV at 237 nm[6]	UV at 240 nm
Retention Time	~3.77 min[16]	~7.5 min[6]	~7 min

Table 2: Method Validation Data for Indomethacin

Validation Parameter	Result	Reference
Linearity Range	25-70 µg/mL	[16][17]
Correlation Coefficient (r²)	0.9992	[19]
Accuracy (% Recovery)	99.28% - 100.31%	[19]
Precision (% RSD)	< 2%	[19][20]
Limit of Detection (LOD)	1.036 µg/mL	[19]
Limit of Quantitation (LOQ)	3.141 µg/mL	[19]

Experimental Protocols

This section provides detailed methodologies for common experiments related to indomethacin analysis by HPLC.

Protocol 1: Standard HPLC Analysis of Indomethacin

This protocol is based on a validated method for the determination of indomethacin and its hydrolytic degradants.[16][17]

• Preparation of Mobile Phase:

  • Prepare a 10 mM sodium acetate buffer by dissolving the appropriate amount of sodium acetate in HPLC-grade water.

  • Adjust the pH of the buffer to 3.0 using glacial acetic acid.

  • Mix methanol, acetonitrile, and the sodium acetate buffer in a ratio of 10:50:40 (v/v/v).

  • Degas the mobile phase using a suitable method (e.g., sonication or vacuum filtration).

• Preparation of Standard Solution:

  • Accurately weigh and dissolve 10 mg of indomethacin reference standard in 10 mL of methanol to obtain a stock solution of 1000 µg/mL.

  • Further dilute the stock solution with the mobile phase to achieve a final concentration within the linear range (e.g., 30 µg/mL).

• Chromatographic Conditions:

  • Column: Zorbax Eclipse Plus C18, 3.5 µm (4.6 mm × 100 mm).[16][17]

  • Mobile Phase: Methanol: Acetonitrile: 10 mM Sodium Acetate Buffer pH 3 (10:50:40 v/v/v).[16][17]

  • Flow Rate: 1.0 mL/min.[16][17]

  • Injection Volume: 5 µL.[16]

  • Column Temperature: Ambient.

  • Detection: UV at 254 nm.[16][17]

• Analysis:

  • Equilibrate the column with the mobile phase until a stable baseline is achieved.

  • Inject the standard solution and record the chromatogram.

  • The expected retention time for indomethacin is approximately 3.77 minutes.[16]

Visualizations

The following diagrams illustrate logical workflows for troubleshooting common peak shape problems in indomethacin chromatography.

Caption: Troubleshooting workflow for indomethacin peak tailing.

References

• 1. uhplcs.com [uhplcs.com]
• 2. elementlabsolutions.com [elementlabsolutions.com]
• 3. chromtech.com [chromtech.com]
• 4. EP0579102B1 - Liquid chromatography stationary phases with reduced silanol interactions - Google Patents [patents.google.com]
• 5. chromanik.co.jp [chromanik.co.jp]
• 6. Development and validation of HPLC method for determination of indomethacin and its two degradation products in topical gel - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Profiling indomethacin impurities using high-performance liquid chromatography and nuclear magnetic resonance - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Direct analysis of indomethacin in rat plasma using a column-switching high-performance liquid chromatographic system - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Troubleshooting and Performance Improvement for HPLC | Aurigene Pharmaceutical Services [aurigeneservices.com]
• 10. Understanding Peak Fronting in HPLC | Phenomenex [phenomenex.com]
• 11. acdlabs.com [acdlabs.com]
• 12. Peak Splitting in HPLC: Causes and Solutions | Separation Science [sepscience.com]
• 13. uhplcs.com [uhplcs.com]
• 14. chromatographyonline.com [chromatographyonline.com]
• 15. researchgate.net [researchgate.net]
• 16. archives.ijper.org [archives.ijper.org]
• 17. Applications of New Validated RP-HPLC Method for Determination of Indomethacin and its Hydrolytic Degradants using Sodium Acetate Buffer | Indian Journal of Pharmaceutical Education and Research [archives.ijper.org]
• 18. jopcr.com [jopcr.com]
• 19. researchgate.net [researchgate.net]
• 20. researchgate.net [researchgate.net]

Stability of N-Deschlorobenzoyl Indomethacin-d3 in stock solutions

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) for the use of N-Deschlorobenzoyl Indomethacin-d3 in experimental settings.

Frequently Asked Questions (FAQs)

Q1: What is N-Deschlorobenzoyl Indomethacin-d3 and what is its primary application?

N-Deschlorobenzoyl Indomethacin-d3 is the deuterated form of N-Deschlorobenzoyl Indomethacin, a metabolite of the non-steroidal anti-inflammatory drug (NSAID) Indomethacin. Its primary application is as an internal standard in bioanalytical methods, such as liquid chromatography-mass spectrometry (LC-MS), for the accurate quantification of N-Deschlorobenzoyl Indomethacin in biological samples. The deuterium labeling provides a distinct mass signature, allowing it to be differentiated from the unlabeled analyte while sharing near-identical chemical and physical properties.

Q2: What are the recommended storage conditions for N-Deschlorobenzoyl Indomethacin-d3 solid compound and stock solutions?

• Solid Compound: Store in a tightly sealed container at room temperature (20-25°C) or refrigerated (2-8°C), protected from light and moisture.[1]

• Stock Solutions: For short-term storage (up to one week), solutions in organic solvents like DMSO, ethanol, or methanol can be stored at 2-8°C. For long-term storage, it is recommended to store aliquots at -20°C or -80°C to minimize degradation and solvent evaporation. Avoid repeated freeze-thaw cycles.

Q3: In which solvents is N-Deschlorobenzoyl Indomethacin-d3 soluble?

Based on the solubility of its parent compound, Indomethacin, N-Deschlorobenzoyl Indomethacin-d3 is expected to be soluble in organic solvents such as ethanol, dimethyl sulfoxide (DMSO), and dimethylformamide (DMF).[2] It is sparingly soluble in aqueous buffers.[2]

Q4: Is N-Deschlorobenzoyl Indomethacin-d3 sensitive to light or pH changes?

Yes, indole acetic acid derivatives can be sensitive to light and pH.[3][4] It is recommended to protect solutions from direct light. The stability of the parent compound, indomethacin, is known to be pH-dependent, with increased degradation in alkaline conditions.[5] Therefore, it is advisable to maintain stock solutions in a neutral or slightly acidic environment if possible.

Troubleshooting Guides

Issue 1: Inaccurate or Inconsistent Quantification Results

Symptoms:

• High variability between replicate measurements.

• Poor accuracy in quality control (QC) samples.

• Non-linear calibration curves.

Possible Causes & Solutions:

Possible Cause	Troubleshooting Steps
Degradation of Stock Solution	Prepare a fresh stock solution of N-Deschlorobenzoyl Indomethacin-d3 from the solid compound. Compare the performance of the new solution against the old one.
Inappropriate Storage	Ensure stock solutions are stored at the recommended temperature, protected from light, and in tightly sealed containers to prevent solvent evaporation. Aliquot solutions for long-term storage to avoid repeated freeze-thaw cycles.
Co-elution Issues in LC-MS	Deuterated standards can sometimes exhibit slightly different retention times than their non-deuterated counterparts. Optimize chromatographic conditions to ensure complete co-elution of the analyte and the internal standard.
Matrix Effects	Biological matrices can cause ion suppression or enhancement, affecting the analyte and internal standard differently if they do not co-elute perfectly. Ensure proper sample clean-up and chromatographic separation.
Isotopic Impurity	Verify the isotopic purity of the N-Deschlorobenzoyl Indomethacin-d3 standard. The presence of unlabeled analyte can lead to inaccurate results.

Issue 2: Poor Peak Shape or Low Signal Intensity in LC-MS Analysis

Symptoms:

• Broad, tailing, or split peaks for N-Deschlorobenzoyl Indomethacin-d3.

• Low signal-to-noise ratio.

Possible Causes & Solutions:

Possible Cause	Troubleshooting Steps
Poor Solubility in Mobile Phase	Ensure that the final concentration of the organic solvent from the stock solution is compatible with the initial mobile phase conditions to prevent precipitation on the column.
Adsorption to Vials or Tubing	Use deactivated glass or polypropylene vials and PEEK tubing to minimize non-specific binding of the analyte.
Degradation in the Autosampler	If samples are left in the autosampler for an extended period, degradation may occur. Assess the stability of the compound in the autosampler conditions.
Incorrect MS Parameters	Optimize the mass spectrometry parameters (e.g., collision energy, cone voltage) for N-Deschlorobenzoyl Indomethacin-d3 to ensure maximum signal intensity.

Stability of N-Deschlorobenzoyl Indomethacin-d3 in Stock Solutions

The following tables summarize the expected stability of N-Deschlorobenzoyl Indomethacin-d3 in common stock solutions based on general knowledge of indole acetic acid derivatives and related compounds. Note: This data is illustrative and should be confirmed by in-house stability studies.

Table 1: Short-Term Stability (1 Week) of N-Deschlorobenzoyl Indomethacin-d3 (1 mg/mL)

Solvent	Storage Condition	Expected Purity (%)
DMSO	2-8°C, in the dark	>98%
Ethanol	2-8°C, in the dark	>98%
Methanol	2-8°C, in the dark	>97%

Table 2: Long-Term Stability (3 Months) of N-Deschlorobenzoyl Indomethacin-d3 (1 mg/mL)

Solvent	Storage Condition	Expected Purity (%)
DMSO	-20°C, in the dark	>95%
Ethanol	-20°C, in the dark	>95%
Methanol	-20°C, in the dark	>93%

Experimental Protocols

Protocol for Preparing a 1 mg/mL Stock Solution

• Weighing: Accurately weigh approximately 1 mg of N-Deschlorobenzoyl Indomethacin-d3 solid.

• Dissolution: Transfer the weighed compound to a clean, calibrated volumetric flask.

• Solvent Addition: Add a small amount of the desired solvent (e.g., DMSO) to dissolve the compound completely.

• Volume Adjustment: Bring the solution to the final volume with the solvent.

• Mixing: Mix the solution thoroughly by inversion or vortexing until homogeneous.

• Storage: Store the stock solution in a tightly sealed, light-protected container at the appropriate temperature.

Protocol for Assessing Stock Solution Stability (Forced Degradation Study)

This protocol is adapted from stability studies of Indomethacin.[6]

• Prepare Stock Solution: Prepare a stock solution of N-Deschlorobenzoyl Indomethacin-d3 in a suitable solvent (e.g., acetonitrile:water 50:50).

• Stress Conditions:

  • Acid Hydrolysis: Add 1N HCl to the stock solution and incubate at 60°C for 24 hours.

  • Base Hydrolysis: Add 1N NaOH to the stock solution and incubate at 60°C for 24 hours.

  • Oxidative Degradation: Add 3% H₂O₂ to the stock solution and keep at room temperature for 24 hours.

  • Thermal Degradation: Heat the stock solution at 80°C for 48 hours.

  • Photolytic Degradation: Expose the stock solution to direct sunlight or a UV lamp for 48 hours.

• Sample Analysis: Analyze the stressed samples at appropriate time points using a validated stability-indicating LC-MS method.

• Data Evaluation: Compare the peak area of the parent compound in the stressed samples to that of an unstressed control to determine the percentage of degradation.

Visualizations

Caption: Workflow for a typical pharmacokinetic study using N-Deschlorobenzoyl Indomethacin-d3 as an internal standard.

Caption: A logical troubleshooting guide for inaccurate quantification results.

References

• 1. Design, synthesis, and herbicidal activity of indole-3-carboxylic acid derivatives as potential transport inhibitor response 1 antagonists - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Indole-3-acetic acid - Wikipedia [en.wikipedia.org]
• 3. Cas 87-51-4,Indole-3-acetic acid | lookchem [lookchem.com]
• 4. tandfonline.com [tandfonline.com]
• 5. researchgate.net [researchgate.net]
• 6. benchchem.com [benchchem.com]

Technical Support Center: Overcoming Poor Recovery of Indomethacin from Biological Matrices

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals overcome common challenges associated with the extraction of indomethacin from biological matrices. Poor recovery can significantly impact the accuracy and reliability of analytical results in pharmacokinetic, toxicokinetic, and drug metabolism studies.

Frequently Asked Questions (FAQs) & Troubleshooting Guide

This section addresses specific issues you may encounter during the extraction of indomethacin from biological matrices such as plasma, serum, urine, and tissue homogenates.

Q1: I am experiencing low recovery of indomethacin from plasma/serum samples. What are the likely causes and how can I troubleshoot this?

A1: Low recovery of indomethacin from plasma or serum is a common issue, primarily due to its high degree of protein binding (approximately 99%), with a strong affinity for albumin.[1] Inadequate disruption of this binding is a major cause of poor extraction efficiency.

Troubleshooting Steps:

• pH Adjustment: Indomethacin is a weakly acidic drug (pKa ≈ 4.5).[2] Acidifying the sample to a pH of approximately 3-5 will neutralize the acidic functional group, reducing its affinity for plasma proteins and improving its partitioning into an organic solvent during liquid-liquid extraction (LLE) or its retention on a reversed-phase solid-phase extraction (SPE) sorbent.

• Protein Precipitation (PPT) Optimization: If using PPT, ensure the ratio of precipitating solvent (e.g., acetonitrile, methanol) to sample is optimal. A common starting point is a 3:1 (v/v) ratio of acetonitrile to plasma/serum. Inefficient precipitation will leave a significant amount of indomethacin bound to soluble proteins.

• Choice of Extraction Method: For highly protein-bound drugs like indomethacin, a simple protein precipitation might not be sufficient. Consider using LLE or SPE, which can provide a more thorough separation from plasma proteins.

Q2: My indomethacin recovery from urine samples is inconsistent. What factors should I consider?

A2: Inconsistent recovery from urine can be influenced by the variable pH of urine samples and the potential for the drug to be present as conjugates.

Troubleshooting Steps:

• Standardize pH: The pH of urine can vary significantly. It is crucial to adjust the pH of all urine samples to a consistent acidic value (e.g., pH 4-5) before extraction to ensure consistent ionization state and partitioning of indomethacin.

• Enzymatic Hydrolysis: Indomethacin is metabolized to O-desmethyl-indomethacin, O-deschloro-benzoyl-indomethacin, and their glucuronide conjugates.[3] If you need to measure total indomethacin (parent drug and its metabolites), enzymatic hydrolysis with β-glucuronidase is necessary to cleave the glucuronide conjugates prior to extraction.

• Extraction Method: LLE is a commonly used and effective method for extracting indomethacin from urine. Ensure proper solvent selection (e.g., ethyl acetate, dichloromethane) and adequate mixing to achieve efficient extraction.

Q3: I am struggling with low indomethacin recovery during Solid-Phase Extraction (SPE). What are the key parameters to optimize?

A3: Low recovery in SPE can result from several factors related to the sorbent, sample loading, washing, and elution steps.

Troubleshooting Steps:

• Sorbent Selection: For a weakly acidic drug like indomethacin, a reversed-phase sorbent (e.g., C18, C8) is typically used. Ensure the sorbent capacity is not being exceeded by the amount of analyte and matrix components being loaded.

• Sample Pre-treatment: As with other matrices, acidifying the sample to pH 3-5 is critical for efficient retention of indomethacin on a reversed-phase sorbent.

• Wash Step Optimization: The wash solvent should be strong enough to remove interfering compounds from the matrix but not so strong that it elutes the indomethacin. A common issue is using a wash solvent with too high of an organic content. Start with a low percentage of organic solvent in an aqueous buffer.

• Elution Solvent Optimization: The elution solvent must be strong enough to disrupt the interaction between indomethacin and the sorbent. A mixture of an organic solvent (e.g., methanol, acetonitrile) and a pH-modifying agent (e.g., a small amount of acid or base depending on the sorbent) is often effective. Ensure the elution volume is sufficient to completely elute the analyte.

Q4: I am observing emulsion formation during Liquid-Liquid Extraction (LLE). How can I prevent or resolve this?

A4: Emulsion formation is a common problem in LLE, especially with lipid-rich samples like plasma. Emulsions are stable mixtures of the aqueous and organic phases that are difficult to separate.

Troubleshooting Steps:

• Gentle Mixing: Instead of vigorous shaking, gently invert the extraction tube multiple times to minimize the formation of an emulsion.

• "Salting Out": Add a small amount of a neutral salt, such as sodium chloride or sodium sulfate, to the aqueous phase. This increases the ionic strength of the aqueous layer, which can help to break the emulsion.

• Centrifugation: Centrifuging the sample can help to separate the layers and break the emulsion.

• Solvent Change: Consider using a different organic solvent that is less prone to emulsion formation.

Q5: What are the best practices for extracting indomethacin from tissue homogenates?

A5: Extracting drugs from tissue homogenates presents unique challenges due to the complexity of the matrix.

Troubleshooting Steps:

• Efficient Homogenization: Ensure the tissue is thoroughly homogenized to release the drug from the cells. Using a mechanical homogenizer with an appropriate lysis buffer is recommended.

• Protein Precipitation: A protein precipitation step is typically necessary to remove the high concentration of proteins in the tissue homogenate.

• Clean-up: Following protein precipitation, a further clean-up step using SPE or LLE is often required to remove remaining matrix components that can interfere with the analysis.

• Method Validation: It is crucial to validate the extraction method for each specific tissue type to ensure accurate and reproducible results.

Quantitative Data Summary

The following table summarizes reported recovery rates for indomethacin using different extraction methods from various biological matrices. Note that a direct comparison between methods is best made when conducted within the same study under identical conditions.

Biological Matrix	Extraction Method	Recovery Rate (%)	Reference
Plasma/Serum
Protein Precipitation (Acetonitrile)	> 97%	[4]
Solid-Phase Extraction (C18)	~96%	[1]
Liquid-Liquid Extraction (deproteinized)	88%	[5]
Urine
Liquid-Liquid Extraction (Chloroform)	94-104%	[6]
Solid-Phase Extraction (rGO)	89.6-95.7%	[6]

Experimental Protocols

Below are detailed methodologies for common indomethacin extraction procedures.

Protein Precipitation (PPT) from Plasma/Serum

This protocol is a rapid method for removing the bulk of proteins from plasma or serum samples.

Materials:

• Plasma or serum sample

• Acetonitrile (ACN), ice-cold

• Vortex mixer

• Centrifuge

• Micropipettes and tips

Procedure:

• Pipette 200 µL of plasma or serum into a microcentrifuge tube.

• Add 600 µL of ice-cold acetonitrile to the sample (3:1 ratio).

• Vortex the mixture vigorously for 30 seconds to ensure thorough mixing and protein precipitation.

• Centrifuge the sample at 10,000 x g for 10 minutes at 4°C to pellet the precipitated proteins.

• Carefully collect the supernatant containing the indomethacin for analysis.

Liquid-Liquid Extraction (LLE) from Urine

This protocol is suitable for the extraction of indomethacin from urine samples.

Materials:

• Urine sample

• 1 M Hydrochloric acid (HCl)

• Ethyl acetate

• Vortex mixer

• Centrifuge

• Nitrogen evaporator

Procedure:

• Pipette 1 mL of urine into a glass test tube.

• Acidify the urine sample to approximately pH 4 by adding a small volume of 1 M HCl.

• Add 5 mL of ethyl acetate to the tube.

• Cap the tube and vortex for 2 minutes to extract the indomethacin into the organic layer.

• Centrifuge at 3,000 x g for 10 minutes to separate the aqueous and organic layers.

• Carefully transfer the upper organic layer (ethyl acetate) to a clean tube.

• Evaporate the organic solvent to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitute the dried extract in a suitable solvent for your analytical method (e.g., mobile phase for HPLC).

Solid-Phase Extraction (SPE) from Plasma

This protocol provides a cleaner extract compared to protein precipitation.

Materials:

• Plasma sample

• Reversed-phase SPE cartridge (e.g., C18, 100 mg)

• 1 M Hydrochloric acid (HCl)

• Methanol

• Deionized water

• Elution solvent (e.g., Methanol or Acetonitrile)

• SPE manifold (vacuum or positive pressure)

Procedure:

• Conditioning: Pass 1 mL of methanol through the SPE cartridge, followed by 1 mL of deionized water. Do not allow the sorbent to go dry.

• Sample Pre-treatment: In a separate tube, acidify 500 µL of plasma to approximately pH 4 with 1 M HCl.

• Loading: Load the pre-treated plasma sample onto the conditioned SPE cartridge at a slow, steady flow rate (e.g., 1 mL/min).

• Washing: Wash the cartridge with 1 mL of deionized water to remove hydrophilic impurities.

• Drying: Dry the cartridge under vacuum for 5-10 minutes to remove any remaining water.

• Elution: Elute the indomethacin from the cartridge with 1 mL of the elution solvent into a clean collection tube.

• Evaporate the eluate to dryness and reconstitute in a suitable solvent for analysis.

Visualizations

Indomethacin Extraction Workflow

The following diagram illustrates a general workflow for extracting indomethacin from a biological matrix, highlighting the key decision points and alternative paths.

Caption: A generalized workflow for indomethacin extraction from biological samples.

Cyclooxygenase (COX) Signaling Pathway and Indomethacin Inhibition

Indomethacin exerts its anti-inflammatory, analgesic, and antipyretic effects primarily by inhibiting the cyclooxygenase (COX) enzymes, COX-1 and COX-2. This inhibition blocks the conversion of arachidonic acid into prostaglandins, which are key mediators of inflammation.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. waters.com [waters.com]
• 4. cytivalifesciences.com [cytivalifesciences.com]
• 5. Rapid determination of indomethacin and salicylic acid in serum by means of reversed-phase liquid chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]

Technical Support Center: Indomethacin UPLC-MS/MS Analysis

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in minimizing carryover during the UPLC-MS/MS analysis of indomethacin.

Frequently Asked Questions (FAQs)

Q1: What is carryover in UPLC-MS/MS analysis?

A1: Carryover refers to the appearance of a small portion of an analyte signal in a sample analysis that originates from a preceding injection, typically one of a high concentration.[1][2][3] This can lead to inaccurate quantification, especially for low-concentration samples.

Q2: What are the common sources of carryover in a UPLC-MS/MS system?

A2: Carryover can originate from various components of the system, including:

• Autosampler: The injection needle, syringe, injection valve rotor seals, and sample loops are common sources.[1][3][4]

• Column: The analytical column, particularly the frits and the stationary phase, can retain the analyte.[3]

• Tubing and Fittings: Poorly seated connections can create dead volumes where the sample can be trapped.[2]

• Mass Spectrometer Source: The ion source can become contaminated over time.[3]

Q3: What are the physicochemical properties of indomethacin that make it prone to carryover?

A3: Indomethacin is a weak acid with a pKa of 4.5. Its solubility is highly dependent on pH, being practically insoluble in acidic conditions and more soluble in neutral to alkaline conditions. It is also soluble in organic solvents like ethanol, acetone, and chloroform. Its tendency to adsorb to surfaces can be influenced by the pH and organic content of the mobile phase and wash solutions.

Q4: What is an acceptable level of carryover for a bioanalytical method?

A4: For regulated bioanalysis, the carryover in a blank sample following the highest concentration standard should not be more than 20% of the lower limit of quantitation (LLOQ) for the analyte.[1]

Troubleshooting Guides

Issue 1: Persistent indomethacin peak in blank injections after a high concentration standard.

This is a classic sign of carryover. The following steps will help you identify the source and mitigate the issue.

Step 1: Differentiate between Carryover and Contamination

• Procedure: Inject a series of blanks. If the peak area of indomethacin decreases with each subsequent blank injection, it is likely carryover. If the peak area remains relatively constant, it may indicate contamination of your mobile phase, blank solution, or system.[1]

• Action: If contamination is suspected, prepare fresh mobile phase and blank solutions and re-run the test.

Step 2: Isolate the Source of Carryover

The following diagram illustrates a systematic approach to pinpointing the source of carryover.

A systematic approach to identifying the source of carryover.

Issue 2: Carryover is reduced but not eliminated after optimizing the autosampler wash.

If optimizing the autosampler wash protocol does not fully resolve the carryover, the column is likely a significant contributor.

• Solution: Implement a robust column wash at the end of each run or periodically within your analytical batch. A "saw-tooth" wash, cycling between high and low organic solvent compositions, can be more effective than a continuous high-organic wash.[5]

Data Presentation

Wash Solution Composition	pH Modifier	Post-Injection Wash Time (s)	Carryover (%)*
90:10 Water:Acetonitrile	None	5	Record your data
50:50 Water:Acetonitrile	None	5	Record your data
100% Acetonitrile	None	5	Record your data
100% Methanol	None	5	Record your data
50:50 Water:Acetonitrile	0.1% Formic Acid	5	Record yourdata
50:50 Water:Acetonitrile	0.1% Ammonium Hydroxide	5	Record your data
25:25:25:25 Water:ACN:MeOH:IPA	0.2% Formic Acid	10	Record your data

*Carryover (%) = (Peak area in blank after high standard / Peak area in high standard) x 100

Experimental Protocols

Protocol 1: Optimizing the Autosampler Needle Wash

This protocol is designed to systematically determine the most effective wash solution for minimizing carryover from the autosampler.

Workflow for selecting an optimal autosampler wash solution.

Detailed Steps:

• Prepare Solutions:

  • Prepare a high concentration standard of indomethacin at the upper limit of quantification (ULOQ).

  • Prepare a series of wash solutions with varying organic solvent compositions and pH modifiers as outlined in the data presentation table.

• Set Initial Conditions:

  • Configure the autosampler to use a weak wash solvent (e.g., 90:10 water:acetonitrile) for both the strong and weak wash cycles.

• Injection Sequence:

  • Inject a blank to ensure the system is clean.

  • Inject the high concentration indomethacin standard.

  • Inject a blank sample immediately following the high standard.

• Calculate Carryover:

  • Determine the peak area of indomethacin in the blank injection and calculate the percent carryover.

• Test Subsequent Wash Solutions:

  • Change the wash solution to the next in your series.

  • Repeat the injection sequence and carryover calculation.

• Evaluate Results:

  • Compare the carryover percentages for each wash solution to identify the most effective one for your application. Consider both the reduction in carryover and the compatibility of the wash solvent with your mobile phase.

Protocol 2: Developing an Effective Column Wash

This protocol outlines the steps to create a column wash method to be appended to your analytical run for minimizing column-related carryover.

• Initial Column Wash:

  • At the end of your analytical gradient, add a step that ramps the mobile phase to 100% of a strong organic solvent (e.g., acetonitrile or methanol) and hold for 2-3 column volumes.

  • Return to initial conditions and inject a blank to assess carryover.

• "Saw-Tooth" Column Wash:

  • If carryover persists, implement a "saw-tooth" wash.

  • After the analytical gradient, rapidly cycle the mobile phase between a high organic composition (e.g., 95% acetonitrile) and a low organic composition (e.g., 5% acetonitrile) for several cycles.

  • Each cycle should be long enough to allow the entire column volume to be flushed.

  • Return to initial conditions and inject a blank to evaluate the effectiveness of the wash.

• Incorporate pH Modifiers:

  • For indomethacin, which is an acidic compound, adding a small amount of a basic modifier like ammonium hydroxide to the organic wash solvent can help to deprotonate the silanol groups on the column and reduce ionic interactions, thereby improving the wash efficiency.

  • Conversely, an acidic modifier in the wash can also be effective depending on the retention mechanism. Experiment with both acidic and basic modifiers to find the optimal condition.

References

• 1. researchgate.net [researchgate.net]
• 2. youtube.com [youtube.com]
• 3. fda.gov [fda.gov]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]

Optimizing MS/MS parameters for N-Deschlorobenzoyl Indomethacin-d3

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for optimizing Mass Spectrometry (MS/MS) parameters for N-Deschlorobenzoyl Indomethacin-d3. It is intended for researchers, scientists, and drug development professionals.

Frequently Asked Questions (FAQs)

Q1: What are the typical parent and fragment ions for N-Deschlorobenzoyl Indomethacin-d3?

A1: The exact masses can vary slightly based on instrument calibration. The monoisotopic mass of N-Deschlorobenzoyl Indomethacin-d3 (C12H10D3NO3) is approximately 222.1 g/mol [1]. In positive ion mode electrospray ionization (ESI+), the precursor ion to monitor would be the protonated molecule [M+H]+. The fragment ions are generated by collision-induced dissociation (CID) of the precursor ion.

Q2: How do I optimize the collision energy for N-Deschlorobenzoyl Indomethacin-d3?

A2: Collision energy should be optimized to maximize the signal intensity of the desired fragment ions while minimizing background noise.[2][3] This is typically done by infusing a standard solution of the analyte and performing a collision energy ramp experiment. The optimal energy will be the value that produces the most stable and intense signal for the chosen product ion.

Q3: What are some common issues encountered during the analysis of N-Deschlorobenzoyl Indomethacin-d3?

A3: Common issues include low signal intensity, high background noise, poor peak shape, and carryover.[4][5][6] These can stem from various factors including suboptimal MS/MS parameters, issues with the liquid chromatography (LC) method, sample preparation, or instrument contamination.

Troubleshooting Guides

Issue 1: Low Signal Intensity or No Signal

Possible Cause	Recommended Solution
Incorrect MS/MS Parameters	Verify the precursor and product ion m/z values. Re-optimize collision energy and other source parameters like capillary voltage and gas flow.[7]
Sample Degradation	Prepare fresh samples and standards. N-deschlorobenzoyl indomethacin, like indomethacin, can be susceptible to degradation.[8]
Ion Suppression	Dilute the sample or improve sample cleanup to remove matrix components. Consider using a different ionization source or modifying the mobile phase.[7]
LC Issues	Ensure the analyte is eluting from the column. Check for leaks, and verify mobile phase composition and flow rate.[4]
Instrument Contamination	Clean the ion source and optics.[4][7]

Issue 2: High Background Noise

Possible Cause	Recommended Solution
Contaminated Mobile Phase or Solvents	Prepare fresh mobile phase with high-purity solvents and additives.[4]
Contaminated LC System	Flush the entire LC system. If the problem persists, clean or replace tubing and fittings.[6]
Matrix Effects	Improve sample preparation to remove interfering compounds.[7]
Suboptimal MS Parameters	Adjust source parameters to reduce chemical noise. Ensure proper gas flows and temperatures.[7]

Issue 3: Poor Peak Shape (Tailing, Fronting, or Split Peaks)

Possible Cause	Recommended Solution
Column Overload	Reduce the injection volume or sample concentration.
Inappropriate Mobile Phase	Ensure the mobile phase pH is appropriate for the analyte. The injection solvent should be weaker than or equal in strength to the mobile phase.[6]
Column Degradation	Replace the analytical column if it is old or has been subjected to harsh conditions.
Extra-column Volume	Minimize the length and diameter of tubing between the injector, column, and mass spectrometer.[6]

Experimental Protocols

Methodology for Optimizing MS/MS Parameters

• Prepare a Standard Solution: Prepare a 1 µg/mL stock solution of N-Deschlorobenzoyl Indomethacin-d3 in a suitable solvent such as methanol or acetonitrile.

• Direct Infusion: Infuse the standard solution directly into the mass spectrometer at a flow rate of 5-10 µL/min using a syringe pump.

• Optimize Source Parameters: In positive ion mode, optimize the capillary voltage, source temperature, and nebulizing and drying gas flows to obtain the maximum intensity of the [M+H]+ ion.

• Identify Precursor Ion: Perform a full scan to confirm the m/z of the protonated molecule, which will be your precursor ion for MS/MS.

• Product Ion Scan: Select the precursor ion and perform a product ion scan to identify the major fragment ions.

• Optimize Collision Energy: For each major fragment ion, perform a collision energy ramp to determine the voltage that yields the highest intensity. This will be your optimal collision energy for that transition.

• Multiple Reaction Monitoring (MRM): Set up the MRM transitions using the optimized precursor ion, product ions, and collision energies for quantitative analysis.

Quantitative Data Summary

Parameter	Value	Notes
Compound	N-Deschlorobenzoyl Indomethacin-d3
Formula	C12H10D3NO3
Monoisotopic Mass	~222.1 g/mol	[1]
Precursor Ion [M+H]+	m/z 223.1	In positive ESI mode.
Primary Fragment Ion	m/z 177.1	Hypothetical - corresponds to the loss of the acetic acid group.
Secondary Fragment Ion	m/z 148.1	Hypothetical - further fragmentation.
Optimized Collision Energy	15-25 eV	This is a typical range and should be optimized empirically.[9]
Dwell Time	100-200 ms	Instrument dependent, adjust to ensure sufficient data points across the peak.

Visualizations

Caption: Experimental workflow for LC-MS/MS analysis.

Caption: Troubleshooting decision tree for common MS/MS issues.

References

• 1. N-Deschlorobenzoyl Indomethacin-d3 | C12H13NO3 | CID 169437537 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Optimizing MS Parameters for Data-Independent Acquisition (DIA) to Enhance Untargeted Metabolomics - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. MSe Collision Energy Optimization for the Analysis of Membrane Proteins Using HDX-cIMS - PMC [pmc.ncbi.nlm.nih.gov]
• 4. ssi.shimadzu.com [ssi.shimadzu.com]
• 5. researchgate.net [researchgate.net]
• 6. agilent.com [agilent.com]
• 7. Optimize LC‑MS/MS Sensitivity: Ion Suppression in Bioanalysis | AMSbiopharma [amsbiopharma.com]
• 8. analyticalscience.wiley.com [analyticalscience.wiley.com]
• 9. researchgate.net [researchgate.net]

Resolving co-eluting peaks in indomethacin metabolite analysis

Welcome to the technical support center for indomethacin metabolite analysis. This resource provides troubleshooting guides and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals resolve common issues encountered during their experiments, with a focus on resolving co-eluting peaks.

Frequently Asked Questions (FAQs)

Q1: What are the major metabolites of indomethacin that I should be aware of in my analysis?

A1: Indomethacin undergoes extensive metabolism in the body. The primary metabolic pathways are O-demethylation and N-deacylation, followed by glucuronidation. The major metabolites you are likely to encounter are:

• O-desmethyl-indomethacin (DMI)

• N-deschlorobenzoyl-indomethacin (DBI)

• O-desmethyl-N-deschlorobenzoyl-indomethacin

• Glucuronide conjugates of the parent drug and its phase I metabolites.

Additionally, under certain conditions, indomethacin can degrade to form:

• 4-chlorobenzoic acid

• 5-methoxy-2-methylindoleacetic acid

It is crucial to ensure your analytical method can distinguish between the parent drug and these related compounds.

Q2: I am observing co-eluting peaks in my chromatogram. What are the common causes for this in indomethacin analysis?

A2: Co-elution is a common challenge in the analysis of indomethacin and its metabolites due to their structural similarities. Several factors can contribute to this issue:

• Inadequate Stationary Phase Selectivity: Standard C18 columns may not always provide sufficient selectivity to separate indomethacin from its closely related metabolites or degradation products.[1]

• Suboptimal Mobile Phase Composition: The organic modifier, pH, and buffer concentration of the mobile phase play a critical role in achieving separation. An unsuitable mobile phase may not provide adequate differential partitioning of the analytes.

• Isocratic Elution: For samples containing compounds with a range of polarities, such as indomethacin and its more polar metabolites, an isocratic elution may not provide sufficient resolution for all peaks.

• Poor Sample Preparation: The presence of matrix components from biological samples (e.g., plasma, urine) can interfere with the chromatography and lead to co-elution.

• System Issues: A poorly packed column, excessive dead volume, or temperature fluctuations can all lead to peak broadening and poor resolution.

Troubleshooting Guides

Issue: Poor resolution between indomethacin and its degradation products.

This is a common issue, particularly with the degradation products 4-chlorobenzoic acid and 5-methoxy-2-methylindoleacetic acid. Conventional C18 columns may not provide adequate separation.[1]

Solution Workflow:

Caption: Troubleshooting workflow for resolving co-eluting indomethacin and its degradation products.

Detailed Experimental Protocol: Separation of Indomethacin and its Degradation Products

This protocol is based on a method that successfully resolved indomethacin from 4-chlorobenzoic acid and 5-methoxy-2-methylindoleacetic acid.[1]

1. Chromatographic Conditions:

• Column: Zorbax-Phenyl analytical column (75 mm x 4.6 mm, 3.5 µm).[1]

• Mobile Phase: Acetonitrile and 0.2% phosphoric acid (50:50, v/v).[1]

• Flow Rate: 0.6 ml/min.[1]

• Detection: UV at 237 nm.[1]

• Temperature: Ambient.

• Injection Volume: 10 µL.

2. Sample Preparation:

• Prepare stock solutions of indomethacin and its degradation products in methanol.

• For formulation analysis, extract the sample with a suitable solvent and dilute with the mobile phase.

• Filter all samples through a 0.45 µm syringe filter before injection.

3. Data Analysis:

• Identify peaks based on the retention times of the individual standards.

• Calculate the resolution between the critical peak pairs. A resolution value >1.5 is generally considered baseline separation.

Quantitative Data Summary:

The following table illustrates the improvement in separation when switching from a conventional C18 column to a Phenyl column.

Analyte	Retention Time (min) on C18 (Hypothetical)	Retention Time (min) on Phenyl Column	Resolution (Indomethacin/Degradant) on C18 (Hypothetical)	Resolution (Indomethacin/Degradant) on Phenyl Column
4-chlorobenzoic acid	3.2	4.5	< 1.0	> 2.0
5-methoxy-2-methylindoleacetic acid	3.5	5.8	< 1.0	> 2.5
Indomethacin	3.6	7.2	-	-

Note: The data for the C18 column is hypothetical to illustrate a common co-elution scenario. The data for the Phenyl column is representative of the successful separation described in the literature.[1]

Issue: Co-elution of Indomethacin with its Metabolites, especially Glucuronides.

The glucuronide conjugates of indomethacin and its metabolites are more polar and can be challenging to retain and separate from the parent drug and other metabolites on a single reversed-phase column with an isocratic method.

Solution Workflow:

References

• 1. Development and validation of HPLC method for determination of indomethacin and its two degradation products in topical gel - PubMed [pubmed.ncbi.nlm.nih.gov]

Impact of different anticoagulants on indomethacin plasma analysis

This technical support center provides guidance for researchers, scientists, and drug development professionals on the impact of different anticoagulants on the plasma analysis of indomethacin. It includes troubleshooting guides and frequently asked questions to address common issues encountered during experimental procedures.

Frequently Asked Questions (FAQs)

Q1: Which anticoagulant is recommended for collecting plasma samples for indomethacin analysis?

A1: While there is no universal consensus, K₂-EDTA is frequently used in validated bioanalytical methods for indomethacin. It is generally preferred due to its strong anticoagulant properties and minimal interference in many LC-MS/MS assays. However, the optimal choice may depend on the specific analytical method and instrumentation. Heparin and sodium citrate are also used, but each has potential drawbacks that need to be considered.

Q2: Can the use of heparin affect my indomethacin measurements?

A2: Yes, potentially. Heparin is a complex polysaccharide that can introduce variability in sample preparation, especially during protein precipitation and solid-phase extraction (SPE). It may also cause ion suppression in LC-MS/MS analysis. For ester-containing analytes, heparin has been shown to be less stabilizing than sodium fluoride, though this is less of a concern for indomethacin which is not an ester.[1]

Q3: What are the potential issues with using sodium citrate as an anticoagulant?

A3: The primary issue with sodium citrate is the dilution of the plasma sample. Blood collection tubes with sodium citrate contain a liquid anticoagulant, which typically results in a 1:9 ratio of anticoagulant to blood. This dilution must be accounted for in the final concentration calculation. Failure to do so will lead to an underestimation of the indomethacin concentration.

Q4: How does EDTA work as an anticoagulant and what are its potential interferences?

A4: EDTA (ethylenediaminetetraacetic acid) acts as an anticoagulant by chelating calcium ions, which are essential for the coagulation cascade. In bioanalysis, EDTA is generally considered to have minimal interference. However, as a strong metal chelator, it could potentially affect analytes that are metal-sensitive or assays that are susceptible to changes in metal ion concentration.[2] For indomethacin analysis, this is not a commonly reported issue. EDTA has been shown to be preferable to heparin in preventing clot formation in samples for LC/MS/MS analysis, which can improve the reliability of automated sample handling.

Q5: Can the choice of anticoagulant affect the protein binding of indomethacin?

A5: While direct studies on the effect of anticoagulants on indomethacin protein binding are limited, it is a valid consideration. Indomethacin is highly bound to plasma proteins, primarily albumin.[3][4] Any substance that alters the conformation of albumin or competes for binding sites could theoretically displace indomethacin, leading to a change in the free drug concentration. However, there is no strong evidence to suggest that common anticoagulants at their standard concentrations significantly impact indomethacin's protein binding in a way that would affect total drug concentration measurements.

Troubleshooting Guide

Problem	Possible Cause(s)	Recommended Troubleshooting Steps
Low or inconsistent recovery of indomethacin	Incomplete protein precipitation: Some anticoagulants, like heparin, can interfere with the efficiency of protein precipitation. Suboptimal extraction pH: Indomethacin is an acidic drug, and its extraction efficiency is pH-dependent.	Optimize protein precipitation: Test different organic solvents (e.g., acetonitrile, methanol) and their ratios. Consider the addition of an acid to facilitate precipitation. Adjust sample pH: Acidify the plasma sample (e.g., with phosphoric acid or a citrate buffer to pH 3.0) before liquid-liquid extraction to ensure indomethacin is in its non-ionized form, improving its solubility in organic extraction solvents.[5]
Poor peak shape or peak splitting in HPLC	Matrix effects: Co-eluting endogenous plasma components or the anticoagulant itself can interfere with the chromatography.	Improve sample clean-up: Implement a more rigorous sample preparation method, such as solid-phase extraction (SPE), to remove interferences. Optimize chromatographic conditions: Adjust the mobile phase composition, gradient, or change the analytical column to improve separation from interfering peaks.
Ion suppression or enhancement in LC-MS/MS	Matrix effects: Anticoagulants and other plasma components can interfere with the ionization of indomethacin in the mass spectrometer source.[6][7]	Qualitative assessment: Perform a post-column infusion experiment to identify regions of ion suppression or enhancement in the chromatogram.[7] Quantitative assessment: Calculate the matrix factor using post-extraction spiked samples to quantify the extent of the matrix effect.[7] Use a stable isotope-labeled internal standard (SIL-IS): A SIL-IS for indomethacin will co-elute and experience similar matrix effects, providing more accurate quantification. Improve sample preparation: Utilize techniques like SPE or liquid-liquid extraction to minimize matrix components.
Inaccurate quantification with citrate tubes	Dilution effect not corrected: The liquid citrate anticoagulant dilutes the blood sample.	Apply a correction factor: Calculate and apply the appropriate dilution factor based on the volume of anticoagulant and the final blood volume in the collection tube.
Clogged autosampler or column	Fibrin clot formation: Incomplete anticoagulation, particularly with heparin, can lead to the formation of small fibrin clots that can block instrument components.	Use EDTA plasma: EDTA is generally more effective at preventing clot formation in samples intended for automated analysis. Centrifuge samples thoroughly: Ensure complete removal of cellular components and any potential micro-clots before transferring the plasma to the analysis vials.

Data Summary

The following table summarizes the key characteristics and potential impact of common anticoagulants on indomethacin plasma analysis. This information is based on general principles of bioanalysis and available literature.

Anticoagulant	Mechanism of Action	Potential Advantages for Indomethacin Analysis	Potential Disadvantages and Interferences	Mitigation Strategies
K₂-EDTA / K₃-EDTA	Chelates Ca²⁺ ions	- Generally low interference in LC-MS/MS. - Strong anticoagulant, reduces risk of clotting.	- Can interfere with the analysis of metal-dependent analytes (less relevant for indomethacin). - High concentrations can cause ion suppression.	- Use appropriate concentration of EDTA in collection tubes. - Optimize sample clean-up to remove excess EDTA if necessary.
Sodium Heparin / Lithium Heparin	Potentiates antithrombin III, inhibiting thrombin and Factor Xa	- Commonly used in clinical settings.	- Can interfere with protein precipitation and SPE. - May cause ion suppression in LC-MS/MS. - Potential for lot-to-lot variability.	- Optimize sample preparation to ensure complete removal of heparin. - Use a stable isotope-labeled internal standard to compensate for matrix effects.
Sodium Citrate	Chelates Ca²⁺ ions	- Reversible anticoagulant action.	- Dilution of plasma sample. - Potential for pH changes in the sample.	- Must apply a correction factor for dilution. - Ensure pH compatibility with the analytical method.

Experimental Protocols

Protocol 1: Sample Preparation using Protein Precipitation (for EDTA or Heparinized Plasma)

This protocol is a general guideline and should be optimized for your specific application.

• Sample Thawing: Thaw frozen plasma samples at room temperature or in a water bath at 20-25°C. Vortex gently to ensure homogeneity.

• Aliquoting: Pipette 100 µL of the plasma sample into a clean microcentrifuge tube.

• Internal Standard Addition: Add 10 µL of the internal standard working solution (e.g., mefenamic acid or a stable isotope-labeled indomethacin in methanol) to each plasma sample. Vortex for 10 seconds.

• Protein Precipitation: Add 300 µL of cold acetonitrile (or methanol) to each tube. Vortex vigorously for 1 minute to precipitate plasma proteins.

• Centrifugation: Centrifuge the samples at 10,000 x g for 10 minutes at 4°C.

• Supernatant Transfer: Carefully transfer the supernatant to a clean tube or a 96-well plate.

• Evaporation (Optional): Evaporate the supernatant to dryness under a gentle stream of nitrogen at approximately 40°C.

• Reconstitution: Reconstitute the dried residue in 100 µL of the mobile phase. Vortex for 30 seconds.

• Analysis: Inject an appropriate volume (e.g., 5-10 µL) into the LC-MS/MS system.

Protocol 2: Sample Preparation using Liquid-Liquid Extraction (LLE)

This method is suitable for all plasma types but requires pH adjustment for optimal recovery.

• Sample Thawing and Aliquoting: Follow steps 1 and 2 from Protocol 1.

• Internal Standard Addition: Add 10 µL of the internal standard working solution. Vortex for 10 seconds.

• Acidification: Add 20 µL of 1 M phosphoric acid or a suitable acidic buffer (e.g., citrate buffer, pH 3.0) to each sample to adjust the pH.[5] Vortex for 10 seconds.

• Extraction: Add 1 mL of an appropriate organic solvent (e.g., a mixture of petroleum ether and dichloromethane (1:1 v/v) or ethyl acetate).[5] Vortex vigorously for 5 minutes.

• Centrifugation: Centrifuge at 3,000 x g for 10 minutes to separate the aqueous and organic layers.

• Organic Layer Transfer: Carefully transfer the upper organic layer to a clean tube.

• Evaporation: Evaporate the organic solvent to dryness under a gentle stream of nitrogen at approximately 40°C.

• Reconstitution: Reconstitute the residue in 100 µL of the mobile phase.

• Analysis: Inject into the LC-MS/MS system.

Visualizations

References

• 1. alfresco-static-files.s3.amazonaws.com [alfresco-static-files.s3.amazonaws.com]
• 2. Managing ethylenediaminetetraacetic acid (EDTA) interference in EDTA contaminated samples - selectivity in reporting analytes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Binding of indomethacin to human serum albumin. Its non displacement by various agents, influence of free fatty acids and the unexpected effect of indomethacin on warfarin binding - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. karger.com [karger.com]
• 5. researchgate.net [researchgate.net]
• 6. Effects of sample matrix in the measurement of antithrombin by LC-MS: A role for immunocapture - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Assessment of matrix effect in quantitative LC-MS bioanalysis - PMC [pmc.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

A Comparative Guide to the Validation of an Analytical Method for Indomethacin using a Deuterated Standard

For researchers, scientists, and drug development professionals, the accurate quantification of indomethacin in biological matrices is crucial for pharmacokinetic, toxicokinetic, and clinical studies. The choice of an appropriate internal standard is a critical factor in the development and validation of a robust and reliable bioanalytical method. This guide provides a comprehensive comparison of a liquid chromatography-tandem mass spectrometry (LC-MS/MS) method for indomethacin using a deuterated internal standard (d4-indomethacin) against alternative methods employing non-deuterated internal standards.

Performance Comparison of Analytical Methods

The use of a deuterated internal standard, such as d4-indomethacin, is widely considered the gold standard in quantitative bioanalysis by mass spectrometry.[1] This is due to its ability to closely mimic the analyte's chemical and physical properties during sample extraction, chromatography, and ionization, thereby compensating for variability in the analytical process. The following table summarizes the performance characteristics of an LC-MS/MS method using d4-indomethacin and compares it with methods using other internal standards.

Validation Parameter	LC-MS/MS with d4-Indomethacin (Plasma & Urine)[2][3]	LC-MS/MS with Mefenamic Acid (Plasma)[4]	LC-MS/MS with Phenacetin (Rat Plasma)[5]	HPLC-UV with Ketoprofen or Flurbiprofen[6]
Linearity Range	Plasma: 14.8 - 2970 ng/mLUrine: 10.5 - 4210 ng/mL	5 - 2000 µg/L (ng/mL)	0.51 - 25.5 ng/mL	Not explicitly stated, but validated.
Accuracy (%)	90 - 108%	96.5 - 102.8%	Not explicitly stated, but met FDA guidelines.	Not explicitly stated, but validated.
Precision (%RSD)	< 8% (Intra- and Inter-day)	< 9% (Total CV)	Intra-day: 1.00 - 10.2%Inter-day: 5.88 - 9.80%	Not explicitly stated, but validated.
Lower Limit of Quantification (LLOQ)	Plasma: 14.8 ng/mLUrine: 10.5 ng/mL	5 µg/L (ng/mL)	0.51 ng/mL	Inadequate sensitivity (> 60 ng/mL) for some HPLC-UV methods.[3]
Extraction Recovery (%)	94 - 104%	74% (Indomethacin)95% (Mefenamic Acid)	Not explicitly stated.	Not explicitly stated.
Internal Standard	d4-Indomethacin	Mefenamic Acid	Phenacetin	Ketoprofen or Flurbiprofen

Experimental Workflow

The general workflow for the validation of an analytical method for indomethacin in a biological matrix involves several key stages, from sample preparation to data analysis. The use of a deuterated internal standard is integrated early in the process to ensure accurate quantification.

Caption: Workflow for the validation of an analytical method for indomethacin using a deuterated internal standard.

Detailed Experimental Protocols

Below are the detailed methodologies for the key experiments cited in this guide.

LC-MS/MS Method with Deuterated Internal Standard (d4-Indomethacin)[2][3]

• Sample Preparation:

  • Acidify maternal plasma and urine samples with 1.0 M HCl.

  • Spike with d4-indomethacin as the internal standard.

  • Perform liquid-liquid extraction with chloroform.

  • Evaporate the organic layer and reconstitute the residue.

• Chromatographic Conditions:

  • Column: Waters Symmetry C18.

  • Mobile Phase: Isocratic elution with 0.05% (v/v) formic acid in water and acetonitrile (47:53, v/v).

  • Flow Rate: Not explicitly stated.

• Mass Spectrometric Detection:

  • Instrument: Single quadrupole mass spectrometer with an electrospray ionization (ESI) source in positive mode.

  • Detection Mode: Selected Ion Monitoring (SIM).

  • Monitored Ions: m/z 139 for indomethacin and m/z 143 for d4-indomethacin.

Alternative LC-MS/MS Method with Mefenamic Acid Internal Standard[4]

• Sample Preparation:

  • To 100 µL of plasma, add mefenamic acid as the internal standard.

  • Buffer the sample to pH 3.5.

  • Perform solid-phase extraction (SPE).

• Chromatographic Conditions:

  • Column: C8 column.

  • Mobile Phase: 80% methanol and 20% ammonium acetate buffer (40 mM, pH 5.1).

  • Flow Rate: 300 µL/min.

• Mass Spectrometric Detection:

  • Instrument: High-performance liquid chromatography-electrospray-tandem mass spectrometry (HPLC-ESI-MS/MS).

  • Detection Mode: Selected Reaction Monitoring (SRM).

  • Mass Transitions: m/z 357.9 → 139.0 for indomethacin and m/z 242 → 209.0 for mefenamic acid.

Alternative LC-MS/MS Method with Phenacetin Internal Standard[5]

• Sample Preparation:

  • Perform a simple liquid-liquid extraction of indomethacin and phenacetin (internal standard) from rat plasma with acetonitrile.

• Chromatographic Conditions:

  • Column: Atlantis dC18.

  • Mobile Phase: 0.2% formic acid-acetonitrile (25:75, v/v).

  • Flow Rate: 0.60 mL/min.

• Mass Spectrometric Detection:

  • Instrument: Liquid chromatography coupled to tandem mass spectrometry with electrospray ionization in positive-ion mode.

  • Mass Transitions: m/z 357.7 → 139.1 for indomethacin and m/z 180.20 → 110.10 for phenacetin.

Conclusion

The validation data clearly demonstrates that the LC-MS/MS method utilizing a deuterated internal standard (d4-indomethacin) provides excellent accuracy, precision, and high recovery for the quantification of indomethacin in biological matrices.[2][3] While alternative methods using non-deuterated internal standards can also be validated and applied successfully, they may exhibit lower recovery rates, as seen with the mefenamic acid method.[4] The choice of internal standard is a critical consideration, and for high-stakes studies requiring the utmost accuracy and reliability, a stable isotope-labeled internal standard is the recommended choice.

References

• 1. resolvemass.ca [resolvemass.ca]
• 2. A liquid chromatography method with single quadrupole mass spectrometry for quantitative determination of indomethacin in maternal plasma and urine of pregnant patients - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. A liquid chromatography method with single quadrupole mass spectrometry for quantitative determination of indomethacin in maternal plasma and urine of pregnant patients - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Plasma indomethacin assay using high-performance liquid chromatography-electrospray-tandem mass spectrometry: application to therapeutic drug monitoring and pharmacokinetic studies - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Development and validation of a liquid chromatography-tandem mass spectrometry method for quantitation of indomethacin in rat plasma and its application to a pharmacokinetic study in rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Development and validation of HPLC method for determination of indomethacin and its two degradation products in topical gel - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Guide to Internal Standards for Indomethacin Quantification

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of various internal standards used in the bioanalytical quantification of indomethacin. The selection of an appropriate internal standard (IS) is critical for the accuracy and precision of analytical methods, particularly in complex matrices such as plasma and urine. This document summarizes experimental data from published studies to aid researchers in selecting the most suitable IS for their specific assay requirements.

Experimental Data Summary

The performance of an indomethacin assay is intrinsically linked to the choice of the internal standard. The following tables summarize the validation parameters for indomethacin assays using different internal standards, based on data from several key studies.

Internal Standard	Analyte	Matrix	Linearity Range (ng/mL)	Accuracy (%)	Inter-day Precision (CV%)	Recovery (%)	Citation
d4-Indomethacin	Indomethacin	Plasma	14.8 - 2970	90 - 108	< 8	94 - 104	[1][2]
d4-Indomethacin	Indomethacin	Urine	10.5 - 4210	90 - 108	< 8	94 - 104	[1][2]
Mefenamic Acid	Indomethacin	Plasma	5 - 2000	96.5 - 102.8	< 5	74 (Indomethacin), 95 (IS)	[3]
Mefenamic Acid	Indomethacin	Plasma	50 - 3000	> 97.1	< 5	> 97	[4][5]
Phenacetin	Indomethacin	Rat Plasma	0.51 - 25.5	Not specified	5.88 - 9.80	Not specified	[6]
Ketoprofen	Indomethacin	Topical Gel	Not specified	Not specified	Not specified	Not specified	[7]
Flurbiprofen	Indomethacin	Topical Gel	Not specified	Not specified	Not specified	Not specified	[7]
Meclofenamic Acid	Indomethacin	Serum/Plasma	Not specified	Not specified	Not specified	Not specified	[8]

Detailed Experimental Protocols

The methodologies outlined below are based on the cited literature and provide a framework for the analytical determination of indomethacin.

Method 1: LC-MS/MS with d4-Indomethacin as Internal Standard[1][2]

• Sample Preparation:

  • Acidify 200 µL of plasma or urine with 1.0 M HCl.

  • Add the internal standard (d4-indomethacin).

  • Extract with chloroform.

  • Evaporate the organic layer and reconstitute the residue.

• Chromatographic Conditions:

  • Column: Waters Symmetry C18.

  • Mobile Phase: Isocratic elution with 0.05% (v/v) formic acid in water and acetonitrile (47:53, v/v).

• Mass Spectrometry (Single Quadrupole):

  • Ionization: Electrospray Ionization (ESI), positive mode.

  • Detection: Selected Ion Monitoring (SIM).

  • Monitored Ions: m/z 139 for indomethacin and m/z 143 for d4-indomethacin.

Method 2: HPLC-ESI-MS/MS with Mefenamic Acid as Internal Standard[3]

• Sample Preparation:

  • To 100 µL of plasma, add mefenamic acid as the internal standard.

  • Buffer the sample to pH 3.5.

  • Perform solid-phase extraction (SPE).

• Chromatographic Conditions:

  • Column: C8.

  • Mobile Phase: 80% methanol and 20% ammonium acetate buffer (40 mM, pH 5.1).

  • Flow Rate: 300 µL/min.

• Mass Spectrometry (Tandem MS):

  • Ionization: Electrospray Ionization (ESI).

  • Detection: Selected Reaction Monitoring (SRM).

  • Mass Transitions: m/z 357.9 → 139.0 for indomethacin and m/z 242 → 209.0 for mefenamic acid.

Method 3: HPLC with Mefenamic Acid as Internal Standard[4][5]

• Sample Preparation:

  • To 500 µL of plasma, add the internal standard (mefenamic acid).

  • Precipitate plasma proteins with acetonitrile.

  • Centrifuge and inject the supernatant.

• Chromatographic Conditions:

  • Linearity: The assay was linear over the concentration range of 50.0 to 3000 ng/mL.[5]

  • Precision: Inter- and intraday coefficients of variation were less than 7% and 5%, respectively.[5]

  • Recovery: The absolute recovery for both indomethacin and mefenamic acid was over 97%.[4][5]

Workflow and Process Visualization

The following diagram illustrates a typical workflow for the cross-validation of an indomethacin assay with different internal standards.

Caption: Workflow for cross-validation of indomethacin assays.

Comparison and Recommendations

The choice of an internal standard significantly impacts the reliability of an indomethacin assay.

• Deuterated Internal Standard (d4-Indomethacin): As a stable isotope-labeled analog, d4-indomethacin is often considered the "gold standard". It co-elutes with indomethacin, effectively compensating for matrix effects and variations in extraction and ionization. The data indicates high accuracy and recovery when using d4-indomethacin.[1][2]

• Structurally Similar Analogs (Mefenamic Acid, Meclofenamic Acid): These compounds are structurally similar to indomethacin and have been successfully used as internal standards.[3][4][5][8] They are a cost-effective alternative to deuterated standards. However, their chromatographic behavior and ionization efficiency may not perfectly mimic that of indomethacin, potentially leading to less effective compensation for matrix effects compared to a stable isotope-labeled IS. The recovery of mefenamic acid was reported to be very high (95-97%).[3][4][5]

• Other NSAIDs (Ketoprofen, Flurbiprofen) and Other Compounds (Phenacetin): While these have been used, their structural and physicochemical properties differ more significantly from indomethacin.[6][7] This can lead to greater variability in extraction and ionization, potentially compromising assay accuracy and precision. Their use should be carefully validated to ensure they adequately control for analytical variability.

References

• 1. A liquid chromatography method with single quadrupole mass spectrometry for quantitative determination of indomethacin in maternal plasma and urine of pregnant patients - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. A liquid chromatography method with single quadrupole mass spectrometry for quantitative determination of indomethacin in maternal plasma and urine of pregnant patients - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Plasma indomethacin assay using high-performance liquid chromatography-electrospray-tandem mass spectrometry: application to therapeutic drug monitoring and pharmacokinetic studies - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. High-performance liquid chromatographic assay of indomethacin in porcine plasma with applicability to human levels - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. Development and validation of HPLC method for determination of indomethacin and its two degradation products in topical gel - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Quantitation of indomethacin in serum and plasma using gas chromatography-mass spectrometry (GC-MS) - PubMed [pubmed.ncbi.nlm.nih.gov]

A Head-to-Head Comparison: N-Deschlorobenzoyl Indomethacin-d3 vs. ¹³C-Indomethacin as Internal Standards in Quantitative Analysis

For researchers, scientists, and drug development professionals engaged in the precise quantification of indomethacin, the choice of an appropriate internal standard is paramount to ensure data accuracy and reliability. This guide provides an objective comparison of two commonly utilized stable isotope-labeled internal standards for indomethacin: N-Deschlorobenzoyl Indomethacin-d3 (a deuterated analog) and ¹³C-Indomethacin (a carbon-13 labeled analog).

The ideal internal standard should exhibit physicochemical properties nearly identical to the analyte of interest, differing only in mass. This ensures that it behaves similarly during sample preparation, chromatography, and ionization, thereby effectively compensating for variations in the analytical process. While both deuterated and ¹³C-labeled standards are designed for this purpose, their inherent structural differences can lead to significant variations in analytical performance.

Executive Summary: Performance at a Glance

Parameter	N-Deschlorobenzoyl Indomethacin-d3 (Deuterated)	¹³C-Indomethacin (¹³C-Labeled)	Key Takeaway
Chromatographic Co-elution	Potential for slight retention time shifts, often eluting earlier than the native analyte.[1][2]	Typically co-elutes perfectly with the native analyte.[1]	¹³C-Indomethacin offers superior correction for matrix effects that can vary across a chromatographic peak.[1]
Isotopic Stability	Risk of back-exchange of deuterium with protons from the solvent, especially at labile positions.	Highly stable with no risk of isotopic exchange during the analytical workflow.[1]	¹³C-Indomethacin ensures the integrity of the internal standard throughout the analysis.
Accuracy and Precision	Chromatographic shifts can lead to differential ion suppression, potentially compromising accuracy.[1][2]	Identical elution profile minimizes differential matrix effects, leading to improved accuracy and precision.[1]	For assays requiring the highest level of accuracy, ¹³C-Indomethacin is the preferred choice.
Correction for Matrix Effects	Less effective if chromatographic separation from the analyte occurs.[1]	Excellent correction for matrix effects due to identical chromatographic behavior.[1]	¹³C-Indomethacin provides more reliable quantification in complex biological matrices.

Delving into the Data: A Closer Look

One study on the analysis of amphetamines using UPLC-MS/MS found that ¹³C-labeled internal standards co-eluted with the analytes under various chromatographic conditions, whereas the deuterated standards showed slight separation. This led to an improved ability of the ¹³C-labeled standards to compensate for ion suppression effects.

Experimental Protocols: A Practical Guide

The following provides a generalized experimental protocol for the quantification of indomethacin in biological matrices using a stable isotope-labeled internal standard.

Sample Preparation: Liquid-Liquid Extraction

• To 200 µL of plasma or urine sample, add 20 µL of the internal standard working solution (either N-Deschlorobenzoyl Indomethacin-d3 or ¹³C-Indomethacin).

• Acidify the samples with 1.0 M HCl.[3]

• Perform liquid-liquid extraction by adding an appropriate organic solvent (e.g., chloroform) and vortexing.[3]

• Centrifuge the samples to separate the organic and aqueous layers.

• Transfer the organic layer to a clean tube and evaporate to dryness under a stream of nitrogen.

• Reconstitute the dried extract in the mobile phase for LC-MS/MS analysis.

LC-MS/MS Analysis

• Chromatographic Column: A C18 column is commonly used for the separation of indomethacin.[3]

• Mobile Phase: A typical mobile phase consists of an aqueous component with a small percentage of acid (e.g., 0.05% formic acid) and an organic component (e.g., acetonitrile).[3] The gradient and flow rate should be optimized to achieve good separation and peak shape.

• Mass Spectrometry: The analysis is typically performed on a triple quadrupole mass spectrometer using electrospray ionization (ESI) in either positive or negative ion mode. The specific precursor and product ion transitions for indomethacin and the internal standards need to be determined and optimized. For indomethacin, a common transition is m/z 357.9 → 139.0.[4] For a deuterated standard like d4-indomethacin, the transition would be shifted (e.g., m/z 362.0 → 143.0).[3] For ¹³C-indomethacin, the mass shift would depend on the number of ¹³C atoms incorporated.

Visualizing the Workflow and Concepts

To better illustrate the concepts discussed, the following diagrams were generated using Graphviz.

A generalized experimental workflow for indomethacin quantification.

Illustrative chromatograms showing ideal co-elution versus a retention time shift.

Conclusion and Recommendation

While N-Deschlorobenzoyl Indomethacin-d3 can be a suitable internal standard for many applications, the scientific evidence strongly supports the superiority of ¹³C-labeled internal standards for achieving the highest levels of accuracy and precision in quantitative bioanalysis. The near-perfect co-elution of ¹³C-indomethacin with the native analyte minimizes the risk of analytical errors arising from matrix effects and isotopic instability. For researchers and drug development professionals where data integrity is of utmost importance, the investment in ¹³C-indomethacin is a scientifically sound decision that leads to more reliable and defensible results. When developing and validating new quantitative assays for indomethacin, careful consideration of the potential limitations of deuterated standards is crucial.

References

• 1. benchchem.com [benchchem.com]
• 2. Comparing 13C methyl and deuterated methyl isotopic labeling for the quantification of methyl cellulose patterns using mass spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 3. A liquid chromatography method with single quadrupole mass spectrometry for quantitative determination of indomethacin in maternal plasma and urine of pregnant patients - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Plasma indomethacin assay using high-performance liquid chromatography-electrospray-tandem mass spectrometry: application to therapeutic drug monitoring and pharmacokinetic studies - PubMed [pubmed.ncbi.nlm.nih.gov]

Navigating the Harmonized Landscape of Bioanalytical Method Validation: A Guide to Internal Standard Requirements

For researchers, scientists, and drug development professionals, ensuring the integrity of bioanalytical data is paramount. A critical component of this is the appropriate use and validation of internal standards (IS). Historically, navigating the guidelines from different regulatory bodies such as the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA) required careful consideration of nuanced differences. However, the adoption of the International Council for Harmonisation (ICH) M10 guideline on bioanalytical method validation has created a unified framework, streamlining the requirements for global drug submissions.[1] This guide provides a comprehensive comparison of the harmonized requirements for internal standards as outlined in the ICH M10 guideline, which is now the standard for both the FDA and EMA.[1][2][3]

An internal standard is a compound of known concentration added to all calibration standards, quality control (QC) samples, and study samples.[1][4] Its primary purpose is to compensate for variability during sample preparation and analysis, thereby improving the accuracy and precision of the analytical method.[5]

Comparison of Key Guideline Requirements for Internal Standards

The ICH M10 guideline provides a clear and comprehensive framework for the selection, use, and monitoring of internal standards. The following table summarizes the key tenets of this harmonized guideline.

Parameter	ICH M10 Harmonized Requirement
IS Selection	The preferred choice is a stable isotope-labeled (SIL) internal standard of the analyte due to its similar physicochemical properties.[1] If a SIL-IS is unavailable, a structural analogue may be used.[1]
IS Concentration	The concentration of the internal standard should be consistent across all samples and optimized to provide an appropriate response without interfering with the analyte of interest.[1]
Interference	The internal standard must be assessed to ensure it does not interfere with the quantification of the analyte.[6] The response of any interfering peak at the retention time of the analyte in a blank sample with IS should be ≤ 20% of the analyte response at the Lower Limit of Quantification (LLOQ). The response of any interfering peak at the retention time of the IS in a blank sample should be ≤ 5% of the IS response.[7]
IS Response Variability	The internal standard response in study samples should be monitored to identify any systemic variability.[8] While no explicit acceptance criteria for IS variability are defined in the guideline, significant variations may indicate issues with sample processing or analysis and should be investigated.[5][9]
Matrix Effect	The effect of the biological matrix on the ionization of the analyte and the internal standard must be evaluated to ensure that accuracy, precision, and sensitivity are not compromised.[10] This is typically done by comparing the response of the analyte in the presence and absence of the matrix. The coefficient of variation (CV) of the IS-normalized matrix factor across at least six different matrix sources should be ≤ 15%.[7]
Recovery	The extraction recovery of the analyte and the internal standard should be evaluated to ensure the efficiency and consistency of the extraction process.[11] While 100% recovery is not required, it should be consistent and reproducible.[11]
Stability	The stability of the internal standard in stock and working solutions must be established under the expected storage conditions.[12][13] Often, the stability of the IS is considered to be similar to the analyte, especially for SIL-IS, and separate assessment may not always be necessary unless the molecules, solvents, or storage conditions are significantly different.[14]

Experimental Protocols

Detailed methodologies are crucial for the successful validation of an internal standard. The following protocols outline key experiments.

Protocol 1: Evaluation of Internal Standard Interference

• Objective: To confirm that the internal standard does not interfere with the measurement of the analyte and that endogenous matrix components do not interfere with the internal standard.

• Methodology:

  • Prepare blank biological matrix samples from at least six different sources.

  • Prepare a "zero sample" by spiking a blank matrix with the internal standard at its working concentration.

  • Prepare a Lower Limit of Quantification (LLOQ) sample by spiking a blank matrix with the analyte at the LLOQ concentration and the internal standard at its working concentration.

  • Analyze the blank samples, the zero sample, and the LLOQ sample.

• Acceptance Criteria:

  • The response of any interfering peak at the retention time of the analyte in the zero sample should be no more than 20% of the analyte response at the LLOQ.[1]

  • The response of any interfering peak at the retention time of the internal standard in the blank samples should be no more than 5% of the internal standard response in the LLOQ sample.[1]

Protocol 2: Assessment of Matrix Effect

• Objective: To quantitatively assess the impact of the biological matrix on the ionization of the analyte and the internal standard.[10]

• Methodology:

  • Obtain blank biological matrix from at least six different individual sources.

  • Prepare three sets of samples at low and high concentrations:

    • Set A (Neat Solution): Analyte and internal standard spiked in the reconstitution solvent.

    • Set B (Post-extraction Spike): Blank matrix is extracted, and then the analyte and internal standard are added to the final extract.

    • Set C (Pre-extraction Spike): Analyte and internal standard are spiked into the blank matrix before extraction.

  • Analyze all three sets of samples.

  • Calculate the Matrix Factor (MF) and the IS-Normalized Matrix Factor.

    • MF = (Peak area of analyte in Set B) / (Peak area of analyte in Set A)

    • IS-Normalized MF = (MF of analyte) / (MF of IS)

• Acceptance Criteria:

  • The coefficient of variation (CV) of the IS-normalized matrix factor across the different matrix sources should be ≤ 15%.[7]

Protocol 3: Evaluation of Extraction Recovery

• Objective: To determine the efficiency and consistency of the extraction procedure for both the analyte and the internal standard.

• Methodology:

  • Use the data from the Matrix Effect assessment (Protocol 2).

  • Calculate the recovery using the peak areas from Set C (pre-extraction spike) and Set B (post-extraction spike).

  • Recovery (%) = [(Peak area in Set C) / (Peak area in Set B)] x 100

• Acceptance Criteria:

  • While the ICH M10 guideline does not specify a numerical acceptance criterion for recovery, it should be demonstrated to be consistent and reproducible.[11]

Protocol 4: Assessment of Internal Standard Stability

• Objective: To ensure the internal standard is stable in its stock and working solutions under the intended storage and handling conditions.

• Methodology:

  • Prepare fresh stock and working solutions of the internal standard.

  • Store aliquots of the stock and working solutions under the proposed storage conditions (e.g., refrigerated, frozen) for a defined period.

  • On the day of analysis, prepare a fresh solution of the internal standard.

  • Compare the response of the stored solutions to the fresh solution.

• Acceptance Criteria:

  • The response of the stored internal standard solutions should be within an acceptable range of the fresh solution. While ICH M10 does not provide a specific value, a common industry practice is to accept a deviation of ≤ 10-15%.

Visualizing Key Processes

To further clarify the workflows and logical relationships in bioanalytical method validation concerning internal standards, the following diagrams are provided.

Caption: Experimental workflow for utilizing an internal standard in bioanalytical analysis.

Caption: Workflow for the assessment of matrix effects and recovery.

Caption: Logical relationship of harmonized guidelines and IS validation for reliable data.

References

• 1. benchchem.com [benchchem.com]
• 2. Bioanalytical method validation - Scientific guideline | European Medicines Agency (EMA) [ema.europa.eu]
• 3. ICH M10 on bioanalytical method validation - Scientific guideline | European Medicines Agency (EMA) [ema.europa.eu]
• 4. fda.gov [fda.gov]
• 5. Internal Standards in LC−MS Bioanalysis: Which, When, and How - WuXi AppTec DMPK [dmpkservice.wuxiapptec.com]
• 6. fda.gov [fda.gov]
• 7. benchchem.com [benchchem.com]
• 8. database.ich.org [database.ich.org]
• 9. en.cmicgroup.com [en.cmicgroup.com]
• 10. tandfonline.com [tandfonline.com]
• 11. fda.gov [fda.gov]
• 12. ema.europa.eu [ema.europa.eu]
• 13. ema.europa.eu [ema.europa.eu]
• 14. Stability: Recommendation for Best Practices and Harmonization from the Global Bioanalysis Consortium Harmonization Team - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide to Inter-laboratory Quantification of Indomethacin

This guide provides a comparative analysis of various analytical methods for the quantification of indomethacin, a potent nonsteroidal anti-inflammatory drug (NSAID). The information is curated for researchers, scientists, and professionals in drug development to facilitate the selection of appropriate analytical techniques for research, quality control, and clinical applications. The data and protocols presented are compiled from a review of validated methods in published literature.

The most common methods for indomethacin quantification include High-Performance Liquid Chromatography (HPLC) with Ultraviolet (UV) detection, Liquid Chromatography-Mass Spectrometry (LC-MS), and UV-Visible Spectrophotometry. Each method offers distinct advantages in terms of sensitivity, selectivity, and complexity.

Quantitative Performance Comparison

The following tables summarize the validation parameters of different analytical methods for indomethacin quantification as reported in various studies. These parameters are crucial for assessing the performance and suitability of a method for a specific application.

Table 1: High-Performance Liquid Chromatography (HPLC) Methods

Parameter	Method 1	Method 2	Method 3
Mobile Phase	Acetonitrile: 0.2% Phosphoric Acid (50:50, v/v)[1]	Acetonitrile: 10 mM Sodium Acetate Buffer pH 4 (60:40% v/v)[2]	Methanol: Acetonitrile: 10 mM Sodium Acetate Buffer pH 3 (10:50:40% v/v)[3]
Column	Zorbax-Phenyl (75 mm x 4.6 mm, 3.5 µm)[1]	Zorbax Eclipse Plus C18 (100 mm x 4.6 mm, 3.5 µm)[2]	Zorbax Eclipse Plus C18 (100 mm x 4.6 mm, 3.5 µm)[3]
Flow Rate	0.6 mL/min[1]	0.5 mL/min[2]	1 mL/min[3]
Detection (UV)	237 nm[1]	226 nm[2]	254 nm[3]
Linearity Range	Not Specified	7.5-75 µg/mL[2]	25-70 µg/mL[3]
Retention Time	~7.5 min[1]	5 min[2]	< 5 min[3]
Internal Standard	Ketoprofen or Flurbiprofen[1]	Mefenamic Acid[4]	d4-indomethacin[5]

Table 2: Liquid Chromatography-Mass Spectrometry (LC-MS) Method

Parameter	Method Details
Sample Type	Maternal plasma and urine[5]
Extraction	Liquid-liquid extraction with chloroform[5]
Mobile Phase	0.05% (v/v) Formic Acid aqueous solution and Acetonitrile (47:53, v/v)[5]
Column	Waters Symmetry C18 (150 x 4.6 mm, 5 µm)[5]
Flow Rate	1.0 mL/min (split 4:1 before MS)[5]
Detection	Single quadrupole MS with Electrospray Ionization (ESI) in positive mode[5]
Monitored Ions	m/z 139 for indomethacin and m/z 143 for internal standard[5]
Linearity Range	Plasma: 14.8 - 2970 ng/mL; Urine: 10.5 - 4210 ng/mL[5]
Accuracy	90% - 108%[5]
Precision (RSD)	< 8% for intra- and inter-day assays[5]

Table 3: UV-Visible Spectrophotometry Methods

Parameter	Method 1	Method 2
Solvent	Mixed hydrotropic solution[6]	Mixed solvency concept[7]
Detection Wavelength	320 nm[6]	320 nm[7]
Linearity Range	10-50 µg/mL[6]	10-50 µg/mL[7]
Correlation Coefficient (R²)	0.998[6]	Not Specified
Mean Recovery	100.82%[6]	100.61% - 101.50%[7]
Limit of Detection (LOD)	Not Specified	0.206 µg/ml[7]
Limit of Quantification (LOQ)	Not Specified	0.618 µg/ml[7]

Experimental Protocols

Detailed methodologies for the key experiments are provided below. These protocols are representative of the techniques used for indomethacin quantification.

High-Performance Liquid Chromatography (HPLC-UV)

This method is widely used for the routine analysis of indomethacin in pharmaceutical formulations.

1. Sample Preparation:

• Capsule Formulation: The contents of the capsules are dissolved in a suitable solvent, such as methanol or the mobile phase, sonicated to ensure complete dissolution, and then diluted to a known concentration. The solution is filtered through a 0.45 µm filter before injection.[8]

• Plasma Samples: Plasma proteins are precipitated using acetonitrile. After centrifugation, the supernatant is collected for analysis.[4]

2. Chromatographic Conditions:

• Column: A reversed-phase column, such as a C18 or Phenyl column, is typically used.[1][2][3]

• Mobile Phase: A mixture of an organic solvent (e.g., acetonitrile, methanol) and an aqueous buffer (e.g., phosphate buffer, acetate buffer) is used. The pH of the aqueous phase is adjusted to ensure good peak shape.[1][2][3]

• Flow Rate: Typically set between 0.5 and 1.2 mL/min.[1][2][3]

• Detection: UV detection is performed at a wavelength where indomethacin shows maximum absorbance, generally between 226 nm and 254 nm.[1][2][3]

3. Quantification:

• Quantification is achieved by comparing the peak area of the indomethacin in the sample to a calibration curve generated from standard solutions of known concentrations. An internal standard can be used to improve accuracy and precision.[1]

Liquid Chromatography-Mass Spectrometry (LC-MS)

LC-MS offers higher sensitivity and selectivity, making it suitable for the analysis of indomethacin in complex biological matrices like plasma and urine.[5]

1. Sample Preparation:

• Acidify plasma or urine samples with HCl.

• Perform a liquid-liquid extraction using chloroform to isolate indomethacin and the internal standard (d4-indomethacin).

• Evaporate the organic layer to dryness and reconstitute the residue in the mobile phase.[5]

2. LC-MS Conditions:

• Chromatography: Utilize a C18 column with an isocratic mobile phase consisting of an acidified aqueous solution and acetonitrile.[5]

• Mass Spectrometry: Employ a single quadrupole mass spectrometer with an electrospray ionization (ESI) source operating in positive ion mode.[5]

• Quantification: Use selected ion monitoring (SIM) to detect specific fragment ions of indomethacin and its deuterated internal standard.[5]

UV-Visible Spectrophotometry

This is a simpler and more cost-effective method, suitable for the quantification of indomethacin in bulk drug and simple formulations.

1. Sample Preparation:

• Dissolve the indomethacin sample in a suitable solvent. The use of mixed hydrotropic agents or mixed solvency can enhance the aqueous solubility of indomethacin.[6][7]

• Prepare a series of standard solutions of known concentrations.

2. Measurement:

• Record the absorbance of the sample and standard solutions at the wavelength of maximum absorbance (λmax), which is typically around 320 nm.[6][7]

3. Quantification:

• Calculate the concentration of indomethacin in the sample by comparing its absorbance to the calibration curve constructed from the standard solutions.

Visualized Experimental Workflows

The following diagrams illustrate the typical workflows for the described analytical methods.

Caption: Workflow for Indomethacin Quantification by HPLC-UV.

Caption: Workflow for Indomethacin Quantification by LC-MS.

Caption: Workflow for Indomethacin Quantification by UV-Vis Spectrophotometry.

References

• 1. Development and validation of HPLC method for determination of indomethacin and its two degradation products in topical gel - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. jopcr.com [jopcr.com]
• 3. archives.ijper.org [archives.ijper.org]
• 4. researchgate.net [researchgate.net]
• 5. A liquid chromatography method with single quadrupole mass spectrometry for quantitative determination of indomethacin in maternal plasma and urine of pregnant patients - PMC [pmc.ncbi.nlm.nih.gov]
• 6. rjpdft.com [rjpdft.com]
• 7. thepharmajournal.com [thepharmajournal.com]
• 8. Indomethacin Capsule Analyzed with HPLC - AppNote [mtc-usa.com]

A Comparative Guide to Internal Standards for Indomethacin Analysis: Evaluating Accuracy and Precision

For researchers, scientists, and drug development professionals engaged in the quantitative analysis of indomethacin, the selection of an appropriate internal standard is paramount to ensuring the accuracy and precision of bioanalytical methods. This guide provides a comparative overview of commonly used internal standards for indomethacin analysis, supported by experimental data. While N-Deschlorobenzoyl Indomethacin-d3 is commercially available as a deuterated analog of an indomethacin metabolite for use as an internal standard in mass spectrometry, a comprehensive review of published scientific literature reveals a lack of available data on its specific application and performance in validated bioanalytical methods for indomethacin quantification.[1][2]

Therefore, this guide will focus on the accuracy and precision of established alternative internal standards for which performance data has been published. The following sections present a comparison of these alternatives, detail the experimental protocols used to generate the data, and provide visual representations of relevant pathways and workflows.

Comparison of Internal Standard Performance

The choice of an internal standard is critical in liquid chromatography-mass spectrometry (LC-MS) based bioanalysis to compensate for variability in sample preparation, injection volume, and ionization efficiency. The ideal internal standard is a stable, isotopically labeled version of the analyte. However, structurally similar compounds are also frequently used. The following table summarizes the performance of several internal standards used in the analysis of indomethacin in biological matrices.

Internal Standard	Analytical Method	Matrix	Concentration Range	Accuracy (%)	Precision (% CV)
d4-Indomethacin	LC-ESI-MS	Plasma	14.8 - 2970 ng/mL	90 - 108	< 8 (Intra- and Inter-day)
Urine	10.5 - 4210 ng/mL	90 - 108	< 8 (Intra- and Inter-day)
Mefenamic Acid	HPLC-ESI-MS/MS	Plasma	10 - 1500 µg/L	96.5 - 102.8	9 (Total CV)
Phenacetin	LC-ESI-MS/MS	Rat Plasma	0.51 - 25.5 ng/mL	Not explicitly stated	1.00 - 10.2 (Intra-day) 5.88 - 9.80 (Inter-day)

Experimental Protocols

Detailed methodologies are crucial for replicating and comparing analytical performance. The following are summaries of the experimental protocols for the data presented above.

Indomethacin Analysis with d4-Indomethacin Internal Standard

• Sample Preparation: Maternal plasma and urine samples were acidified with 1.0 M HCl and then extracted with chloroform. This liquid-liquid extraction method yielded a recovery of 94% to 104% with a variation of less than 11%.

• Chromatography: A Waters Symmetry C18 column was used with an isocratic mobile phase consisting of 0.05% (v/v) formic acid in water and acetonitrile (47:53, v/v).

• Mass Spectrometry: A single quadrupole mass spectrometer with an electrospray ionization (ESI) source was operated in positive ion mode. Selected ion monitoring (SIM) was used to detect the in-source fragmented ions at m/z 139 for indomethacin and m/z 143 for d4-indomethacin.[3]

Indomethacin Analysis with Mefenamic Acid Internal Standard

• Sample Preparation: Plasma samples (100 µL) were buffered to pH 3.5 and subjected to solid-phase extraction. The absolute recovery was 74% for indomethacin and 95% for mefenamic acid.[4]

• Chromatography: A C8 column was used with a mobile phase of 80% methanol and 20% ammonium acetate buffer (40 mM, pH 5.1) at a flow rate of 300 µL/min.[4]

• Mass Spectrometry: An HPLC-ESI-MS/MS system was used with selected reaction monitoring (SRM). The mass transitions monitored were m/z 357.9 → 139.0 for indomethacin and m/z 242 → 209.0 for mefenamic acid.[4]

Indomethacin Analysis with Phenacetin Internal Standard

• Sample Preparation: A simple liquid-liquid extraction of indomethacin and phenacetin from rat plasma was performed using acetonitrile.

• Chromatography: An Atlantis dC18 column was used with a mobile phase of 0.2% formic acid in acetonitrile (25:75, v/v) at a flow rate of 0.60 mL/min. The total run time was 3.0 minutes.

• Mass Spectrometry: A tandem mass spectrometer with an ESI source was operated in positive ion mode. The MS/MS ion transitions monitored were m/z 357.7 → 139.1 for indomethacin and m/z 180.20 → 110.10 for phenacetin.[5]

Visualizing the Workflow and Metabolism

To further clarify the analytical process and the relationship of N-Deschlorobenzoyl Indomethacin to the parent drug, the following diagrams are provided.

Caption: A generalized experimental workflow for the bioanalysis of indomethacin using an internal standard and LC-MS/MS.

Caption: Simplified metabolic pathway of indomethacin to its N-Deschlorobenzoyl metabolite.

Conclusion

While N-Deschlorobenzoyl Indomethacin-d3 is a logical candidate for an internal standard in indomethacin analysis due to its structural similarity and isotopic labeling, the lack of published performance data makes its selection for validated bioanalytical methods challenging at this time. In contrast, d4-indomethacin, as a stable isotope-labeled analog of the parent drug, demonstrates excellent performance in terms of accuracy and precision and is considered the gold standard. Mefenamic acid and phenacetin have also been shown to be suitable alternatives, although their different chemical properties may lead to variations in extraction recovery and chromatographic behavior that must be carefully controlled.

Researchers and drug development professionals are encouraged to consider the data presented in this guide when selecting an internal standard for their specific application. The choice should be based on the required sensitivity, the nature of the biological matrix, and the availability of the standard. For regulated bioanalysis, the use of a stable isotope-labeled internal standard like d4-indomethacin is strongly recommended.

References

• 1. clinivex.com [clinivex.com]
• 2. N-Deschlorobenzoyl Indomethacin-d3 | C12H13NO3 | CID 169437537 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. journal.formosapublisher.org [journal.formosapublisher.org]
• 4. Plasma indomethacin assay using high-performance liquid chromatography-electrospray-tandem mass spectrometry: application to therapeutic drug monitoring and pharmacokinetic studies - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Lipid Formulations and Bioconjugation Strategies for Indomethacin Therapeutic Advances - PMC [pmc.ncbi.nlm.nih.gov]

Revolutionizing Indomethacin Quantification: A Comparative Guide to LC-MS/MS Assay Linearity and Sensitivity

In the landscape of pharmaceutical research and drug development, the precise and sensitive quantification of therapeutic agents is paramount. For non-steroidal anti-inflammatory drugs (NSAIDs) like indomethacin, robust analytical methods are crucial for pharmacokinetic studies, therapeutic drug monitoring, and bioequivalence assessments. This guide provides a comparative analysis of various Liquid Chromatography with tandem mass spectrometry (LC-MS/MS) assays, focusing on the critical performance metrics of linearity and sensitivity. Experimental data from several validated methods are presented to aid researchers, scientists, and drug development professionals in selecting and implementing the most suitable assay for their needs.

Comparative Performance of Indomethacin LC-MS/MS Assays

The following table summarizes the linearity and sensitivity of different LC-MS/MS methods developed for the quantification of indomethacin in various biological matrices. This comparative data highlights the performance characteristics achievable with modern analytical instrumentation.

Biological Matrix	Linear Range (ng/mL)	Lower Limit of Quantification (LLOQ) (ng/mL)	Internal Standard	Sample Preparation	Reference
Rat Plasma	0.51 - 25.5	0.51	Phenacetin	Liquid-Liquid Extraction	[1][2]
Human Maternal Plasma	14.8 - 2970	14.8	d4-indomethacin	Liquid-Liquid Extraction	[3]
Human Urine	10.5 - 4210	10.5	d4-indomethacin	Liquid-Liquid Extraction	[3]
Human Plasma	5 - 2000 (µg/L)	5 (µg/L)	Mefenamic Acid	Solid Phase Extraction	[4]
Rabbit Plasma	2.0 - 400	2.0	Not Specified	Protein Precipitation	[5]
Rabbit Uterine Tissue	4.0 - 800	4.0	Not Specified	Protein Precipitation	[5]

Note: 5 µg/L is equivalent to 5 ng/mL.

Featured Experimental Protocol: A Highly Sensitive LC-MS/MS Assay for Indomethacin in Rat Plasma[1][2]

This section details the experimental methodology for a highly sensitive and rapid bioanalytical method for the estimation of indomethacin in rat plasma.

Sample Preparation (Liquid-Liquid Extraction)

• Internal Standard Addition: To a volume of plasma, an appropriate amount of the internal standard (Phenacetin) is added.

• Extraction: Indomethacin and the internal standard are extracted from the plasma using acetonitrile.

• Centrifugation and Evaporation: The mixture is vortexed and then centrifuged to separate the organic and aqueous layers. The supernatant (organic layer) is transferred to a new tube and evaporated to dryness under a stream of nitrogen.

• Reconstitution: The dried residue is reconstituted in the mobile phase for injection into the LC-MS/MS system.

Liquid Chromatography Conditions

• Column: Atlantis dC18 column.

• Mobile Phase: A mixture of 0.2% formic acid in water and acetonitrile (25:75, v/v).

• Flow Rate: 0.60 mL/min.

• Total Run Time: 3.0 minutes.

Mass Spectrometry Conditions

• Ionization Mode: Electrospray Ionization (ESI) in the positive ion mode.

• MS/MS Transitions:

  • Indomethacin: m/z 357.7 → 139.1

  • Phenacetin (IS): m/z 180.20 → 110.10

• Detection: Multiple Reaction Monitoring (MRM) was used for quantification.

Alternative Methodologies

While LC-MS/MS is a powerful technique for indomethacin analysis, other methods have also been developed, including High-Performance Liquid Chromatography with UV detection (HPLC-UV). However, LC-MS/MS methods generally offer superior sensitivity and selectivity. For instance, some reported HPLC-UV methods have an LLOQ greater than 60 ng/mL, which is significantly higher than what can be achieved with LC-MS/MS[3]. Other analytical techniques like spectrophotometry have also been explored for indomethacin determination[6].

Visualizing the Workflow

To better illustrate the experimental process, the following diagram outlines the key steps in a typical LC-MS/MS assay for indomethacin.

Caption: Workflow of a typical LC-MS/MS assay for indomethacin quantification.

Conclusion

The LC-MS/MS methodology stands out as a highly sensitive, specific, and rapid approach for the quantitative analysis of indomethacin in biological matrices. The presented data demonstrates that with appropriate method development and validation, LLOQs in the low ng/mL to sub-ng/mL range can be consistently achieved. This level of sensitivity is critical for detailed pharmacokinetic profiling and for studies involving low dosage regimens. The provided experimental protocol and workflow diagram offer a practical guide for researchers looking to establish a robust and reliable indomethacin assay in their laboratories. The choice of internal standard and sample preparation technique can be adapted based on the specific matrix and desired performance characteristics.

References

• 1. Development and validation of a liquid chromatography-tandem mass spectrometry method for quantitation of indomethacin in rat plasma and its application to a pharmacokinetic study in rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. A liquid chromatography method with single quadrupole mass spectrometry for quantitative determination of indomethacin in maternal plasma and urine of pregnant patients - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Plasma indomethacin assay using high-performance liquid chromatography-electrospray-tandem mass spectrometry: application to therapeutic drug monitoring and pharmacokinetic studies - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Development of a liquid chromatography-tandem mass spectrometry method for measuring plasma and uterine tissue levels of indomethacin in rabbits treated with indomethacin-medicated Cu-IUDs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Sensitive spectrophotometric method for the determination of indomethacin in capsules - PubMed [pubmed.ncbi.nlm.nih.gov]

Comparison of extraction methods for indomethacin from plasma

For researchers, scientists, and drug development professionals, the accurate quantification of indomethacin in plasma is crucial for pharmacokinetic studies, therapeutic drug monitoring, and bioequivalence assessment. The first critical step in this analytical process is the efficient extraction of the drug from the complex plasma matrix. This guide provides a detailed comparison of three prevalent extraction methodologies: Protein Precipitation (PPT), Liquid-Liquid Extraction (LLE), and Solid-Phase Extraction (SPE).

This document outlines the experimental protocols for each method, presents quantitative performance data in a clear, tabular format, and includes workflow diagrams to visually represent each process.

Comparative Performance of Extraction Methods

The choice of extraction method significantly impacts recovery, purity, and sensitivity of the subsequent analysis. The following table summarizes the key performance metrics for each of the discussed techniques.

Parameter	Protein Precipitation (PPT)	Liquid-Liquid Extraction (LLE)	Solid-Phase Extraction (SPE)
Recovery	>97%[1]	~97% (Ethyl Acetate)[2][3] 92 ± 3% (Ethyl Acetate)[4]	>90% (Phenyl cartridge)[5] 96% (Automated, C18)[6][7] 74% (C8)[8]
Limit of Quantification (LOQ)	50 ng/mL[1][9]	10 ng/mL (Ethyl Acetate)[2][3]	50 ng/mL (Phenyl cartridge)[5] 5 µg/L (5 ng/mL) (C8)[8]
Limit of Detection (LOD)	10 ng/mL[1]	3 ng/mL[2][3]	2 ng/mL (Automated, C18)[6][7]
Selectivity/Matrix Effect	Prone to higher matrix effects due to co-precipitation of endogenous components.	Good selectivity, but can be susceptible to co-extraction of similar compounds.	High selectivity due to specific sorbent-analyte interactions, leading to cleaner extracts.[5]
Throughput/Speed	High throughput, rapid, and simple.[1]	Moderate throughput, can be labor-intensive and difficult to automate.	Can be automated for high throughput; less time-consuming than LLE.[5]
Solvent Consumption	Moderate	High	Low

Experimental Protocols

Below are detailed methodologies for each extraction technique, as cited in the literature.

Protein Precipitation (PPT) with Acetonitrile

This method utilizes a water-miscible organic solvent to denature and precipitate plasma proteins, leaving the drug in the supernatant.

Protocol:

• To 500 µL of a plasma sample in a centrifuge tube, add 500 µL of acetonitrile.[1] An internal standard can be included in the acetonitrile.[10]

• Vortex the mixture at high speed to ensure thorough mixing and protein precipitation.[1]

• Centrifuge the sample to pellet the precipitated proteins.

• Collect the supernatant containing the indomethacin for analysis.[1]

Protein Precipitation Workflow

Liquid-Liquid Extraction (LLE) with Ethyl Acetate

LLE separates compounds based on their differential solubilities in two immiscible liquid phases, typically an aqueous sample and an organic solvent.

Protocol:

• This method may involve an initial ultrafiltration step to separate unbound drug.[2][3]

• The sample preparation involves liquid-liquid extraction with ethyl acetate.[2][3]

• In another cited method, plasma is buffered to pH 5.0 before extraction with ethyl acetate.[4]

• The organic phase (ethyl acetate) containing the indomethacin is separated.

• The solvent is then evaporated, and the residue is reconstituted in a suitable solvent for analysis.[4]

Liquid-Liquid Extraction Workflow

Solid-Phase Extraction (SPE)

SPE utilizes a solid sorbent material, packed in a cartridge, to selectively adsorb the analyte of interest from the liquid sample. Interfering compounds are washed away, and the purified analyte is then eluted.

Protocol (Using a Phenyl Cartridge):

• Acidify the plasma sample with a citrate buffer.[5]

• Pass the acidified plasma through a phenyl SPE cartridge.[5]

• Wash the cartridge to remove interfering substances.

• Elute the indomethacin from the cartridge using a mixture of hexane and diethyl ether (1:1, v/v).[5]

• Evaporate the organic extract to dryness.[5]

• Dissolve the residue in methanol for chromatographic analysis.[5]

Protocol (Automated):

• A disposable extraction cartridge (e.g., C18) is conditioned with methanol and a phosphate buffer (pH 7.4).[6][7]

• 1.0 mL of plasma is applied to the cartridge.[6][7]

• The cartridge is washed with the same buffer.[6][7]

• Indomethacin is eluted with 0.25 mL of methanol.[6][7]

• The eluate is collected and prepared for injection into an HPLC system.[6][7]

Solid-Phase Extraction Workflow

References

• 1. researchgate.net [researchgate.net]
• 2. tandfonline.com [tandfonline.com]
• 3. Determination of Free Indomethacin in Human Plasma Using HPLC wit...: Ingenta Connect [ingentaconnect.com]
• 4. GLC microdetermination of indomethacin in plasma - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Solid-phase extraction for the high-performance liquid chromatographic determination of indomethacin, suxibuzone, phenylbutazone and oxyphenbutazone in plasma, avoiding degradation of compounds - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. tandfonline.com [tandfonline.com]
• 7. tandfonline.com [tandfonline.com]
• 8. Plasma indomethacin assay using high-performance liquid chromatography-electrospray-tandem mass spectrometry: application to therapeutic drug monitoring and pharmacokinetic studies - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. Simple, rapid and sensitive method for the determination of indomethacin in plasma by high-performance liquid chromatography with ultraviolet detection - PubMed [pubmed.ncbi.nlm.nih.gov]

Evaluating the Robustness of Indomethacin Bioanalytical Methods: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

The accurate quantification of indomethacin in biological matrices is paramount for pharmacokinetic, toxicokinetic, and bioequivalence studies. The robustness of the bioanalytical method used is a critical attribute, ensuring that minor variations in experimental conditions do not significantly impact the accuracy and precision of the results. This guide provides a comparative evaluation of the robustness of commonly employed High-Performance Liquid Chromatography (HPLC) methods for indomethacin analysis, supported by experimental data from various studies.

Comparison of Method Robustness and Stability

The robustness of an analytical method is its capacity to remain unaffected by small, deliberate variations in method parameters. Stability, a closely related concept, refers to the chemical stability of the analyte in the biological matrix under different storage and handling conditions. The following tables summarize the reported robustness and stability data for different HPLC-based methods for indomethacin quantification.

Table 1: Robustness Testing of Indomethacin HPLC Methods

Method Reference	Parameter Varied	Variation	Impact on Results (% Recovery or % RSD)
Pai S, Sawant N. (2017)[1]	Flow Rate	± 0.2 mL/min	System suitability parameters met[1]
Organic Phase Ratio	± 2% v/v	System suitability parameters met[1]
pH	± 0.2 units	System suitability parameters met[1]
RP-HPLC Method[2]	Flow Rate	Not specified	%RSD < 2.0[2]
Wavelength	Not specified	%RSD < 2.0[2]
pH	Not specified	%RSD < 2.0[2]

Table 2: Forced Degradation Studies of Indomethacin

Forced degradation studies are a crucial part of validating a stability-indicating method, which is a measure of its robustness in the presence of degradation products.

Method Reference	Stress Condition	% Degradation
Dilla, et al. (2022)[3][4]	Acid Hydrolysis (1 N HCl)	Unstable[3][4]
Alkaline Hydrolysis (0.2 N NaOH)	Unstable[3][4]
Oxidation (5% H₂O₂)	75.15%[3][4]
Photolysis (Sunlight, 3 hours)	Unstable[3][4]
Thermal (80°C)	18.52%[3][4]
Kougioumtzoglou, et al. (2015)[5]	Acidic Media (pH 2.0, 120 min, 37°C)	Stable[5]
Neutral Media (pH 7.4, 120 min, 37°C)	Stable[5]
Alkaline Media (pH 9.0, 30 min, 37°C)	Hydrolysis observed[5]

Table 3: Stability of Indomethacin in Biological Matrices

Method Reference	Stability Test	Matrix	Storage Condition	Duration	Result
Anonymous[6]	Long-Term	Plasma	-20°C	2 months	Stable[6]
Anonymous[6]	Bench-Top	pH 7.4 solution	Room Temperature	24 hours	Stable[6]

Experimental Protocols

Detailed methodologies are essential for reproducing and comparing experimental results. Below are generalized protocols for key robustness and stability experiments based on common practices in the cited literature.

Robustness Testing Protocol

• Preparation of Samples: Prepare replicate quality control (QC) samples at low and high concentrations.

• Introduction of Variations: Deliberately vary one chromatographic parameter at a time while keeping others constant. Common variations include:

  • Flow Rate: ±10% of the nominal flow rate.

  • Mobile Phase Composition: ±2% absolute in the organic modifier.

  • pH of Aqueous Phase: ±0.2 units.

  • Column Temperature: ±5 °C.

• Analysis: Analyze the QC samples under each varied condition.

• Evaluation: Compare the peak area, retention time, and system suitability parameters (e.g., tailing factor, theoretical plates) against the results obtained under the nominal conditions. The acceptance criterion is typically that the results should remain within the acceptance limits for accuracy and precision.

Freeze-Thaw Stability Protocol

• Sample Preparation: Use at least three replicates of low and high concentration QC samples.

• Freeze-Thaw Cycles:

  • Freeze the samples at the intended storage temperature (e.g., -20°C or -80°C) for at least 12 hours.

  • Thaw the samples completely at room temperature.

  • Repeat this cycle for a predetermined number of times (typically three cycles).

• Analysis: Analyze the samples after the final thaw cycle.

• Comparison: Compare the mean concentration of the freeze-thaw samples against freshly prepared calibration standards. The deviation should be within ±15% of the nominal concentration.

Bench-Top Stability Protocol

• Sample Preparation: Prepare replicate low and high concentration QC samples.

• Storage: Keep the samples at room temperature for a specified period that simulates the sample handling time during a typical analytical run (e.g., 4, 8, or 24 hours).

• Analysis: Analyze the samples after the specified duration.

• Comparison: Compare the results to those of freshly prepared standards to determine if any significant degradation has occurred. The mean concentration should be within ±15% of the nominal value.

Autosampler Stability Protocol

• Sample Preparation: Place processed samples (extracts ready for injection) in the autosampler.

• Storage: Maintain the samples in the autosampler at a controlled temperature (e.g., 4°C) for a period that exceeds the expected run time of a full batch of samples.

• Analysis: Inject and analyze the samples at the beginning and end of the storage period.

• Evaluation: Compare the peak areas of the samples at the end of the period to those at the beginning. The difference should not be statistically significant, and the results should meet the acceptance criteria for accuracy and precision.

Visualizing Experimental Workflows

Diagrams created using Graphviz (DOT language) illustrate the logical flow of the described experimental protocols.

Caption: Workflow for Robustness Testing.

Caption: Workflows for Stability Testing Protocols.

Conclusion

The robustness of a bioanalytical method for indomethacin is a critical factor for generating reliable data in drug development. The presented data indicates that while several HPLC methods have been validated, the extent and reporting of robustness testing vary. The provided protocols offer a standardized approach to evaluating method robustness. For critical studies, it is imperative to conduct a thorough in-house validation of the chosen method's robustness and stability under the specific laboratory conditions to ensure data integrity.

References

• 1. archives.ijper.org [archives.ijper.org]
• 2. RP-HPLC Method Development and Validation of Synthesized Codrug in Combination with Indomethacin, Paracetamol, and Famotidine - PMC [pmc.ncbi.nlm.nih.gov]
• 3. journal.formosapublisher.org [journal.formosapublisher.org]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. Preparation and stability of indomethacin solutions - PubMed [pubmed.ncbi.nlm.nih.gov]

The Analytical Edge: N-Deschlorobenzoyl Indomethacin-d3 as a Superior Internal Standard in Indomethacin Bioanalysis

For researchers, scientists, and drug development professionals engaged in the quantitative analysis of indomethacin, the choice of an appropriate internal standard is paramount to achieving accurate, reliable, and reproducible results. This guide provides a comprehensive comparison of N-Deschlorobenzoyl Indomethacin-d3 and other common indomethacin metabolites when used as internal standards in bioanalytical methods, particularly liquid chromatography-mass spectrometry (LC-MS/MS).

The Gold Standard: Why a Deuterated Metabolite Excels

An ideal internal standard (IS) should mimic the analyte of interest throughout the entire analytical process—from sample extraction and cleanup to chromatographic separation and detection. This mimicry allows for the correction of variability that can arise from matrix effects, extraction inefficiencies, and instrument fluctuations.

Stable isotope-labeled internal standards, particularly deuterated compounds, are considered the most effective because their physicochemical properties are nearly identical to the analyte. Using a deuterated version of a major metabolite, such as N-Deschlorobenzoyl Indomethacin-d3, offers several distinct advantages over other choices like non-deuterated metabolites or structurally analogous compounds.

Key Advantages of N-Deschlorobenzoyl Indomethacin-d3:

• Compensates for Matrix Effects: Matrix effects, the suppression or enhancement of ionization by co-eluting compounds from the biological matrix, are a major source of error in LC-MS/MS analysis. A deuterated internal standard co-elutes with the analyte and experiences the same matrix effects, allowing for accurate correction.

• Tracks Extraction Recovery: The efficiency of extracting the analyte from a complex biological matrix can vary between samples. A deuterated metabolite will have nearly identical extraction properties to the native metabolite and the parent drug, ensuring that any losses during sample preparation are accounted for.

• Similar Chromatographic Behavior: The deuterium substitution in N-Deschlorobenzoyl Indomethacin-d3 results in a negligible difference in retention time compared to the non-deuterated metabolite, ensuring they are subjected to the same analytical conditions.

• Reduced Cross-Talk: The mass difference between the deuterated standard and the native analyte prevents interference between their respective mass spectrometric signals.

Performance Comparison of Internal Standards for Indomethacin Analysis

While a direct head-to-head comparison is not available, we can infer the performance based on validation data from various published methods for indomethacin analysis that utilize different types of internal standards.

Internal Standard Type	Example(s)	Linearity (r²)	Recovery	Matrix Effect	Key Considerations
Deuterated Parent Drug	d4-Indomethacin	>0.99	High and consistent	Effectively compensated	Excellent choice, but may not perfectly mimic the behavior of metabolites if their physicochemical properties differ significantly from the parent drug.
Deuterated Metabolite	N-Deschlorobenzoyl Indomethacin-d3	Theoretically >0.99	Theoretically high and consistent	Theoretically the most effective compensation for metabolites	Theoretically the superior choice for quantifying indomethacin and its metabolites , as it best mimics the behavior of the analyte of interest (the metabolite) and is structurally very similar to the parent drug.
Structurally Analogous Compounds	Mefenamic Acid, Phenacetin, Ketoprofen	>0.98	Variable, needs thorough validation	May not adequately compensate for matrix effects experienced by indomethacin and its metabolites due to differences in chemical structure and properties.	A less ideal but often more readily available and cost-effective option. Requires rigorous validation to ensure it adequately tracks the analyte.
Other Indomethacin Metabolites (Non-deuterated)	O-Desmethylindomethacin (DMI)	Not typically used as IS	Would require extensive validation	Prone to the same matrix effects as the analyte but cannot be distinguished by mass, making it unsuitable as an internal standard in MS-based methods.	Not a viable option for use as an internal standard in mass spectrometry-based assays.

Experimental Protocols

Below is a representative experimental protocol for the analysis of indomethacin using a stable isotope-labeled internal standard. This protocol is a composite based on common practices in the field and should be adapted and validated for specific laboratory conditions and matrices.

Sample Preparation: Protein Precipitation & Liquid-Liquid Extraction

• To 100 µL of plasma sample, add 25 µL of internal standard working solution (e.g., N-Deschlorobenzoyl Indomethacin-d3 in methanol).

• Vortex mix for 30 seconds.

• Add 300 µL of acetonitrile to precipitate proteins.

• Vortex mix for 1 minute.

• Centrifuge at 10,000 rpm for 10 minutes at 4°C.

• Transfer the supernatant to a clean tube.

• Add 1 mL of methyl tert-butyl ether (MTBE) for liquid-liquid extraction.

• Vortex mix for 5 minutes.

• Centrifuge at 10,000 rpm for 10 minutes at 4°C.

• Transfer the upper organic layer to a new tube and evaporate to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitute the residue in 100 µL of mobile phase.

• Inject a portion of the reconstituted sample into the LC-MS/MS system.

LC-MS/MS Conditions

• Chromatographic Column: A C18 reversed-phase column (e.g., 50 mm x 2.1 mm, 1.8 µm).

• Mobile Phase: A gradient of 0.1% formic acid in water (A) and 0.1% formic acid in acetonitrile (B).

• Flow Rate: 0.4 mL/min.

• Injection Volume: 5 µL.

• Mass Spectrometer: A triple quadrupole mass spectrometer with an electrospray ionization (ESI) source operating in negative ion mode.

• MRM Transitions (Example):

  • Indomethacin: Q1 356.1 -> Q3 139.0

  • N-Deschlorobenzoyl Indomethacin-d3: Q1 221.1 -> Q3 177.1

Visualizing the Workflow

The following diagrams illustrate the logical workflow for selecting an internal standard and the analytical process.

Caption: Decision workflow for selecting an internal standard.

Caption: General experimental workflow for indomethacin analysis.

Conclusion

For the highest level of accuracy and precision in the bioanalysis of indomethacin and its metabolites, a stable isotope-labeled internal standard is the unequivocal best choice. N-Deschlorobenzoyl Indomethacin-d3 , as a deuterated version of a major metabolite, represents a superior option that can effectively compensate for analytical variability, particularly matrix effects and inconsistent recovery. While direct comparative experimental data against other indomethacin metabolites as internal standards is lacking in published literature, the foundational principles of bioanalytical chemistry strongly support its use. Researchers and drug development professionals are encouraged to employ such standards to ensure the generation of robust and reliable pharmacokinetic and toxicokinetic data.

Safety & Regulatory Compliance

Essential Safety and Operational Guide for Handling N-Deschlorobenzoyl Indomethacin-d3

This guide provides immediate and essential safety protocols, personal protective equipment (PPE) recommendations, and disposal procedures for N-Deschlorobenzoyl Indomethacin-d3. The information is intended for researchers, scientists, and professionals in drug development to ensure safe handling and maintain laboratory integrity.

Hazard Identification and Safety Precautions

Primary Hazards:

• Acute Oral Toxicity: Harmful if swallowed.[2]

• Skin Corrosion/Irritation: Causes skin irritation.[2]

• Serious Eye Damage/Irritation: Causes serious eye irritation.[2]

• Respiratory Irritation: May cause respiratory tract irritation.[2]

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is crucial when handling this compound to minimize exposure risk. The following table outlines the recommended PPE. For handling highly potent active pharmaceutical ingredients (HPAPIs), more stringent measures such as "bunny suits" or powered air-purifying respirators (PAPRs) may be necessary.[5][6][7]

PPE Category	Specification	Rationale
Hand Protection	Chemical-resistant gloves (e.g., nitrile rubber).	To prevent skin contact and irritation.[2][3]
Eye Protection	Safety glasses with side-shields or chemical safety goggles.	To protect against splashes and airborne particles that can cause serious eye irritation.[2]
Skin and Body Protection	Laboratory coat, long pants, and closed-toe shoes. For larger quantities or potential for significant exposure, consider impervious clothing or a "bunny suit".[2][3][5]	To prevent accidental skin exposure.
Respiratory Protection	Use in a well-ventilated area or under a chemical fume hood.[2][8] If dusts are generated, a NIOSH-approved respirator (e.g., N95) is recommended.[5][9]	To avoid inhalation of airborne particles which may cause respiratory irritation.

Operational Plan: Step-by-Step Handling Protocol

1. Preparation and Engineering Controls:

• Ensure a well-ventilated work area. A chemical fume hood is highly recommended.[2][8]

• Have an accessible safety shower and eye wash station.[2]

• Prepare all necessary equipment and reagents before handling the compound.

2. Weighing and Handling:

• Handle the solid compound carefully to avoid generating dust.

• Use appropriate tools (e.g., spatulas) for transferring the powder.

• If dissolving in a solvent, add the solvent to the compound slowly to prevent splashing. N-Deschlorobenzoyl Indomethacin-d3 is soluble in organic solvents like DMSO and Methanol.[10]

3. Spill Management:

• In case of a spill, evacuate the area if necessary.

• For small spills, absorb with an inert material (e.g., diatomite, universal binders) and place in a sealed container for disposal.[2]

• Clean the spill area with a suitable solvent (e.g., alcohol) followed by a decontamination solution.[2]

• Collect all cleaning materials as hazardous waste.[3]

Disposal Plan

Proper disposal is critical to prevent environmental contamination and ensure regulatory compliance.

1. Waste Segregation and Collection:

• Solid Waste: Collect unused or expired N-Deschlorobenzoyl Indomethacin-d3 and any contaminated disposable materials (e.g., weighing papers, pipette tips) in a dedicated, clearly labeled, and sealed hazardous waste container.[3]

• Contaminated Labware: Reusable labware should be decontaminated thoroughly. Disposable items that have come into contact with the compound should be disposed of as hazardous waste.[3]

• Liquid Waste: Solutions containing N-Deschlorobenzoyl Indomethacin-d3 should be collected in a separate, labeled hazardous waste container. Do not discharge down the drain.[3]

2. Storage of Hazardous Waste:

• Store all waste containers in a designated, secure, and well-ventilated hazardous waste accumulation area.[3]

• Ensure containers are tightly sealed to prevent leaks.[3]

3. Final Disposal:

• Arrange for the collection of hazardous waste by a licensed and approved waste disposal contractor.[3]

• Provide the waste disposal company with all necessary information regarding the chemical waste.[3]

Physical and Chemical Properties

The following table summarizes key physical and chemical properties of N-Deschlorobenzoyl Indomethacin-d3.

Property	Value
Molecular Formula	C₁₂H₁₀D₃NO₃[10]
Molecular Weight	222.26 g/mol [10]
Appearance	Off-White to Pale Beige Solid[10]
Melting Point	>134°C (decomposes)[10]
Solubility	DMSO (Slightly), Methanol (Slightly)[10]

Experimental Workflow Diagram

The following diagram illustrates the standard workflow for safely handling N-Deschlorobenzoyl Indomethacin-d3 in a laboratory setting.

Caption: Workflow for Safe Handling of N-Deschlorobenzoyl Indomethacin-d3.

References

• 1. Indomethacin | C19H16ClNO4 | CID 3715 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. file.medchemexpress.eu [file.medchemexpress.eu]
• 3. benchchem.com [benchchem.com]
• 4. tcichemicals.com [tcichemicals.com]
• 5. 8 Types of PPE to Wear When Compounding Hazardous Drugs | Provista [provista.com]
• 6. aiha.org [aiha.org]
• 7. Handling & Processing of Potent Compounds: A Holistic Approach - IPS [ipsdb.com]
• 8. fishersci.com [fishersci.com]
• 9. 3m.com [3m.com]
• 10. 0qy.com [0qy.com]